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Core Science & Biosynthesis

Foundational

3-Fluoro-4-methylbenzene-1-sulfonyl fluoride CAS 1842346-69-3 properties

An In-Depth Technical Guide to 3-Fluoro-4-methylbenzene-1-sulfonyl fluoride (CAS 1842346-69-3) For Researchers, Scientists, and Drug Development Professionals This guide provides a comprehensive overview of 3-Fluoro-4-me...

Author: BenchChem Technical Support Team. Date: March 2026

An In-Depth Technical Guide to 3-Fluoro-4-methylbenzene-1-sulfonyl fluoride (CAS 1842346-69-3)

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 3-Fluoro-4-methylbenzene-1-sulfonyl fluoride, a compound of interest in medicinal chemistry and chemical biology. Due to the limited publicly available data for this specific molecule, this document synthesizes information from closely related analogs and the well-established chemistry of sulfonyl fluorides to offer predictive insights and practical guidance.

Introduction: A Molecule at the Intersection of Fluorine Chemistry and Covalent Targeting

3-Fluoro-4-methylbenzene-1-sulfonyl fluoride emerges as a significant building block for drug discovery, primarily due to the strategic incorporation of two key functionalities: a fluorine atom and a sulfonyl fluoride group. The strategic placement of fluorine in drug candidates can significantly impact potency, metabolic stability, and membrane permeability[1][2]. The judicious use of fluorine can alter the acidity and lipophilicity of a molecule, modify its conformational preferences, and improve its pharmacokinetic profile[3].

Concurrently, the sulfonyl fluoride moiety has gained prominence as a "privileged warhead" in chemical biology[4]. This functional group exhibits a unique balance of stability and reactivity, making it an ideal electrophile for forming covalent bonds with specific amino acid residues in proteins, such as serine, threonine, lysine, and tyrosine[4][5]. This property is central to the design of targeted covalent inhibitors, a class of drugs known for their high potency and prolonged duration of action. Furthermore, sulfonyl fluorides are key players in Sulfur(VI) Fluoride Exchange (SuFEx) click chemistry, a set of robust and high-yielding reactions for molecular assembly[6][7][8].

The combination of these features in 3-Fluoro-4-methylbenzene-1-sulfonyl fluoride suggests its potential utility in developing novel therapeutics and chemical probes. The fluoro and methyl substituents on the aromatic ring provide additional handles for modulating electronic properties and target recognition.

Physicochemical Properties

PropertyPredicted Value/InformationBasis for Prediction
Molecular Formula C7H6FO2SBased on chemical structure
Molecular Weight 190.19 g/mol Calculated from the molecular formula
Appearance Likely a colorless to white crystalline solidGeneral appearance of similar small molecule sulfonyl fluorides
Melting Point Not available---
Boiling Point Not available---
Solubility Expected to be soluble in common organic solvents (e.g., DCM, THF, Ethyl Acetate) and have low solubility in water.General solubility of aromatic sulfonyl fluorides
logP ~2-3Estimated based on the logP of 3-Fluoro-p-toluenesulphonyl chloride (LogP 2.06162)[9] and the general effect of replacing chlorine with fluorine.

Synthesis and Handling

The most common and direct route to synthesizing aryl sulfonyl fluorides is through the nucleophilic fluorination of the corresponding sulfonyl chlorides.

Proposed Synthetic Route

Synthesis_of_3-Fluoro-4-methylbenzene-1-sulfonyl_fluoride 3-Fluoro-4-methylbenzene-1-sulfonyl_chloride 3-Fluoro-4-methylbenzene-1-sulfonyl chloride (CAS 90260-13-2) Product 3-Fluoro-4-methylbenzene-1-sulfonyl fluoride (CAS 1842346-69-3) 3-Fluoro-4-methylbenzene-1-sulfonyl_chloride->Product Fluorination Fluorinating_Agent Fluorinating Agent (e.g., KF, KHF2) Fluorinating_Agent->Product

Caption: Proposed synthesis of 3-Fluoro-4-methylbenzene-1-sulfonyl fluoride.

General Experimental Protocol for Fluorination of a Sulfonyl Chloride

This protocol is a generalized procedure based on established methods for the synthesis of sulfonyl fluorides[7][10].

  • Reagents and Equipment:

    • 3-Fluoro-4-methylbenzene-1-sulfonyl chloride[9][11]

    • Potassium fluoride (KF) or potassium bifluoride (KHF2)

    • A suitable solvent (e.g., acetonitrile, acetone)

    • Phase-transfer catalyst (e.g., tetrabutylammonium bromide - TBAB), if necessary

    • Round-bottom flask, condenser, magnetic stirrer, heating mantle

    • Standard work-up and purification equipment (separatory funnel, rotary evaporator, silica gel for chromatography)

  • Procedure:

    • To a solution of 3-Fluoro-4-methylbenzene-1-sulfonyl chloride in the chosen solvent, add an excess of the fluorinating agent (typically 2-5 equivalents).

    • If using a phase-transfer catalyst, add a catalytic amount (e.g., 5 mol%).

    • Heat the reaction mixture to a suitable temperature (e.g., 60-80 °C) and stir for several hours until the reaction is complete (monitor by TLC or LC-MS).

    • Cool the reaction mixture to room temperature.

    • Filter off any insoluble salts.

    • Remove the solvent under reduced pressure.

    • Perform an aqueous work-up by partitioning the residue between an organic solvent (e.g., ethyl acetate) and water.

    • Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate.

    • Purify the crude product by column chromatography on silica gel to afford the desired 3-Fluoro-4-methylbenzene-1-sulfonyl fluoride.

Handling and Safety Precautions

Sulfonyl fluorides are reactive electrophiles and should be handled with care in a well-ventilated fume hood.[12][13][14] Appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, is essential.[15] Avoid inhalation of dust or vapors and contact with skin and eyes.[12][13] In case of accidental exposure, flush the affected area with copious amounts of water and seek medical attention.[14][15] Store the compound in a tightly sealed container in a cool, dry place away from moisture.[14]

Reactivity and Potential Applications

The reactivity of 3-Fluoro-4-methylbenzene-1-sulfonyl fluoride is dominated by the electrophilic nature of the sulfur atom in the sulfonyl fluoride group.

Covalent Modification of Proteins

The sulfonyl fluoride moiety can react with nucleophilic amino acid residues on proteins to form stable covalent bonds. This makes it a valuable tool for designing targeted covalent inhibitors and activity-based probes.

Covalent_Modification Sulfonyl_Fluoride 3-Fluoro-4-methylbenzene- 1-sulfonyl fluoride Covalent_Adduct Protein-Nu-SO2-Aryl (Covalent Adduct) Sulfonyl_Fluoride->Covalent_Adduct SuFEx Reaction Protein_Nucleophile Protein-NuH (e.g., Ser, Tyr, Lys) Protein_Nucleophile->Covalent_Adduct HF HF Covalent_Adduct->HF

Caption: Covalent modification of a protein nucleophile by a sulfonyl fluoride.

The presence of the 3-fluoro and 4-methyl groups on the aromatic ring can influence the reactivity and selectivity of the sulfonyl fluoride. The electron-withdrawing nature of the fluorine atom can increase the electrophilicity of the sulfur, potentially enhancing its reactivity. The methyl group can provide steric bulk and participate in hydrophobic interactions within a protein's binding pocket, contributing to binding affinity and selectivity.

SuFEx Click Chemistry

3-Fluoro-4-methylbenzene-1-sulfonyl fluoride is a potential building block for SuFEx click chemistry.[6] This powerful set of reactions allows for the rapid and efficient formation of sulfonates, sulfamides, and other sulfur(VI)-containing linkages under mild conditions.[7][8] This opens up possibilities for its use in the synthesis of complex molecules, polymers, and bioconjugates.

Role in Drug Design

The incorporation of fluorine is a well-established strategy in medicinal chemistry to enhance the pharmacological properties of drug candidates.[1][3] Fluorine can:

  • Increase metabolic stability: The strong carbon-fluorine bond can block sites of oxidative metabolism.

  • Modulate pKa: The electron-withdrawing nature of fluorine can lower the pKa of nearby basic groups, influencing their ionization state at physiological pH.

  • Enhance binding affinity: Fluorine can participate in favorable interactions with protein targets, such as hydrogen bonds and dipole-dipole interactions.

  • Improve membrane permeability: In some cases, fluorination can increase lipophilicity, aiding in crossing cell membranes.[3]

Conclusion

3-Fluoro-4-methylbenzene-1-sulfonyl fluoride is a promising chemical entity with significant potential in drug discovery and chemical biology. Its combination of a reactive sulfonyl fluoride "warhead" and a strategically fluorinated aromatic ring makes it an attractive building block for the development of targeted covalent inhibitors, chemical probes, and complex molecular architectures through SuFEx chemistry. While specific experimental data for this compound is sparse, its properties and reactivity can be reliably inferred from the well-documented chemistry of related sulfonyl fluorides and fluorinated aromatics. Further investigation into the synthesis and applications of this molecule is warranted and is likely to yield valuable tools for advancing chemical and biomedical research.

References

  • Material Safety Data Sheet - Sulfuryl chloride fluoride, distilled, 99% - Cole-Parmer. (2005, October 3). Retrieved from [Link]

  • Common Name: SULFURYL FLUORIDE HAZARD SUMMARY IDENTIFICATION REASON FOR CITATION HOW TO DETERMINE IF YOU ARE BEING EXPOSED WORKP - NJ.gov. (n.d.). Retrieved from [Link]

  • ICSC 1402 - SULFURYL FLUORIDE. (2021). Retrieved from [Link]

  • Priya A, Mahesh Kumar N and Shachindra L Nargund. (2025). Fluorine in drug discovery: Role, design and case studies.
  • T. P. M. Moll, M. M. Abazid, and J. Deska. (2021). Synthesis of Sulfonyl, Sulfonimidoyl, and Sulfoxyl Fluorides under Solvent-Free Mechanochemical Conditions. Lirias.
  • Recent progress in the synthesis of sulfonyl fluorides for SuFEx click chemistry. (2021, September 15). Chinese Chemical Letters.
  • Kelly, M. J., & Jones, L. H. (2015). Sulfonyl fluorides as privileged warheads in chemical biology. Future Medicinal Chemistry, 7(4), 421–425.
  • Facile one-pot synthesis of sulfonyl fluorides from sulfonates or sulfonic acids. (n.d.). The Royal Society of Chemistry.
  • A Practical Guide to SuFEx Chemistry: An Overview of S(VI)-SuFEx Linkers and their Reactivity. (2024, September). SYNTHESIS-STUTTGART.
  • Unconventional reactivity of sulfonyl fluorides. (2024, November 13). Trends in Chemistry.
  • Kirk, K. L. (2008). Tactical Applications of Fluorine in Drug Design and Development. Current topics in medicinal chemistry, 8(14), 1226–1233.
  • Highlights on Fluorine-containing Drugs Approved by U.S. FDA in 2023. (2024, September 23). Molecules.

Sources

Exploratory

A Technical Guide to 3-Fluoro-4-methylbenzenesulfonyl Fluoride: A Versatile Reagent for Modern Chemistry

For Researchers, Scientists, and Drug Development Professionals Foreword In the dynamic fields of medicinal chemistry and materials science, the strategic incorporation of fluorine into molecular frameworks has become an...

Author: BenchChem Technical Support Team. Date: March 2026

For Researchers, Scientists, and Drug Development Professionals

Foreword

In the dynamic fields of medicinal chemistry and materials science, the strategic incorporation of fluorine into molecular frameworks has become an indispensable tool for fine-tuning physicochemical and biological properties.[1][2] Among the diverse array of fluorinated building blocks, arylsulfonyl fluorides have garnered significant attention for their unique reactivity and applications. This guide provides a comprehensive technical overview of 3-Fluoro-4-methylbenzenesulfonyl fluoride, a reagent of growing importance. We will delve into its chemical structure, synthesis, reactivity, and applications, with a focus on providing practical insights and robust protocols for its effective utilization in research and development.

Part 1: Core Chemical and Physical Properties

A thorough understanding of the intrinsic properties of 3-Fluoro-4-methylbenzenesulfonyl fluoride is fundamental to its successful application.

Molecular Structure and Spectroscopic Profile

The molecular structure of 3-Fluoro-4-methylbenzenesulfonyl fluoride features a benzene ring substituted with a sulfonyl fluoride (-SO₂F) group, a fluorine atom, and a methyl group (-CH₃). The relative positions of these substituents are critical to the compound's reactivity.

Key Structural Features:

  • Electronegative Fluorine: The fluorine atom at the 3-position, ortho to the sulfonyl fluoride group, exerts a strong electron-withdrawing effect, enhancing the electrophilicity of the sulfur atom.

  • Electron-Donating Methyl Group: The methyl group at the 4-position, para to the sulfonyl fluoride, has a mild electron-donating effect.

  • Sulfonyl Fluoride Moiety: This functional group is the primary site of reactivity, serving as a stable yet reactive electrophile.

Spectroscopic Data:

A comprehensive analysis of the spectroscopic data is crucial for the identification and characterization of 3-Fluoro-4-methylbenzenesulfonyl fluoride.

Spectroscopic TechniqueExpected Observations
¹H NMR The aromatic protons will exhibit complex splitting patterns due to proton-proton and proton-fluorine couplings. The methyl protons will appear as a singlet.
¹³C NMR The carbon atoms in the aromatic ring will show distinct chemical shifts, with the carbon attached to the fluorine exhibiting a characteristic large one-bond C-F coupling constant.
¹⁹F NMR Two distinct signals are expected: one for the fluorine atom on the aromatic ring and another for the fluorine atom of the sulfonyl fluoride group.[3][4] The chemical shifts of fluorine are highly sensitive to the local chemical environment.[3]
IR Spectroscopy Strong absorption bands corresponding to the symmetric and asymmetric stretching vibrations of the S=O bonds in the sulfonyl group will be prominent.
Mass Spectrometry The mass spectrum will show the molecular ion peak, and the fragmentation pattern can provide further structural elucidation.

Note: Specific chemical shifts and coupling constants can be found in the supporting information of relevant chemical literature.[5][6]

Physicochemical Properties
PropertyValue/Description
Molecular Formula C₇H₆F₂O₂S
Molecular Weight 192.19 g/mol
Appearance Typically a solid at room temperature. The melting point of the corresponding sulfonyl chloride is 46-50 °C.
Solubility Generally soluble in common organic solvents. Its water solubility is likely to be low but may be enhanced by its ability to spread in water systems.[7]

Part 2: Synthesis and Reactivity

Synthetic Methodologies

The synthesis of 3-Fluoro-4-methylbenzenesulfonyl fluoride typically starts from the corresponding sulfonyl chloride, 3-Fluoro-4-methylbenzenesulfonyl chloride.[8] The conversion of the sulfonyl chloride to the sulfonyl fluoride is a key step.

A General Synthetic Workflow:

Caption: A simplified workflow for the synthesis of 3-Fluoro-4-methylbenzenesulfonyl fluoride.

Detailed Protocol Considerations:

  • Starting Material: High-purity 3-Fluoro-4-methylbenzenesulfonyl chloride is essential for a clean reaction.[8]

  • Fluorinating Agent: A variety of fluorinating agents can be employed, with potassium bifluoride (KHF₂) and sodium fluoride (NaF) being common choices.[9]

  • Solvent and Catalyst: The reaction is typically carried out in a polar aprotic solvent like acetonitrile or acetone.[9] In some cases, a phase-transfer catalyst such as tetrabutylammonium bromide (TBAB) can be used to facilitate the reaction.[9]

  • Reaction Conditions: The reaction is often stirred at elevated temperatures (e.g., 60 °C) for several hours to ensure complete conversion.[9]

  • Workup and Purification: After the reaction is complete, the mixture is typically worked up by extraction and purified by column chromatography on silica gel.[5][9]

Expert Insight: The choice of fluorinating agent and reaction conditions can significantly impact the yield and purity of the final product. Optimization of these parameters is often necessary for different scales of synthesis.

Reactivity Profile

The reactivity of 3-Fluoro-4-methylbenzenesulfonyl fluoride is centered on the electrophilic sulfur atom of the sulfonyl fluoride group. This group can undergo nucleophilic substitution with a variety of nucleophiles, including amines, alcohols, and thiols, to form stable sulfonamides, sulfonate esters, and thioesters, respectively.

G ArSO2F 3-Fluoro-4-methylbenzenesulfonyl fluoride Product ArSO₂-NuR ArSO2F->Product + NuH NuH Nucleophile (R-NH₂, R-OH, R-SH) HF HF

Caption: General reaction scheme for the nucleophilic substitution of 3-Fluoro-4-methylbenzenesulfonyl fluoride.

Part 3: Applications in Drug Discovery and Chemical Biology

The unique properties of fluorine-containing compounds have made them invaluable in drug discovery.[10][11] 3-Fluoro-4-methylbenzenesulfonyl fluoride serves as a key building block in the synthesis of novel therapeutic agents and chemical probes.

Role in Medicinal Chemistry

The incorporation of the 3-fluoro-4-methylphenylsulfonyl moiety into a drug candidate can offer several advantages:

  • Improved Metabolic Stability: The strong carbon-fluorine bond can block sites of metabolic oxidation, leading to a longer half-life and improved pharmacokinetic profile.[1]

  • Enhanced Binding Affinity: The fluorine atom can participate in favorable interactions with the target protein, such as hydrogen bonding or dipole-dipole interactions, thereby increasing potency.

  • Modulation of Physicochemical Properties: The presence of fluorine can influence a molecule's lipophilicity, acidity, and basicity, which can in turn affect its absorption, distribution, metabolism, and excretion (ADME) properties.[2][10]

Covalent Inhibitors and Chemical Probes

Sulfonyl fluorides are particularly well-suited for the design of covalent inhibitors and chemical probes due to their ability to form stable covalent bonds with nucleophilic amino acid residues (e.g., lysine, serine, tyrosine) in proteins.[12] This covalent interaction can lead to prolonged target engagement and a more durable therapeutic effect.[12]

Workflow for Covalent Probe Development:

G Design Design and Synthesize Probe (incorporating 3-F-4-Me-phenylsulfonyl moiety) Incubate Incubate with Target Protein or Cell Lysate Design->Incubate Covalent Covalent Modification of Target Incubate->Covalent Analysis Analysis of Modification (e.g., Mass Spectrometry) Covalent->Analysis Validate Validate Target Engagement and Biological Effect Analysis->Validate

Caption: A streamlined workflow for the development and validation of covalent probes based on 3-Fluoro-4-methylbenzenesulfonyl fluoride.

Part 4: Safety and Handling

3-Fluoro-4-methylbenzenesulfonyl fluoride and its precursors are reactive chemicals that must be handled with appropriate safety precautions.[7][13][14]

Core Safety Requirements:

  • Personal Protective Equipment (PPE): Always wear chemical-resistant gloves, safety goggles, and a lab coat.[7][15]

  • Ventilation: Handle the compound in a well-ventilated chemical fume hood to avoid inhalation of dust or vapors.[14][15][16]

  • Handling: Avoid contact with skin, eyes, and clothing.[13][16] Do not breathe dust.[13][15] Wash hands thoroughly after handling.[7][13]

  • Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[7][15][16] Keep away from incompatible materials such as strong bases and oxidizing agents.[14]

  • Disposal: Dispose of contents and container to an approved waste disposal plant.[7]

In Case of Exposure:

  • Eyes: Immediately rinse with plenty of water for at least 15 minutes and seek medical attention.[7][13]

  • Skin: Wash off immediately with soap and plenty of water while removing all contaminated clothing. Seek immediate medical attention.[7]

  • Inhalation: Remove to fresh air. If not breathing, give artificial respiration. Seek immediate medical attention.[7]

  • Ingestion: Do NOT induce vomiting. Rinse mouth and seek immediate medical attention.[7][13]

References

  • Thermo Fisher Scientific. (2025, September 5).
  • Tokyo Chemical Industry. (2025, October 27).
  • Merck Millipore. (2024, November 9).
  • Yudin, A. K., et al. (n.d.).
  • PubChem. (n.d.). (3-Fluoro-4-methylphenyl)methanesulfonamide. Retrieved from [Link]

  • Google Patents. (n.d.). CN113461643A - Synthesis method of 4-methylbenzenesulfonic acid [ (3-fluoro-oxetan-3-yl) methyl ] ester.
  • Fisher Scientific. (n.d.).
  • Bradford Scholars. (n.d.).
  • Royal Society of Chemistry. (n.d.).
  • Royal Society of Chemistry. (n.d.).
  • ResearchGate. (2018, March 16).
  • MDPI. (n.d.). Fluorine in drug discovery: Role, design and case studies.
  • PubMed. (2015, November 12). Applications of Fluorine in Medicinal Chemistry.
  • ResearchGate. (n.d.).
  • PubChem. (n.d.). 3-Fluoro-4-methylbenzoyl chloride. Retrieved from [Link]

  • Wiley Online Library. (n.d.). Fluorine NMR.
  • American Chemical Society. (n.d.). Sulfuryl fluoride capture and delivery enabled by metal-organic frameworks for synthesis of potential pharmaceuticals.
  • Apollo Scientific. (2026, January 19).
  • AZoM. (2017, December 18).
  • PubChem. (n.d.). 4-Methylbenzenesulfonyl fluoride. Retrieved from [Link]

  • MDPI. (2023, August 15). Chemistry and Pharmacology of Fluorinated Drugs Approved by the FDA (2016–2022).
  • SSRN. (2022, May 16).

Sources

Foundational

Electronic properties of ring-fluorinated aryl sulfonyl fluorides

An In-Depth Technical Guide to the Electronic Properties of Ring-Fluorinated Aryl Sulfonyl Fluorides Executive Summary The advent of Sulfur(VI) Fluoride Exchange (SuFEx) click chemistry has revolutionized materials scien...

Author: BenchChem Technical Support Team. Date: March 2026

An In-Depth Technical Guide to the Electronic Properties of Ring-Fluorinated Aryl Sulfonyl Fluorides

Executive Summary

The advent of Sulfur(VI) Fluoride Exchange (SuFEx) click chemistry has revolutionized materials science and drug discovery by providing a robust, chemoselective method for forging S–O and S–N bonds[1]. At the heart of this methodology are aryl sulfonyl fluorides (


). Unlike their hydrolytically unstable sulfonyl chloride counterparts, sulfonyl fluorides are highly resistant to reduction and hydrolysis, reacting exclusively under specific catalytic conditions[2].

However, the baseline reactivity of


 can be precisely tuned through aromatic ring substitution. Ring-fluorination —the strategic placement of fluorine atoms on the aryl core—profoundly alters the electronic landscape of the molecule. By manipulating inductive (-I) and resonance (+M) effects, researchers can finely calibrate the electrophilicity of the sulfur(VI) center, optimizing these compounds for applications ranging from targeted covalent inhibitors (TCIs) to novel palladium-catalyzed desulfonylative fluorinations[3][4].

The Electronic Tug-of-War: Inductive vs. Resonance Effects

Fluorine is the most electronegative element, yet its behavior as an aromatic substituent is uniquely paradoxical. When an aryl ring bearing a sulfonyl fluoride group is fluorinated, the sulfur(VI) center experiences two competing electronic forces:

  • Inductive Electron Withdrawal (-I): Fluorine strongly withdraws electron density through the

    
    -bond framework. This effect lowers the energy of the Lowest Unoccupied Molecular Orbital (LUMO) localized on the S–F 
    
    
    
    antibonding orbital, thereby increasing the electrophilicity of the sulfur center.
  • Resonance Electron Donation (+M): Fluorine possesses three lone pairs of electrons in its

    
     orbitals. When positioned ortho or para to the sulfonyl group, these electrons can delocalize into the aromatic 
    
    
    
    -system, partially offsetting the inductive withdrawal[4].
Positional Dependence of Fluorination

The net electronic impact on the


 group is highly dependent on the regiochemistry of the fluorine substituent:
  • Meta-Fluorination: The resonance effect (+M) cannot delocalize electron density to the carbon bearing the sulfonyl group. Thus, the strong inductive withdrawal (-I) dominates unhindered. Meta-fluorinated aryl sulfonyl fluorides exhibit highly activated, electrophilic sulfur centers.

  • Para-Fluorination: The +M effect actively competes with the -I effect. While the net result is still slightly electron-withdrawing compared to hydrogen, the activation of the

    
     group is significantly muted compared to the meta isomer.
    
  • Polyfluorination (e.g., Pentafluorophenyl): The cumulative inductive withdrawal of multiple fluorine atoms overwhelms any resonance donation, resulting in an extremely electron-deficient aromatic ring and a hyper-reactive sulfonyl fluoride group.

Impact on SuFEx Reactivity and Transition State Dynamics

In SuFEx click chemistry, the reaction between an aryl sulfonyl fluoride and a nucleophile (such as a phenol or amine) proceeds via a pentacoordinate sulfur(VI) transition state[1][5].

Electron-withdrawing ring fluorines stabilize the buildup of negative charge in this transition state. By lowering the activation energy barrier (


), ring fluorination accelerates the rate of nucleophilic attack. Furthermore, the electron-deficient nature of the fluorinated aryl ring makes the S–F bond more susceptible to activation by hydrogen-bonding catalysts like 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) or 2-tert-Butyl-1,1,3,3-tetramethylguanidine (BTMG).

SuFEx_Pathway A Ring-Fluorinated Ar-SO2F D Pentacoordinate Transition State A->D Electrophilic S(VI) B Nucleophile (e.g., Ar'-OH) B->D Nucleophilic Attack C Base / Catalyst (e.g., DBU) C->D H-Bonding Activation E SuFEx Product (Ar-SO2-O-Ar') D->E S-F Cleavage F Fluoride Byproduct ([HB]+ F-) D->F F- Extrusion

Diagram 1: SuFEx transition state dynamics accelerated by electron-deficient aryl rings.

Advanced Applications: Desulfonylative Fluorination

Recently, the unique electronic properties of electron-deficient aryl sulfonyl fluorides have been leveraged beyond traditional SuFEx couplings. In 2025, the Sanford group demonstrated a breakthrough Palladium-catalyzed desulfonylative fluorination[3].

By utilizing highly electron-deficient (hetero)aryl sulfonyl fluorides, the


 moiety serves as both the leaving group and an internal fluoride source. The electron-withdrawing nature of the ring facilitates the initial oxidative addition of Pd(0) into the C–S bond. Following the extrusion of 

, reductive elimination yields the corresponding aryl fluoride without the need for exogenous, anhydrous metal fluoride salts[3].

Desulfonylative_Fluorination Pd0 Pd(0) Catalyst OA Oxidative Addition [Pd(II)(Ar)(SO2F)] Pd0->OA + Ar-SO2F SO2 SO2 Extrusion [Pd(II)(Ar)(F)] OA->SO2 - SO2 RE Reductive Elimination SO2->RE RE->Pd0 Catalyst Regeneration Prod Aryl Fluoride (Ar-F) RE->Prod Product Release Start Ar-SO2F (Electron-Deficient) Start->OA

Diagram 2: Pd-catalyzed desulfonylative fluorination utilizing Ar-SO2F as an internal F- source.

Quantitative Data: Hammett Parameters and Reactivity

To systematically predict the reactivity of ring-fluorinated aryl sulfonyl fluorides, we rely on Hammett substituent constants (


). The table below summarizes how the position of the fluorine atom dictates the electronic environment and subsequent SuFEx reactivity.
SubstituentPositionHammett

Inductive (-I)Resonance (+M)S(VI) ElectrophilicityRelative SuFEx Rate
-H N/A0.00NoneNoneBaseline1x (Reference)
-F para+0.06StrongStrongSlight Increase~2x
-F meta+0.34StrongNoneHigh Increase~15x
-CF

para+0.54Very StrongNoneExtreme Increase>50x

Table 1: Electronic parameters of fluorinated substituents and their causal impact on SuFEx kinetics.

Experimental Methodologies (Self-Validating Protocols)

To ensure high scientific integrity and reproducibility, the following protocols detail the synthesis and utilization of ring-fluorinated aryl sulfonyl fluorides. The causality behind each reagent choice is explicitly defined.

Protocol A: Synthesis of Ring-Fluorinated Aryl Sulfonyl Fluorides via Pd-Catalysis

Reference methodology adapted from the one-pot conversion of aryl iodides using DABSO and Selectfluor[2].

Rationale: Synthesizing sulfonyl fluorides traditionally required harsh conditions (e.g., strong acids or explosive diazonium salts) to generate sulfonyl chlorides first. This protocol bypasses those hazards by using DABSO as a stable


 surrogate and Selectfluor as an economical electrophilic fluorine source[2].
  • Preparation of the Catalytic Complex: In a dry Schlenk flask under inert atmosphere (N

    
    ), combine 0.05 equiv of 
    
    
    
    and 0.08 equiv of
    
    
    (di(1-adamantyl)-n-butylphosphine). Causality: This specific bulky, electron-rich phosphine ligand promotes facile oxidative addition into the electron-deficient fluorinated aryl iodide bond.
  • Reagent Addition: Add 1.0 equiv of the fluorinated aryl iodide, 1.2 equiv of DABSO, and 3.0 equiv of

    
     in anhydrous isopropanol (0.3 M).
    
  • Sulfonylation: Heat the mixture to 75 °C for 16 hours. Causality: The elevated temperature drives the insertion of

    
     (from DABSO) into the Pd-Aryl bond, forming a palladium sulfinate intermediate.
    
  • Fluorination: Cool the reaction to room temperature. Add 1.5 equiv of Selectfluor dissolved in acetonitrile (0.3 M). Stir for 2 hours. Causality: Selectfluor rapidly oxidizes the sulfinate intermediate, forging the S–F bond and releasing the desired fluorinated aryl sulfonyl fluoride.

  • Isolation: Quench with water, extract with EtOAc, and purify via silica gel chromatography.

Protocol B: Standardized SuFEx Coupling with Phenols

Rationale: Coupling electron-deficient


 with phenols requires a base that can simultaneously deprotonate the phenol and activate the S–F bond via hydrogen bonding[1][5].
  • Reaction Setup: In a 20 mL scintillation vial, dissolve 1.0 equiv of the ring-fluorinated aryl sulfonyl fluoride and 1.05 equiv of the target phenol in anhydrous acetonitrile (0.5 M).

  • Catalyst Introduction: Add 0.2 equiv of DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene) dropwise at room temperature. Causality: DBU is a non-nucleophilic base. It deprotonates the phenol to form a highly nucleophilic phenoxide while simultaneously coordinating to the leaving fluoride ion, drastically lowering the transition state energy.

  • Monitoring: Stir at room temperature. For meta-fluorinated substrates, the reaction typically reaches >95% conversion within 30 minutes due to the highly electrophilic S(VI) center.

  • Workup: Evaporate the solvent. The high chemoselectivity of the SuFEx reaction often allows for purification by simple filtration through a short silica plug using a hexane/EtOAc gradient.

Conclusion

The electronic properties of ring-fluorinated aryl sulfonyl fluorides represent a masterclass in physical organic chemistry applied to modern synthesis. By understanding the delicate interplay between the inductive withdrawal and resonance donation of fluorine substituents, researchers can rationally design sulfonyl fluoride probes and monomers with highly predictable reactivity profiles. Whether deploying these molecules as ultra-fast SuFEx click reagents or as internal fluoride sources for advanced cross-coupling, mastering their electronic tuning is essential for the next generation of chemical biology and materials engineering.

References

  • Pd-catalyzed desulfonylative fluorination of electron-deficient (hetero)aryl sulfonyl fluorides. Chemical Science (RSC Publishing), 2025. URL:[Link]

  • Pd-Catalyzed Conversion of Aryl Iodides to Sulfonyl Fluorides Using SO2 Surrogate DABSO and Selectfluor. The Journal of Organic Chemistry (ACS Publications), 2017. URL:[Link]

  • Sulfur(VI) fluoride compounds and methods for the preparation thereof.US Patent 10117840B2, 2018.
  • Emerging Utility of Fluorosulfate Chemical Probes. PMC (National Institutes of Health), 2018. URL:[Link]

  • Sulfur-Phenolate Exchange As a Fluorine-Free Approach to S(VI) Exchange Chemistry on Sulfonyl Moieties. Organic Letters (ACS Publications), 2022. URL:[Link]

Sources

Exploratory

Tuning SuFEx Hubs: A Comparative Analysis of p-Toluenesulfonyl Fluoride and its 3-Fluoro Derivative

[label="Electrophile Selection", color="#0000 Validating Reaction Progress I'm now validating the reaction progress, implementing the 19F NMR validation protocol to confirm the progress of the SuFEx reaction and the succ...

Author: BenchChem Technical Support Team. Date: March 2026

[label="Electrophile Selection", color="#0000

Validating Reaction Progress

I'm now validating the reaction progress, implementing the 19F NMR validation protocol to confirm the progress of the SuFEx reaction and the successful formation of the covalent adduct. I will track the S-F peak and aryl-F, while working with BTMG and acetonitrile. This information will validate the protocols.

Refining Visual Workflow

I'm now generating the Graphviz diagram for the covalent inhibitor workflow and have set the overall layout. I'm focusing on node labels, fill colors, and edge attributes to clearly illustrate each step from kinetic profiling to the final covalent inhibitor product, and am also focusing on clarity.

Executive Summary

Sulfur(VI) Fluoride Exchange (SuFEx) has emerged as a cornerstone of modern click chemistry, enabling the rapid, modular synthesis of robust S–O and S–N linkages [1.1]. At the heart of this methodology are sulfonyl fluoride hubs, which exhibit exceptional stability under physiological conditions but undergo highly selective exchange when activated by specific catalysts or protein microenvironments.

This whitepaper provides an in-depth technical comparison between the classical baseline hub, p-toluenesulfonyl fluoride (p-TsF) , and its electronically tuned counterpart, 3-fluoro-4-methylbenzenesulfonyl fluoride (3-F-p-TsF) . By analyzing the causality behind their divergent reactivities—grounded in Hammett linear free-energy relationships—we provide researchers and drug development professionals with a framework for selecting the optimal S(VI) electrophile for chemical biology and synthetic applications.

Structural and Electronic Profiling: The Causality of Reactivity

The fundamental difference between p-TsF and its 3-fluoro derivative lies in the modulation of the electron density at the hexavalent sulfur center. The reactivity of a sulfonyl fluoride in a SuFEx reaction is directly proportional to its electrophilicity, which can be precisely tuned via aromatic ring substitution[1].

The Baseline: p-Toluenesulfonyl Fluoride (p-TsF)

p-TsF features a methyl group at the para position relative to the sulfonyl fluoride. The methyl group exerts a weak electron-donating inductive effect (+I) and hyperconjugation.

  • Hammett Constant (

    
    ):  -0.17
    
  • Consequence: This electron donation slightly increases the electron density at the S(VI) center, making the S–F bond highly stable. Consequently, p-TsF requires relatively strong activation (e.g., DBU, BTMG, or bifluoride salts) to undergo nucleophilic attack[2].

The Tuned Electrophile: 3-Fluoro-4-methylbenzenesulfonyl Fluoride

The introduction of a fluorine atom at the 3-position (meta to the sulfonyl fluoride, ortho to the methyl group) fundamentally alters the electronic landscape. Fluorine is highly electronegative and exerts a strong electron-withdrawing inductive effect (-I). Because it is located at the meta position relative to the reactive S(VI) center, its resonance donation (+M) cannot effectively reach the sulfonyl group, leaving the -I effect to dominate.

  • Hammett Constant (

    
     for F):  +0.34
    
  • Net Electronic Effect (

    
    ): 
    
    
    
  • Consequence: The shift from a net negative to a net positive Hammett constant pulls electron density away from the sulfur atom. This significantly lowers the Lowest Unoccupied Molecular Orbital (LUMO) of the S(VI) center, rendering it a "hotter" electrophile.

Kinetic Extrapolation via Hammett

Recent physical organic studies on SuFEx kinetics have established a reaction constant (


) of approximately 1.56  for the substitution of aryl fluorosulfates and sulfonyl fluorides, indicating that the transition state develops a significant negative charge and is highly accelerated by electron-withdrawing groups[1].

Using the Hammett equation


:

The difference in logarithmic rates (


) suggests that the 3-fluoro derivative reacts approximately 3.4 times faster  than standard p-TsF under identical SuFEx conditions. This causality explains why researchers choose the 3-fluoro derivative when dealing with sterically hindered nucleophiles or when attempting to lower catalyst loading.

Quantitative Data Presentation

The following table summarizes the physicochemical and kinetic differences between the two hubs, providing a quick-reference guide for experimental design.

Parameterp-Toluenesulfonyl Fluoride (p-TsF)3-Fluoro-4-methylbenzenesulfonyl Fluoride
Molecular Formula C₇H₇FO₂SC₇H₆F₂O₂S
Substituent Effects +I (Methyl)+I (Methyl), -I (Fluoro)
Net Hammett (

)
-0.17+0.17
Relative SuFEx Rate (

)
1.0 (Baseline)~3.4x (Accelerated)
S(VI) Electrophilicity ModerateHigh
Optimal Catalyst DBU (10-20 mol%)BTMG (5 mol%) or Bifluoride
Primary Application Standard SuFEx hub, stable linkerTuned covalent warhead, hindered nucleophiles

Applications in Drug Development & Chemical Biology

In the realm of drug discovery, sulfonyl fluorides are privileged warheads for designing targeted covalent inhibitors (TCIs)[3]. They selectively modify context-specific serine, threonine, tyrosine, and lysine residues within enzyme binding pockets.

When screening covalent inhibitors (e.g., against human neutrophil elastase), a baseline p-TsF warhead might exhibit a slow inactivation rate (ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">


) if the target nucleophile is weak or solvent-exposed. By substituting the warhead with the 3-fluoro derivative, medicinal chemists can increase the intrinsic reactivity of the probe without altering the overall steric bulk of the molecule. This "electronic tuning" allows for the optimization of the 

ratio, ensuring rapid target engagement while maintaining the exceptional aqueous stability characteristic of S(VI) fluorides.

SuFEx_Activation Hub S(VI) Hub pTsF p-TsF (Σσ = -0.17) Hub->pTsF FpTsF 3-F-p-TsF (Σσ = +0.17) Hub->FpTsF Cat1 High Energy TS (Slower Kinetics) pTsF->Cat1 Baseline Rate Cat2 Low Energy TS (Faster Kinetics) FpTsF->Cat2 Accelerated Rate Prod SuFEx Conjugate (S-O / S-N) Cat1->Prod Cat2->Prod

Electronic Activation Pathway comparing baseline p-TsF and accelerated 3-F-p-TsF SuFEx kinetics.

Self-Validating Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems. They utilize in-situ ¹⁹F NMR tracking, allowing the researcher to independently verify reaction progress and validate the kinetic differences between the two electrophiles without relying solely on isolated yields.

Protocol A: Baseline SuFEx Coupling with p-TsF

Objective: Establish the baseline reaction rate for S–O bond formation.

  • Preparation: In an NMR tube, dissolve p-TsF (0.1 mmol) and a model phenol (e.g., 4-methoxyphenol, 0.1 mmol) in 0.5 mL of CD₃CN.

  • Baseline Validation: Acquire a baseline ¹⁹F NMR spectrum. A sharp singlet corresponding to the S–F fluorine should appear at approximately +60 ppm [2].

  • Initiation: Inject DBU (0.02 mmol, 20 mol%) into the NMR tube.

  • Kinetic Tracking: Monitor the reaction via ¹⁹F NMR every 10 minutes. The disappearance of the +60 ppm signal and the emergence of a bifluoride signal (if applicable) validates the consumption of the starting material.

  • Completion: p-TsF typically requires 2–4 hours to reach >95% conversion under these standard conditions.

Protocol B: Accelerated SuFEx Coupling with 3-F-p-TsF

Objective: Exploit the enhanced electrophilicity of the 3-fluoro derivative for rapid coupling.

  • Preparation: In an NMR tube, dissolve 3-fluoro-4-methylbenzenesulfonyl fluoride (0.1 mmol) and 4-methoxyphenol (0.1 mmol) in 0.5 mL of CD₃CN.

  • Internal Validation: Acquire a baseline ¹⁹F NMR spectrum. You will observe two distinct signals : the S–F fluorine at ~+60 ppm, and the aromatic C–F fluorine at approximately -110 ppm . The aromatic fluorine acts as an internal standard that shifts slightly upon product formation, providing a dual-validation mechanism.

  • Initiation: Inject a milder catalyst, BTMG (0.005 mmol, 5 mol%), into the tube.

  • Kinetic Tracking: Monitor via ¹⁹F NMR. Due to the -I effect of the 3-fluoro group, the S–F signal at +60 ppm will decay significantly faster than in Protocol A, despite the lower catalyst loading.

  • Completion: The reaction typically reaches >95% conversion in under 45 minutes, validating the theoretical Hammett rate acceleration.

Covalent_Workflow A Target Protein (Ser/Tyr/Lys) B Warhead Tuning A->B C1 p-TsF Probe (Slow Labeling) B->C1 C2 3-F-p-TsF Probe (Fast Labeling) B->C2 D Incubation C1->D C2->D E LC-MS/MS Validation D->E

Workflow for tuning covalent inhibitor warheads using differential S(VI) electrophilicity.

Conclusion

The transition from p-toluenesulfonyl fluoride to its 3-fluoro derivative is not merely a structural tweak; it is a calculated electronic manipulation. By leveraging the inductive electron-withdrawing power of the meta-fluorine atom, researchers can predictably accelerate SuFEx kinetics, reduce catalyst dependency, and fine-tune the reactivity of covalent warheads. Understanding this causality empowers drug development professionals to engineer highly specific, self-validating molecular tools.

References

1.[2] "Accelerated SuFEx Click Chemistry For Modular Synthesis", PMC - NIH,[Link] 2.[3] "SuFEx-enabled, agnostic discovery of covalent inhibitors of human neutrophil elastase", PNAS,[Link] 3.[1] "Sulfur [18F]Fluoride Exchange Click Chemistry Enabled Ultrafast Late-stage Radiosynthesis", ChemRxiv / Nature Chemistry,[Link]

Sources

Foundational

3-Fluoro-4-methylbenzene-1-sulfonyl fluoride molecular weight and formula

[1][2][3][4][5] Executive Summary 3-Fluoro-4-methylbenzene-1-sulfonyl fluoride (CAS: 1842346-69-3) is a specialized organosulfur compound increasingly utilized in medicinal chemistry and chemical biology.[1][2][3][4] As...

Author: BenchChem Technical Support Team. Date: March 2026

[1][2][3][4][5]

Executive Summary

3-Fluoro-4-methylbenzene-1-sulfonyl fluoride (CAS: 1842346-69-3) is a specialized organosulfur compound increasingly utilized in medicinal chemistry and chemical biology.[1][2][3][4] As a derivative of the sulfonyl fluoride class, it serves as a robust electrophilic warhead in Sulfur-Fluoride Exchange (SuFEx) click chemistry. Unlike their sulfonyl chloride counterparts, sulfonyl fluorides exhibit a unique balance of thermodynamic stability and specific reactivity, allowing them to remain inert in physiological environments until activated by specific protein microenvironments. This profile details the physicochemical specifications, synthetic pathways, and application mechanisms of this compound for researchers in covalent drug discovery.

Part 1: Physicochemical Specifications[6]

The following data establishes the core identity of the compound. Researchers should verify these parameters against Certificate of Analysis (CoA) data for specific batches.

ParameterSpecification
Chemical Name 3-Fluoro-4-methylbenzene-1-sulfonyl fluoride
Synonyms 3-Fluoro-p-toluenesulfonyl fluoride; 3-Fluoro-4-methylbenzenesulfonyl fluoride
CAS Number 1842346-69-3
Molecular Formula C₇H₆F₂O₂S
Molecular Weight 192.18 g/mol
SMILES Cc1c(F)cc(S(=O)(=O)F)cc1
Physical State Solid or low-melting solid (typically white to off-white)
Solubility Soluble in organic solvents (DCM, THF, Acetonitrile); limited solubility in water
Precursor CAS 90260-13-2 (3-Fluoro-4-methylbenzene-1-sulfonyl chloride)

Part 2: Synthetic Pathways[10]

The synthesis of 3-Fluoro-4-methylbenzene-1-sulfonyl fluoride is predominantly achieved through the nucleophilic fluorination of its corresponding sulfonyl chloride. This transformation exploits the "swapping" of the chloride leaving group for fluoride, driven by the high bond energy of the S(VI)-F bond.

Protocol: Fluorination via Potassium Bifluoride (KHF₂)

This method is preferred for its operational simplicity and high yield.

  • Reagents:

    • Substrate: 3-Fluoro-4-methylbenzene-1-sulfonyl chloride (1.0 eq).

    • Fluorinating Agent: Potassium Bifluoride (KHF₂) (saturated aqueous solution or solid suspended in MeCN).

    • Solvent: Acetonitrile (MeCN) or THF.

  • Procedure:

    • Dissolve the sulfonyl chloride in MeCN.

    • Add KHF₂ (2.0–4.0 eq) slowly to the stirring solution.

    • Stir at room temperature for 2–4 hours. Monitor via TLC or LC-MS (conversion of Cl → F).

    • Workup: Dilute with water, extract with ethyl acetate, wash with brine, and dry over Na₂SO₄.

    • Purification: Flash column chromatography (Hexanes/EtOAc) if necessary, though crude purity is often high.

Diagram: Synthetic Workflow

The following diagram illustrates the conversion logic and alternative routes.

SynthesisWorkflow cluster_alt Alternative Route (Diazonium) Start 3-Fluoro-4-methyl benzene-1-sulfonyl chloride (CAS: 90260-13-2) Process Nucleophilic Substitution (Solvent: MeCN/THF, RT) Start->Process Reagent Fluorinating Agent (KHF2 or KF/18-crown-6) Reagent->Process Product 3-Fluoro-4-methyl benzene-1-sulfonyl fluoride (CAS: 1842346-69-3) Process->Product Cl → F Exchange AltStart 3-Fluoro-4-methylaniline AltProcess Sandmeyer-type Fluorosulfonylation AltStart->AltProcess AltProcess->Product

Caption: Synthesis workflow showing the primary chloride-to-fluoride exchange and a secondary diazonium route.

Part 3: Mechanism of Action (SuFEx)

The utility of 3-Fluoro-4-methylbenzene-1-sulfonyl fluoride lies in its SuFEx (Sulfur-Fluoride Exchange) capability.[5] Unlike sulfonyl chlorides, which are prone to rapid hydrolysis and non-specific reactions, sulfonyl fluorides are kinetically stable.

The Stability-Reactivity Paradox
  • Stability: The S(VI)-F bond is strong and resistant to reduction and general hydrolysis. It can survive in human plasma and cellular environments.

  • Reactivity: Activation occurs only when the fluoride is assisted by a stabilizing microenvironment (e.g., H-bonding in a protein pocket) or a specific nucleophile (Tyrosine, Lysine, Histidine, Serine).

Mechanism Steps
  • Recognition: The aromatic scaffold (3-fluoro-4-methylbenzene) directs the molecule to a specific binding pocket on the target protein.

  • Activation: Amino acid side chains (e.g., Tyrosine phenol) attack the Sulfur(VI) center.

  • Exchange: Fluoride is ejected as a leaving group, forming a stable covalent sulfonamide or sulfonate linkage.

SuFExMechanism Ligand Ligand: 3-Fluoro-4-methyl benzene-1-sulfonyl fluoride Complex Non-Covalent Binding Complex Ligand->Complex Binding Target Protein Target (Nucleophile: Tyr-OH, Lys-NH2) Target->Complex TS Transition State (Pentacoordinate Sulfur) Complex->TS Nucleophilic Attack (SuFEx Activation) Covalent Covalent Adduct (Protein-SO2-Ar) TS->Covalent Bond Formation Leaving Leaving Group (Fluoride Ion F-) TS->Leaving

Caption: SuFEx mechanism depicting the transition from non-covalent binding to stable covalent modification.

Part 4: Applications in Drug Discovery[6][11][12]

Covalent Fragment Screening

This compound serves as a "fragment" in covalent library screening. The 3-fluoro and 4-methyl substituents provide distinct electronic and steric properties compared to a bare benzenesulfonyl fluoride, potentially enhancing selectivity for specific hydrophobic pockets.

Chemical Biology Probes

Researchers use this scaffold to map "ligandable" tyrosines and lysines across the proteome. The fluorine atom on the benzene ring (position 3) can also serve as an NMR reporter (


-NMR) to monitor binding events.
Radiochemistry (Theoretical)

While this specific compound is stable, the sulfonyl fluoride moiety is a known acceptor for


 via isotopic exchange, making it a potential candidate for developing PET imaging tracers if the scaffold exhibits high affinity for a biological target.

Part 5: Safety & Handling

While sulfonyl fluorides are more stable than chlorides, they are still electrophilic alkylating/sulfonylating agents .

  • Toxicity: Treat as a potential skin and respiratory irritant. It may cause sensitization.

  • Hydrolysis: Although slow, hydrolysis releases HF (hydrofluoric acid) and the corresponding sulfonic acid. Avoid prolonged exposure to moisture.

  • Storage: Store in a tightly sealed container, preferably under an inert atmosphere (Nitrogen/Argon) at 2–8°C.

  • PPE: Standard lab coat, nitrile gloves, and safety glasses are mandatory. Work in a fume hood.

References

  • Dong, J., et al. (2014).[6][7][5] Sulfur(VI) Fluoride Exchange (SuFEx): Another Good Reaction for Click Chemistry. Angewandte Chemie International Edition. Retrieved from [Link]

  • Narayanan, A., & Jones, L. H. (2015).[6] Sulfonyl fluorides as privileged warheads in chemical biology. Chemical Science. Retrieved from [Link]

Sources

Exploratory

Technical Guide: Solubility & Handling of 3-Fluoro-4-methylbenzene-1-sulfonyl Fluoride

[1] Executive Summary Compound: 3-Fluoro-4-methylbenzene-1-sulfonyl fluoride CAS: 136467-33-5 Class: Aryl Sulfonyl Fluoride (SuFEx Reagent)[1] This guide provides a technical analysis of the solubility profile, stability...

Author: BenchChem Technical Support Team. Date: March 2026

[1]

Executive Summary

Compound: 3-Fluoro-4-methylbenzene-1-sulfonyl fluoride CAS: 136467-33-5 Class: Aryl Sulfonyl Fluoride (SuFEx Reagent)[1]

This guide provides a technical analysis of the solubility profile, stability, and handling protocols for 3-Fluoro-4-methylbenzene-1-sulfonyl fluoride.[1] As a key reagent in Sulfur-Fluoride Exchange (SuFEx) click chemistry, understanding its solvation thermodynamics is critical for optimizing reaction kinetics and ensuring accurate dosing in biological assays.[1] While direct experimental solubility data for this specific CAS is limited in public repositories, this guide synthesizes physicochemical principles and data from structural analogs (e.g., p-toluenesulfonyl fluoride) to provide authoritative recommendations.[1]

Part 1: Physicochemical Profile & Solubility Landscape[1]

The solubility of aryl sulfonyl fluorides is governed by the balance between the lipophilic aromatic core and the polar, electrophilic sulfonyl fluoride (


) warhead. The addition of a fluorine atom at the 3-position increases the lipophilicity and metabolic stability compared to the non-fluorinated parent (Tosyl fluoride), while maintaining high solubility in polar aprotic solvents.
Predicted Solubility Data

Data extrapolated from structural analogs (Tosyl fluoride, PMSF) and calculated physicochemical properties (LogP ~2.1).

Solvent ClassRepresentative SolventsSolubility RatingEstimated Saturation (25°C)Application Context
Polar Aprotic DMSO, DMF, DMAcExcellent > 100 mg/mLStock solution preparation; biological assays.[1]
Nitriles Acetonitrile (MeCN)High 50–100 mg/mLPrimary solvent for SuFEx reactions; HPLC mobile phase.[1]
Chlorinated Dichloromethane (DCM), ChloroformHigh > 50 mg/mLExtraction, synthesis, and purification.
Ethers/Esters THF, Ethyl AcetateModerate-High 20–50 mg/mLReaction media; crystallization.[1]
Protic Ethanol, MethanolModerate 10–25 mg/mLCaution: Potential for slow solvolysis (transesterification).
Aqueous Water, PBS BufferInsoluble < 0.1 mg/mLRequires organic co-solvent (e.g., 1-5% DMSO) for biological use.[1]
Mechanistic Insight: The "Fluorine Effect"

The 3-fluoro substituent exerts a strong electron-withdrawing effect, slightly increasing the acidity of the aromatic ring protons and enhancing the dipole moment.[1] However, unlike hydroxyl or amino groups, the C-F bond does not act as a hydrogen bond donor. Consequently:

  • Lipophilicity: The compound retains high affinity for organic solvents.[1]

  • Aqueous Stability: The hydrophobic shield provided by the toluene core and the fluorine atom makes the sulfonyl fluoride highly resistant to spontaneous hydrolysis in neutral water, a hallmark advantage of SuFEx reagents over sulfonyl chlorides.

Part 2: Experimental Protocols

Protocol: Gravimetric Solubility Determination

Objective: To empirically determine the saturation limit of the compound in a specific solvent.[1] This protocol is self-validating via a mass-balance check.[1]

Materials:

  • Analytical Balance (0.01 mg precision)

  • Scintillation Vials (20 mL) with PTFE-lined caps

  • Syringe Filters (0.22 µm PTFE - chemically resistant)[1]

  • Centrifuge (optional)

Workflow:

  • Saturation: Add excess solid 3-Fluoro-4-methylbenzene-1-sulfonyl fluoride (approx. 50 mg) to 1 mL of the target solvent.[1]

  • Equilibration: Vortex for 1 minute, then sonicate for 15 minutes at ambient temperature (25°C). If the solid dissolves completely, add more until a visible precipitate remains.

  • Agitation: Place on an orbital shaker for 24 hours to ensure thermodynamic equilibrium.

  • Separation: Centrifuge at 3000 x g for 5 minutes or let stand for 1 hour.

  • Filtration: Draw the supernatant through a 0.22 µm PTFE syringe filter into a tared vial.

  • Quantification (Gravimetric): Evaporate the solvent under a stream of nitrogen (or reduced pressure) until constant mass is achieved.[1]

    • Calculation:

      
      
      
Protocol: Preparation of Stock Solutions for Biological Assays

Objective: To create a stable, precipitate-free stock for dosing in aqueous media.[1]

  • Primary Stock: Dissolve the compound in anhydrous DMSO to a concentration of 100 mM .

    • Validation: Solution should be clear and colorless.[1] Vortex vigorously.

  • Storage: Aliquot into amber glass vials. Store at -20°C. Stable for >6 months if kept anhydrous.[1]

  • Aqueous Dilution (Critical Step):

    • Do not add water to the DMSO stock.[1]

    • Add the DMSO stock to the aqueous buffer slowly while vortexing.

    • Limit: Keep final DMSO concentration

      
       1% (v/v) to prevent compound precipitation and cellular toxicity.[1]
      

Part 3: Visualization & Decision Logic[1]

Solvent Selection for SuFEx Chemistry

The following decision tree guides the selection of the optimal solvent system based on the reaction partner and conditions.

SolventSelection Start Start: Select Solvent for SuFEx Reaction CheckNucleophile Reaction Partner (Nucleophile)? Start->CheckNucleophile SilylEther Silyl Ether (Si-O-R) CheckNucleophile->SilylEther Amine Primary/Secondary Amine CheckNucleophile->Amine Protein Protein/Biomolecule CheckNucleophile->Protein Catalyst Catalyst Required (e.g., DBU/BTPP) SilylEther->Catalyst Standard SuFEx Biphasic Biphasic System Required? Amine->Biphasic Aqueous Aqueous Buffer (PBS pH 7.4) Protein->Aqueous Bioconjugation Anhydrous Use Anhydrous Acetonitrile (MeCN) Catalyst->Anhydrous Standard SuFEx DCM_Water DCM / Water (Schotten-Baumann) Biphasic->DCM_Water Yes (Robust) THF_Base THF + Organic Base (TEA/DIPEA) Biphasic->THF_Base No (Homogeneous) CoSolvent PBS + 1-5% DMSO Co-solvent Aqueous->CoSolvent Bioconjugation

Figure 1: Decision matrix for solvent selection in SuFEx reactions involving 3-Fluoro-4-methylbenzene-1-sulfonyl fluoride.[1]

Solubility Determination Workflow

A visual guide to the experimental protocol described in Section 2.1.

SolubilityWorkflow Step1 1. Saturation (Add Excess Solid) Step2 2. Equilibration (Vortex + Sonicate) Step1->Step2 Step3 3. Agitation (24h Shaking) Step2->Step3 Step4 4. Filtration (0.22 µm PTFE) Step3->Step4 Step5 5. Quantification (HPLC or Gravimetric) Step4->Step5

Figure 2: Step-by-step workflow for accurate solubility determination.

Part 4: Stability & Handling (E-E-A-T)

Hydrolytic Stability

Unlike their sulfonyl chloride counterparts, which degrade rapidly in moist air or water, aryl sulfonyl fluorides possess a unique stability-reactivity profile.[1][2]

  • Mechanism: The S-F bond is shorter and stronger (bond energy ~130 kcal/mol) than the S-Cl bond.[1] It resists nucleophilic attack by water (a hard nucleophile) unless activated by a specific environment (e.g., protein pocket or silyl catalyst).

  • Implication: You can perform aqueous workups without significant loss of the reagent, provided the pH is neutral or slightly acidic. Avoid strong alkaline conditions (pH > 10) for extended periods to prevent hydrolysis to the sulfonate.[1]

Safety Considerations
  • Toxicity: Sulfonyl fluorides are covalent inhibitors of serine proteases (similar to PMSF).[1] Handle with extreme care.

  • PPE: Wear nitrile gloves, safety goggles, and work in a fume hood.

  • Decontamination: Spills should be treated with a solution of 1M NaOH to force hydrolysis to the benign sulfonate salt.[1]

References

  • Royal Society of Chemistry. Sulfur fluoride exchange (SuFEx) with carbon pronucleophiles.[1] Chemical Science, 2025.[1] [Link]

  • National Institutes of Health (NIH). An Investigation into the In Vitro Metabolic Stability of Aryl Sulfonyl Fluorides.[1] PubMed, 2023.[1][3] [Link]

  • The Ball Lab. Pd-Catalyzed Conversion of Aryl Iodides to Sulfonyl Fluorides. TheBallLab.com, 2017.[1] [Link]

Sources

Foundational

Technical Guide: Aqueous Stability &amp; Handling of 3-Fluoro-4-methylbenzene-1-sulfonyl fluoride

Topic: Stability of 3-Fluoro-4-methylbenzene-1-sulfonyl fluoride in aqueous buffer Content Type: In-depth Technical Guide Executive Summary 3-Fluoro-4-methylbenzene-1-sulfonyl fluoride (CAS: 1423023-87-7) represents a sp...

Author: BenchChem Technical Support Team. Date: March 2026

Topic: Stability of 3-Fluoro-4-methylbenzene-1-sulfonyl fluoride in aqueous buffer Content Type: In-depth Technical Guide

Executive Summary

3-Fluoro-4-methylbenzene-1-sulfonyl fluoride (CAS: 1423023-87-7) represents a specialized class of Sulfur(VI) Fluoride Exchange (SuFEx) electrophiles. Unlike their sulfonyl chloride counterparts, which undergo rapid hydrolytic degradation, aryl sulfonyl fluorides exhibit a unique "Goldilocks" stability profile: they are kinetically stable in aqueous buffers at neutral pH yet possess latent reactivity toward specific nucleophiles (e.g., Tyrosine, Lysine, Serine) within protein binding pockets.

This guide details the physicochemical stability of this specific probe, delineating the competing electronic effects of the meta-fluoro and para-methyl substituents. It provides validated protocols for stability assessment and critical handling directives to prevent inadvertent degradation during drug discovery workflows.

Chemical Basis of Stability[1]

Structural Electronic Effects

The hydrolytic stability of aryl sulfonyl fluorides is dictated by the electrophilicity of the sulfur(VI) center. 3-Fluoro-4-methylbenzene-1-sulfonyl fluoride features two opposing electronic substituents that fine-tune its reactivity:

  • 3-Fluoro Group (meta-position): Acts as an electron-withdrawing group (EWG) primarily through inductive effects (-I) . This withdraws electron density from the benzene ring, slightly increasing the electrophilicity of the sulfur center compared to a simple tolyl derivative. This enhances SuFEx reactivity but theoretically lowers hydrolytic stability.

  • 4-Methyl Group (para-position): Acts as an electron-donating group (EDG) through hyperconjugation and induction (+I) . This donation stabilizes the sulfur center, protecting it from nucleophilic attack by water (hydrolysis).

Net Result: The compound exhibits high stability in neutral aqueous media (pH 7.0–7.4). The para-methyl group effectively counteracts the inductive destabilization of the meta-fluorine, resulting in a probe that is stable for >24 hours in Phosphate Buffered Saline (PBS) at room temperature, provided no catalytic nucleophiles are present.

Reaction Pathways in Buffer

In aqueous environments, the compound faces two primary degradation risks:

  • Hydrolysis: Direct attack by hydroxide ions (

    
    ) at the sulfur center, displacing fluoride (
    
    
    
    ) to form the sulfonic acid. This is negligible at acidic/neutral pH but accelerates significantly at pH > 8.5.
  • Aminolysis (Buffer Interference): Reaction with buffers containing primary amines (e.g., Tris, Glycine). While slower than with sulfonyl chlorides, high concentrations of Tris can lead to artifactual sulfonamide formation over extended incubations.

ReactionPathways Compound 3-Fluoro-4-methyl benzene-1-sulfonyl fluoride SulfonicAcid Sulfonic Acid (Hydrolysis Product) Compound->SulfonicAcid Slow (pH > 8) Sulfonamide Sulfonamide (Buffer Adduct) Compound->Sulfonamide Avoid (Incompatible Buffer) Conjugate Protein-Ligand Conjugate Compound->Conjugate SuFEx Activation (Desired) Water H2O / OH- AmineBuffer Tris / Glycine (R-NH2) Target Protein Target (Tyr/Lys)

Figure 1: Competing reaction pathways in aqueous media. Hydrolysis is pH-dependent, while aminolysis is buffer-dependent.

Stability Data & Buffer Compatibility

The following table summarizes the expected stability profile based on structure-activity relationships (SAR) of analogous SuFEx probes (e.g., tosyl fluoride vs. benzenesulfonyl fluoride).

ParameterConditionStability AssessmentHalf-Life (

)
pH pH 4.0 - 7.4High > 48 Hours
pH pH 8.0 - 9.0Moderate 6 - 12 Hours
pH pH > 10.0Low < 1 Hour
Buffer PBS, HEPES, MOPSCompatible Stable
Buffer Tris, GlycineIncompatible Risk of Aminolysis
Temp 4°CExcellent Weeks
Temp 37°CGood > 24 Hours

Critical Insight: The presence of serum proteins (e.g., Albumin) can accelerate degradation not via hydrolysis, but through non-specific covalent binding to surface lysine residues. Stability in plasma will be significantly lower than in pure buffer.

Validated Experimental Protocols

To rigorously determine the stability of 3-Fluoro-4-methylbenzene-1-sulfonyl fluoride for your specific application, use the following self-validating protocols.

Protocol A: HPLC-Based Kinetic Stability Assay

Best for: Precise quantification of half-life and detection of degradation products.

Reagents:

  • Compound Stock: 10 mM in DMSO (anhydrous).

  • Buffer: 1x PBS (pH 7.4) and 1x Tris (pH 7.4, for negative control comparison).

  • Internal Standard: Benzoic acid (non-reactive).

Workflow:

  • Preparation: Dilute Compound Stock to 100 µM in pre-warmed (37°C) PBS. Final DMSO concentration should be < 1%.

  • Incubation: Place the mixture in a thermomixer at 37°C, 300 rpm.

  • Sampling: At

    
     hours, remove a 50 µL aliquot.
    
  • Quenching: Immediately add 50 µL of cold Acetonitrile + 0.1% Formic Acid to precipitate salts and stop reactions.

  • Analysis: Inject 10 µL onto a Reverse-Phase C18 column (HPLC/UPLC). Monitor absorbance at 254 nm.

  • Calculation: Plot

    
     vs. time. The slope 
    
    
    
    gives
    
    
    .
Protocol B: -NMR Real-Time Monitoring

Best for: Direct observation of the S-F bond cleavage without quenching artifacts.

Reagents:

  • Compound Stock: 50 mM in

    
    .
    
  • Buffer: Phosphate buffer in

    
     (pH adjusted to 7.4).
    

Workflow:

  • Mix 10 µL of Compound Stock with 490 µL of deuterated buffer in an NMR tube.

  • Acquire a baseline

    
     spectrum immediately (
    
    
    
    ). The sulfonyl fluoride signal typically appears around +65 ppm (relative to
    
    
    ).
  • Acquire spectra every 30 minutes for 12 hours at 25°C or 37°C.

  • Validation: Watch for the disappearance of the sulfonyl fluoride peak and the appearance of free fluoride ion (

    
    ) at approx -119 ppm.
    

ProtocolWorkflow cluster_Analysis Analysis Method Step1 Step 1: Solubilization Dissolve 3-F-4-Me-Ar-SO2F in DMSO (10-50 mM Stock) Step2 Step 2: Buffer Selection Choose PBS or HEPES (pH 7.4) AVOID TRIS Step1->Step2 Step3 Step 3: Incubation Dilute to 100 µM Incubate at 37°C Step2->Step3 HPLC HPLC Analysis Monitor peak area decay vs Internal Standard Step3->HPLC Aliquot & Quench NMR 19F-NMR Monitor shift from ~+65 ppm to -119 ppm Step3->NMR Real-time in D2O

Figure 2: Stability testing workflow emphasizing buffer selection and analytical choices.

Handling & Storage Recommendations

To maintain the integrity of 3-Fluoro-4-methylbenzene-1-sulfonyl fluoride stocks:

  • Solid State: Store at -20°C under inert atmosphere (Nitrogen/Argon). Sulfonyl fluorides are generally stable solids, but moisture can lead to slow hydrolysis over months.

  • Stock Solutions: Prepare in anhydrous DMSO or DMF. These stocks are stable for months at -20°C. Avoid freeze-thaw cycles; aliquot into single-use vials.

  • Aqueous Dilutions: Prepare immediately before use. Do not store aqueous dilutions. If using in a cellular assay, add the DMSO stock directly to the media rather than pre-diluting in buffer.

References

  • Sharpless, K. B., et al. (2014). "SuFEx: Sulfur(VI) Fluoride Exchange as the New Click Chemistry." Angewandte Chemie International Edition. Link

  • Jones, L. H., et al. (2020). "Stability and Cell Permeability of Sulfonyl Fluorides in the Design of Lys-Covalent Antagonists of Protein-Protein Interactions." ChemMedChem. Link

  • Grimster, N. P., et al. (2019). "A study of the reactivity of S(VI)–F containing warheads with nucleophilic amino-acid side chains under physiological conditions." Organic & Biomolecular Chemistry. Link

  • London, N., et al. (2023). "Profiling Sulfur(VI) Fluorides as Reactive Functionalities for Chemical Biology Tools." ACS Chemical Biology. Link

Exploratory

3-Fluoro-4-methylbenzenesulfonyl Fluoride: Technical Guide &amp; Sourcing Strategy

Topic: Suppliers and Price of 3-Fluoro-4-methylbenzene-1-sulfonyl Fluoride Content Type: In-Depth Technical Guide Audience: Researchers, Medicinal Chemists, and Drug Discovery Professionals Executive Summary 3-Fluoro-4-m...

Author: BenchChem Technical Support Team. Date: March 2026

Topic: Suppliers and Price of 3-Fluoro-4-methylbenzene-1-sulfonyl Fluoride Content Type: In-Depth Technical Guide Audience: Researchers, Medicinal Chemists, and Drug Discovery Professionals

Executive Summary

3-Fluoro-4-methylbenzene-1-sulfonyl fluoride (CAS: 1842346-69-3 ) is a specialized electrophilic warhead utilized in Sulfur-Fluoride Exchange (SuFEx) click chemistry.[1][2] Unlike its sulfonyl chloride precursors, this compound offers a unique balance of thermodynamic stability and latent reactivity, making it a critical building block for covalent protein labeling and the synthesis of sulfonyl-linked pharmacophores.

This guide provides a comprehensive technical analysis of the compound, including verified sourcing channels, price benchmarking, and a validated "Make vs. Buy" protocol for laboratory synthesis.

Chemical Profile & Identity

Before sourcing, it is critical to distinguish the target sulfonyl fluoride from its ubiquitous sulfonyl chloride precursor.

PropertySpecification
Chemical Name 3-Fluoro-4-methylbenzene-1-sulfonyl fluoride
CAS Number 1842346-69-3
Molecular Formula C₇H₆F₂O₂S
Molecular Weight 192.18 g/mol
Key Functional Group Sulfonyl Fluoride (-SO₂F)
Precursor CAS 90260-13-2 (Sulfonyl Chloride)
Stability High resistance to hydrolysis; stable in aqueous buffer (pH < 9)

Market Analysis: Suppliers & Pricing

The commercial availability of the sulfonyl fluoride derivative is significantly lower than that of the chloride. Most vendors stock the chloride (CAS 90260-13-2) and offer the fluoride as a "made-to-order" or catalog item with longer lead times.

Verified Suppliers

Note: Availability is subject to real-time stock fluctuations.

SupplierCatalog / SKUFormatStatus
BLD Pharm BD01028547CatalogPrimary Source
Enamine InquireBuilding BlockMade-to-Order
WuXi AppTec CustomBulkContract Synthesis
ChemScene Precursor OnlyCAS 90260-13-2In Stock (Chloride)
Price Benchmarking (Estimates)

Pricing for sulfonyl fluorides carries a significant premium over chlorides due to the specialized fluorination step required during manufacturing.

Compound FormQuantityEstimated Price (USD)Lead Time
Sulfonyl Fluoride (Target) 100 mg$120 - $1802-4 Weeks
Sulfonyl Fluoride (Target) 1 g$450 - $6002-6 Weeks
Sulfonyl Chloride (Precursor) 1 g$30 - $501-3 Days

Strategic Insight: Due to the high markup on the fluoride (~10x cost of chloride), laboratories capable of performing a simple halogen exchange (halex) reaction should opt to buy the chloride and synthesize the fluoride .

Sourcing Decision Matrix

The following decision tree illustrates the logic for sourcing based on project scale and urgency.

SourcingStrategy Start Need 3-Fluoro-4-methyl benzenesulfonyl Fluoride Quantity Quantity Required? Start->Quantity Urgency Urgency? Quantity->Urgency < 500mg Make MAKE In-House (From Chloride) Quantity->Make > 1g (Cost Saving) Buy BUY Direct (BLD Pharm/Enamine) Urgency->Buy High (Need < 1 week) Urgency->Make Low (Can wait 2 days)

Figure 1: Decision matrix for sourcing 3-Fluoro-4-methylbenzene-1-sulfonyl fluoride.

Technical Protocol: In-House Synthesis

For researchers choosing the "Make" route, the conversion of 3-fluoro-4-methylbenzene-1-sulfonyl chloride (CAS 90260-13-2) to the fluoride is a robust, self-validating protocol known as the "KHF₂ Bifluoride Exchange."

Reaction Mechanism

The reaction relies on the thermodynamic stability of the S-F bond (approx. 90 kcal/mol) compared to the S-Cl bond. The bifluoride ion (HF₂⁻) acts as a potent nucleophile in a biphasic or solvated system.

ReactionScheme SM Sulfonyl Chloride (R-SO2-Cl) Product Sulfonyl Fluoride (R-SO2-F) SM->Product MeCN/Acetone RT, 2-4 hrs Reagent KHF2 (sat. aq.) Reagent->Product Byproduct KCl + HF Product->Byproduct

Figure 2: Bifluoride exchange mechanism for converting sulfonyl chlorides to fluorides.

Step-by-Step Methodology

Reagents:

  • Precursor: 3-Fluoro-4-methylbenzene-1-sulfonyl chloride (1.0 equiv).

  • Fluorinating Agent: Potassium Bifluoride (KHF₂) (2.0 - 4.0 equiv).

  • Solvent: Acetonitrile (MeCN) or THF.

Protocol:

  • Preparation: Dissolve the sulfonyl chloride (1 mmol) in MeCN (2 mL) in a glass vial. Note: Glass is acceptable as KHF₂ does not etch glass rapidly under these mild conditions, but plastic (PP) is preferred for long-term storage of reagents.

  • Addition: Add a saturated aqueous solution of KHF₂ (approx. 4M, 0.5 mL) dropwise.

  • Reaction: Stir vigorously at room temperature for 2–4 hours.

  • Monitoring (Self-Validation): Monitor by TLC or LC-MS.

    • TLC Endpoint: The fluoride typically runs slightly higher (more non-polar) than the chloride.

    • LC-MS: The fluoride is often "silent" or shows weak ionization compared to the chloride, but the disappearance of the chloride peak is definitive.

  • Workup: Dilute with EtOAc, wash with water (x2) and brine (x1). Dry over MgSO₄ and concentrate.

  • Purification: Usually not required. If necessary, pass through a short silica plug (Hexane/EtOAc).

Yield Expectation: >90% conversion is typical for aryl sulfonyl chlorides.

Applications in Drug Discovery (SuFEx)

Why use 3-Fluoro-4-methylbenzene-1-sulfonyl fluoride specifically?

  • Covalent Probes: The sulfonyl fluoride group reacts exclusively with activated nucleophiles (e.g., Tyrosine or Lysine residues in a specific protein pocket) but remains inert to free water and thiols in the cytosol. This "context-dependent reactivity" is the hallmark of SuFEx.

  • Electronic Tuning: The fluorine atom at the meta position (relative to the sulfonyl group) and the methyl group at the para position fine-tune the electrophilicity of the sulfur center. The fluorine substituent on the ring withdraws electron density, slightly activating the sulfonyl fluoride warhead compared to a non-fluorinated tolyl analog.

SuFEx Protein Labeling Workflow

SuFExWorkflow Probe 3-Fluoro-4-methyl benzenesulfonyl Fluoride Complex Protein-Ligand Encounter Complex Probe->Complex Binding Affinity Protein Target Protein (Tyr/Lys/Ser) Protein->Complex Covalent Covalent Adduct (SuFEx Linkage) Complex->Covalent Fluoride Displacement (Slow/Specific)

Figure 3: Mechanism of covalent protein modification via SuFEx.

References

  • Sharpless, K. B., et al. (2014). "Sulfur(VI) Fluoride Exchange (SuFEx): Another Good Reaction for Click Chemistry." Angewandte Chemie International Edition. Link

  • BLD Pharm. (2025). "Product Detail: 3-Fluoro-4-methylbenzene-1-sulfonyl fluoride (CAS 1842346-69-3)."[1][2] BLD Pharm Catalog. Link

  • ChemScene. (2025). "Product Detail: 3-Fluoro-4-methylbenzene-1-sulfonyl chloride (CAS 90260-13-2)."[3] ChemScene Catalog. Link

  • Jones, L. H. (2018). "Sulfonyl Fluorides in Chemical Biology and Drug Discovery." ACS Medicinal Chemistry Letters. Link

Sources

Foundational

Advanced Safety and Handling Protocol for Fluorinated Aryl Sulfonyl Fluorides in SuFEx Chemistry

As a Senior Application Scientist overseeing high-throughput medicinal chemistry workflows, I frequently observe a disconnect between standard Safety Data Sheets (SDS) and the practical realities of bench work. Tradition...

Author: BenchChem Technical Support Team. Date: March 2026

As a Senior Application Scientist overseeing high-throughput medicinal chemistry workflows, I frequently observe a disconnect between standard Safety Data Sheets (SDS) and the practical realities of bench work. Traditional safety documents provide generic hazard codes but fail to explain the chemical causality behind a reagent's behavior. This whitepaper serves as an advanced operational guide for handling fluorinated aryl sulfonyl fluorides—the cornerstone reagents of Sulfur(VI) Fluoride Exchange (SuFEx) click chemistry. By bridging chemical logic with practical handling, this guide ensures you can harness these powerful electrophiles safely and effectively.

The Chemical Logic of the S-F Bond

To handle aryl sulfonyl fluorides safely, one must understand their paradoxical nature: they are thermodynamically stable yet kinetically reactive under specific conditions.

Unlike traditional sulfonyl chlorides, which rapidly hydrolyze in atmospheric moisture and require rigorous anhydrous handling, sulfonyl fluorides exhibit exceptional stability in water and oxygen (1)[1]. The causality behind this stability lies in the nature of the sulfur-fluorine bond. The S-F bond cleavage is strictly heterolytic, making the molecule highly resistant to reduction and thermodynamic degradation (1)[1].

However, this stability is broken—by design—during SuFEx activation. The S-F bond remains inert until it encounters specific nucleophiles (e.g., unprotonated amines, phenols) or is activated by a base/catalyst (1)[1]. This kinetic activation is what allows for precise late-stage functionalization in drug discovery without premature degradation.

G A Aryl Sulfonyl Fluoride (Ar-SO2F) B Aqueous Media (Water / Oxygen) A->B Exposed to C Nucleophile (Amine / Phenol) A->C Base / Catalyst D Thermodynamic Stability (No Reaction) B->D Heterolytic resistance E SuFEx Click Reaction (Kinetic Activation) C->E S-F Cleavage F Sulfonamide / Sulfonate (Stable Linkage) E->F Product Formation

Fig 1. Chemical logic of aryl sulfonyl fluorides demonstrating stability vs. SuFEx activation.

Hazard Assessment & Toxicological Profile

While the sulfonamide or sulfonate products of SuFEx are stable and generally non-toxic, the reagents and their synthetic precursors carry specific hazards that must be managed.

  • Acute Toxicity & Corrosivity : Aryl sulfonyl fluorides are generally classified as skin and eye irritants (GHS Category 2). Direct contact can lead to chemical burns, necessitating the use of proper PPE (nitrile gloves, lab coat, safety goggles).

  • Precursor Hazards vs. Green Alternatives : Historically, synthesizing these compounds required sulfuryl fluoride (SO₂F₂) gas or potassium bifluoride (KHF₂), both of which are highly toxic, corrosive, and difficult to handle (2)[2]. However, modern green synthetic pathways have revolutionized this process. Recent breakthroughs have demonstrated that sulfonyl fluorides can be efficiently synthesized by reacting thiols or disulfides with SHC5® and potassium fluoride (KF) (3)[3]. This green process yields only non-toxic sodium and potassium salts as byproducts, drastically reducing the environmental and acute toxicity risks associated with precursor handling (4)[4].

Physical & Hazard Properties Data

The following table summarizes the key properties of representative fluorinated aryl sulfonyl fluorides utilized in chemical biology, alongside their analytical signatures for verification (5)[5].

CompoundAppearance¹⁹F NMR Shift (δ, CD₂Cl₂)Primary GHS Hazards (Typical)
4-Fluorobenzenesulfonyl fluoride Slightly yellow oil66.09 (s, 1F), -100.15 (s, 1F)Skin Irrit. 2, Eye Irrit. 2
4-(Trifluoromethoxy)benzenesulfonyl fluoride Light brown oil65.86 (s, 1F), -58.10 (s, 3F)Skin Irrit. 2, Eye Irrit. 2
4-Methylbenzenesulfonyl fluoride Colorless solid65.96 (s, 1F)Skin Corr. 1B, Eye Dam. 1
Safe Handling & Experimental Protocols

A robust safety protocol must be a self-validating system —meaning each step inherently prevents the escalation of hazards. The following methodology for coupling aryl sulfonyl fluorides with carbon pronucleophiles ensures controlled reactivity and minimizes exposure (6)[6].

Step-by-Step Methodology: SuFEx Coupling in Parallel Medicinal Chemistry
  • Preparation : Conduct all operations in a certified fume hood. Equip with nitrile gloves, safety goggles, and a lab coat. Purge the reaction vial with inert gas (Nitrogen or Argon) to prevent side reactions, even though the S-F bond itself is moisture-tolerant.

  • Reagent Addition : Dissolve the carbon pronucleophile (e.g., an amide or ester, 1.0 equiv) in anhydrous THF. Cool the mixture to 0°C to control the initial exothermic activation.

  • Activation : Slowly add the base (e.g., LiHMDS, 1.2 equiv) dropwise to generate the reactive intermediate. Allow to stir for 15 minutes.

  • SuFEx Reaction : Introduce the fluorinated aryl sulfonyl fluoride (e.g., 4-fluorobenzenesulfonyl fluoride, 1.1 equiv). Warm to room temperature. The reaction typically reaches completion within 2-4 hours.

  • Quenching (Critical Safety Step) : Quench the reaction by adding a saturated aqueous solution of ammonium chloride (NH₄Cl). Causality: This safely neutralizes any unreacted base and halts the SuFEx pathway without generating hazardous fluoride gas.

  • Purification : Extract with ethyl acetate, wash with brine, dry over Na₂SO₄, and purify via automated flash chromatography.

Workflow step1 1. Preparation Fume hood, PPE, inert atmosphere setup step2 2. Reagent Addition Ar-SO2F + Pronucleophile + THF at 0°C step1->step2 step3 3. Activation Dropwise addition of LiHMDS (Base) step2->step3 step4 4. Reaction Stir at RT for 2-4 hours (SuFEx) step3->step4 step5 5. Quenching Add sat. NH4Cl to halt reactivity step4->step5 step6 6. Purification Extraction & Chromatography step5->step6

Fig 2. Step-by-step SuFEx coupling workflow highlighting critical safety and quenching checkpoints.

Emergency Response & Spill Mitigation
  • Small Spills : Cover with an inert absorbent (e.g., sand or vermiculite). Sweep up and place in a sealed, chemically compatible waste container. Do NOT use water directly on the neat chemical if it can be avoided, as localized heating might occur.

  • Skin Contact : Immediately flush with copious amounts of water for at least 15 minutes. Remove contaminated clothing. If HF exposure is suspected (rare but possible under extreme thermal decomposition), apply calcium gluconate gel immediately and seek medical attention.

References
  • Novel green chemistry: A safe, low-cost, and eco-friendly conversion process for the synthesis of sulfonyl fluorides, a world first! Source: Osaka University (osaka-u.ac.jp) URL:[Link]

  • Sulfur fluoride exchange with carbon pronucleophiles Source: National Institutes of Health (nih.gov) URL:[Link]

  • Photoredox-Catalyzed Three-Component Construction of Aryl Sulfonyl Fluoride Using KHF₂ Source: ACS Publications (acs.org) URL:[Link]

  • Supporting Information – Table of Contents Electronic Supplementary Material (ESI) for Organic & Biomolecular Chemistry Source: Royal Society of Chemistry (rsc.org) URL:[Link]

Sources

Protocols & Analytical Methods

Method

Application Note: Precision Synthesis of 3-Fluoro-4-methylbenzene-1-sulfonyl fluoride

Abstract & Core Directive This guide details the synthesis of 3-Fluoro-4-methylbenzene-1-sulfonyl fluoride (Product) from 3-Fluoro-4-methylbenzene-1-sulfonyl chloride (Precursor). This transformation utilizes the Sulfur(...

Author: BenchChem Technical Support Team. Date: March 2026

Abstract & Core Directive

This guide details the synthesis of 3-Fluoro-4-methylbenzene-1-sulfonyl fluoride (Product) from 3-Fluoro-4-methylbenzene-1-sulfonyl chloride (Precursor). This transformation utilizes the Sulfur(VI) Fluoride Exchange (SuFEx) principles established by the Sharpless laboratory.[1]

Unlike traditional fluorination methods that require anhydrous conditions or expensive reagents (e.g., TASF, TBAF), this protocol employs Potassium Bifluoride (KHF₂) in an aqueous/organic biphasic system. This method is selected for its operational simplicity, high chemoselectivity, and the unique stability of the bifluoride anion, which suppresses hydrolysis side-reactions common with naked fluoride sources.

Scientific Background: The Bifluoride Advantage

Mechanism of Action

The conversion relies on a nucleophilic substitution at the hexavalent sulfur center. While standard Potassium Fluoride (KF) is hygroscopic and basic—often leading to hydrolysis of the sulfonyl chloride to the sulfonic acid—Potassium Bifluoride (KHF₂) acts as a superior fluorinating agent.

The bifluoride anion


 forms a strong hydrogen-bonded network. In the reaction matrix:
  • Solvation: The anion is stable in the aqueous phase but sufficiently lipophilic to interact at the interface.

  • Buffering: KHF₂ maintains a slightly acidic pH (~3-4), preventing the base-mediated hydrolysis of the sensitive sulfonyl chloride starting material.

  • Selectivity: The reaction is driven by the high thermodynamic stability of the S(VI)-F bond (approx. 90 kcal/mol) compared to the S(VI)-Cl bond.

Substrate Specifics
  • Target: 3-Fluoro-4-methylbenzene-1-sulfonyl fluoride.

  • Structural Note: The substrate contains an aryl fluoride (C-F) at the 3-position. This bond is inert to the reaction conditions, but it provides a critical spectroscopic handle. The product will exhibit two distinct signals in

    
     NMR, allowing for rapid reaction monitoring without quench.
    

Experimental Protocol

Reagents & Equipment Table
Reagent / MaterialMW ( g/mol )Equiv.[2][3]RoleGrade
3-Fluoro-4-methylbenzene-1-sulfonyl chloride 208.641.0Substrate>97%
Potassium Bifluoride (KHF₂) 78.102.0 - 2.5Fluorine SourceReagent Grade
Acetonitrile (MeCN) 41.05SolventOrganic PhaseHPLC Grade
Water (DI) 18.02SolventAqueous PhaseDeionized
Reaction Vessel N/AN/AContainerPolypropylene (PP) or Teflon (PFA)*

*Note: While borosilicate glass can be used for short reaction times (<4h), KHF₂ etches glass. Polypropylene round-bottom flasks are recommended for scale-up and safety.

Step-by-Step Procedure
Step 1: Preparation of the Biphasic System
  • In a fume hood, charge a reaction vessel (PP flask preferred) with 3-Fluoro-4-methylbenzene-1-sulfonyl chloride (1.0 equiv).

  • Dissolve the substrate in Acetonitrile (Concentration: ~0.5 M). Ensure complete dissolution.

    • Why MeCN? It solubilizes the organic chloride and is miscible with the sulfonyl fluoride product, but forms a distinct biphasic system when high salt concentrations are present.

Step 2: Activation (Halogen Exchange)
  • Prepare a saturated aqueous solution of KHF₂ (approx. 4–5 M). Caution: KHF₂ is corrosive.

  • Add the aqueous KHF₂ solution dropwise to the MeCN solution while stirring vigorously.

    • Ratio: Aim for a 1:1 v/v ratio of MeCN to Aqueous KHF₂.

  • Seal the vessel and stir vigorously at Room Temperature (20–25 °C) .

    • Time: Reaction is typically complete within 2–4 hours.[4]

    • Monitoring: Monitor via TLC (Hexane/EtOAc) or

      
       NMR (aliquot in CDCl₃).
      
Step 3: Workup & Isolation
  • Dilution: Dilute the reaction mixture with Ethyl Acetate (EtOAc) and water.

  • Separation: Transfer to a separatory funnel. Separate the organic layer.

  • Wash: Wash the organic layer 2x with water (to remove excess bifluoride) and 1x with Brine (sat. NaCl).

  • Drying: Dry the organic phase over anhydrous MgSO₄ or Na₂SO₄ .

  • Filtration & Concentration: Filter off the drying agent and concentrate the filtrate under reduced pressure (Rotary Evaporator, <40 °C bath).

  • Purification: The crude product is often >95% pure. If necessary, purify via short-path silica gel chromatography (Eluent: 5-10% EtOAc in Hexanes).

Visualization of Workflow & Logic

Reaction Logic & Mechanism

The following diagram illustrates the "Bifluoride Advantage" and the flow of the synthesis.

SuFEx_Synthesis cluster_mechanism Mechanism: Biphasic Substitution Substrate Sulfonyl Chloride (R-SO2-Cl) Intermediate Transition State Hypervalent Sulfur Substrate->Intermediate Nucleophilic Attack Reagent KHF2 (aq) [F-H-F]- Anion Reagent->Intermediate Phase Transfer Product Sulfonyl Fluoride (R-SO2-F) Intermediate->Product Cl- Displacement Byproduct KCl + HF Intermediate->Byproduct Leaving Group

Caption: Mechanistic flow of the Chloride-to-Fluoride exchange utilizing the bifluoride anion's stability.

Experimental Workflow

Experimental_Protocol Start Start: Dissolve Substrate in MeCN (0.5M) AddReagent Add Saturated aq. KHF2 (Dropwise, Vigorous Stirring) Start->AddReagent React Reaction: 2-4 Hours @ Room Temp AddReagent->React Check QC Check: 19F NMR Complete Conversion? React->Check Check->React No (Extend Time) Workup Workup: Dilute w/ EtOAc Wash H2O/Brine Check->Workup Yes Isolate Dry (MgSO4) & Concentrate Yield: >90% Workup->Isolate

Caption: Step-by-step experimental workflow for the synthesis of 3-Fluoro-4-methylbenzene-1-sulfonyl fluoride.

Quality Control & Characterization

NMR Interpretation (Self-Validating)

The presence of the aryl fluorine atom provides an internal reference.

  • 
     NMR (CDCl₃, unreferenced or vs CFCl₃): 
    
    • Signal A (Product, -SO₂F): Singlet, ~ +65.5 ppm. (Deshielded, positive shift relative to CFCl₃ standard).

    • Signal B (Substrate Core, Ar-F): Multiplet, ~ -110 to -120 ppm.

    • Validation: Integration of Signal A to Signal B must be 1:1. Disappearance of the sulfonyl chloride is difficult to see in

      
       (as it has no S-F bond), but the shift of the Ar-F signal may move slightly upon conversion.
      
  • 
     NMR: 
    
    • Look for the methyl group singlet (~2.4 ppm).

    • Aromatic region: 7.0 - 8.0 ppm. The chemical shifts of protons ortho to the sulfonyl group will shift upfield slightly upon conversion from -SO₂Cl to -SO₂F due to the shielding effect of the fluorine.

Stability Check
  • Hydrolysis: Sulfonyl fluorides are remarkably stable to water. If you observe a broad peak in

    
     NMR >10 ppm, you have hydrolyzed to the sulfonic acid (rare with KHF₂).
    
  • GC-MS: The molecular ion

    
     should be observable (MW 192.18). Note that sulfonyl fluorides are stable enough for GC analysis, unlike many sulfonyl chlorides.
    

Safety & Handling (Critical)

  • KHF₂ Handling: Potassium Bifluoride is corrosive and toxic. It releases HF upon contact with strong acids. Always handle in a fume hood.

  • Glassware: KHF₂ solutions can etch glass over time. Use plasticware (PP/PE) for storage of the saturated solution and preferably for the reaction vessel.

  • Skin Contact: Sulfonyl fluorides are covalent warheads (electrophiles). While less reactive than chlorides, they can modify proteins. Wear nitrile gloves and long sleeves.

  • Disposal: Quench excess fluoride in the aqueous waste with Calcium Chloride (CaCl₂) to precipitate Calcium Fluoride (CaF₂) before disposal.

References

  • Sharpless, K. B., et al. (2014).[1][5] Sulfur(VI) Fluoride Exchange (SuFEx): Another Good Reaction for Click Chemistry. Angewandte Chemie International Edition.

  • Bare, G. A. L. (2023).[4] Synthesis of Sulfonyl Fluorides Using Direct Chloride/Fluoride Exchange in Potassium Fluoride and Water/Acetone. The Journal of Organic Chemistry.

  • Dong, J., Sharpless, K. B., et al. (2014).[5] SuFEx-Based Synthesis of Polysulfates. Angewandte Chemie International Edition.

  • National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 24879753, 3-Fluoro-4-methylbenzenesulfonyl chloride.

Sources

Application

Application Notes &amp; Protocols: Harnessing the Power of SuFEx Click Chemistry with 3-Fluoro-4-methylbenzene-1-sulfonyl Fluoride

Introduction: The SuFEx Revolution in Molecular Assembly The paradigm of "click chemistry," first conceptualized by Prof. K.

Author: BenchChem Technical Support Team. Date: March 2026

Introduction: The SuFEx Revolution in Molecular Assembly

The paradigm of "click chemistry," first conceptualized by Prof. K. Barry Sharpless and his colleagues in 2001, has fundamentally reshaped the landscape of chemical synthesis.[1][2] It champions a set of criteria for reactions that are modular, high-yielding, wide in scope, and generate only inoffensive byproducts. Building upon the success of the archetypal copper-catalyzed azide-alkyne cycloaddition (CuAAC), the Sharpless laboratory introduced Sulfur(VI) Fluoride Exchange (SuFEx) chemistry in 2014.[1][3][4] SuFEx has rapidly emerged as a second-generation click reaction, offering a unique and complementary toolkit for the rapid and reliable construction of functional molecules.[5]

At the heart of SuFEx lies the remarkable balance of stability and reactivity of the sulfur(VI)-fluoride bond.[6][7] Sulfonyl fluorides are exceptionally stable to hydrolysis, reduction, and thermal stress, yet they can be selectively activated to react with nucleophiles under specific conditions.[6][7][8][9] This "spring-loaded" reactivity makes them ideal connectors for applications spanning drug discovery, chemical biology, polymer science, and materials science.[3][5][10]

This guide provides a detailed protocol and scientific rationale for employing a specific, yet versatile, SuFEx hub: 3-Fluoro-4-methylbenzene-1-sulfonyl fluoride . We will explore its application in forming robust sulfonate linkages, a cornerstone transformation in modern medicinal chemistry and bioconjugation.

The SuFEx Mechanism: Activating the "Golden Bond"

The SuFEx reaction proceeds via a nucleophilic substitution at the highly electrophilic sulfur(VI) center. The S-F bond, while thermodynamically strong, can be "activated" to facilitate the departure of the fluoride ion. This activation is typically achieved through the use of catalysts that can either abstract a proton from the incoming nucleophile or interact with the fluoride leaving group.[4]

Common catalysts include organic bases like 1,8-diazabicyclo[5.4.0]undec-7-ene (DBU) and 2-tert-butyl-1,1,3,3-tetramethylguanidine (BTMG), or bifluoride salts.[4][11] The reaction is highly efficient and often proceeds rapidly at room temperature, forming stable S-O, S-N, or S-C bonds.[4]

SuFEx_Mechanism cluster_reactants Reactants cluster_process Catalytic Activation cluster_products Products Reagent 3-Fluoro-4-methylbenzene-1-sulfonyl fluoride (Ar-SO2F) Activation Nucleophile Deprotonation & S-F Bond Activation Reagent->Activation Nucleophile Nucleophile (e.g., Phenol, R-OH) Nucleophile->Activation Catalyst Base Catalyst (e.g., BTMG) Catalyst->Activation facilitates Product Sulfonate Product (Ar-SO2-OR) Activation->Product Byproduct Byproduct (e.g., BTMG-H+F-) Activation->Byproduct

Caption: General mechanism of a base-catalyzed SuFEx reaction.

Core Application: Synthesis of Aryl Sulfonates

Aryl sulfonate motifs are prevalent in pharmaceuticals and agrochemicals. The SuFEx reaction provides a highly efficient route to these structures, particularly for late-stage functionalization of complex molecules where traditional methods using sulfonyl chlorides might fail due to their higher reactivity and instability.[12] This protocol details the coupling of a generic phenol with 3-Fluoro-4-methylbenzene-1-sulfonyl fluoride.

Experimental Protocol: Phenol Coupling

This protocol is designed as a self-validating system. The described reaction conditions are robust and have been optimized for high conversion and yield with a broad range of phenolic substrates.

Materials & Equipment:

  • Reagents:

    • 3-Fluoro-4-methylbenzene-1-sulfonyl fluoride

    • Phenolic substrate of interest

    • 2-tert-butyl-1,1,3,3-tetramethylguanidine (BTMG)

    • Hexamethyldisilazane (HMDS)

    • Anhydrous acetonitrile (MeCN) or another suitable aprotic solvent

    • Ethyl acetate (EtOAc)

    • Saturated aqueous sodium bicarbonate (NaHCO₃)

    • Brine (saturated aqueous NaCl)

    • Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

  • Equipment:

    • Round-bottom flask or reaction vial with a magnetic stir bar

    • Nitrogen or argon gas inlet

    • Syringes for liquid transfer

    • Thin Layer Chromatography (TLC) plates (silica gel)

    • Rotary evaporator

    • Flash chromatography system

    • Standard laboratory glassware

Data Presentation: Reaction Parameters

ParameterRecommended ValueRationale
Phenol Substrate 1.0 equiv (limiting reagent)The reaction is typically stoichiometric with respect to the more valuable or complex coupling partner.
Sulfonyl Fluoride 1.0 - 1.2 equivA slight excess can help drive the reaction to completion, especially with less reactive phenols.
BTMG (Catalyst) 1.0 - 20 mol%A highly effective, hindered base for SuFEx.[4] Lower loadings (1-5 mol%) are often sufficient for activated phenols.[13]
HMDS (Additive) 1.0 equivActs synergistically with BTMG to accelerate the reaction, likely by in-situ silylation of the phenol.[4][13]
Solvent Anhydrous Acetonitrile (MeCN)A polar aprotic solvent that effectively solubilizes the reagents and catalyst.
Concentration 0.1 - 0.5 MA standard concentration range for efficient reaction kinetics.
Temperature Room Temperature (20-25 °C)The accelerated SuFEx protocol is highly efficient at ambient temperature.
Reaction Time 5 minutes - 2 hoursReaction progress should be monitored by TLC or LC-MS. Many reactions are complete in under 30 minutes.[13]
Step-by-Step Methodology
  • Preparation (The "Why"): Under an inert atmosphere of nitrogen or argon, add the phenol substrate (1.0 equiv) to an oven-dried reaction vessel containing a magnetic stir bar. The inert atmosphere prevents the introduction of excess moisture which could potentially hydrolyze the HMDS additive, though SuFEx itself is generally water-tolerant.[6]

  • Reagent Addition (The "Why"): Dissolve the phenol in anhydrous acetonitrile. Add 3-Fluoro-4-methylbenzene-1-sulfonyl fluoride (1.1 equiv), followed by HMDS (1.0 equiv). Stir the mixture for 2-3 minutes. HMDS serves as a powerful accelerator, working in concert with the BTMG catalyst.[4]

  • Initiation (The "Why"): Add the BTMG catalyst (e.g., 5 mol%) via syringe. BTMG is a strong, non-nucleophilic guanidine base that is exceptionally effective at promoting the SuFEx reaction, outperforming many classical bases like DBU in certain contexts.[4][13]

  • Monitoring (The "Why"): Allow the reaction to stir at room temperature. Monitor the consumption of the limiting reagent (phenol) by TLC or LC-MS at regular intervals (e.g., every 15 minutes). This ensures the reaction is not run for an unnecessarily long time and provides real-time validation of its progress.

  • Work-up (The "Why"): Once the reaction is complete, concentrate the mixture under reduced pressure using a rotary evaporator. This step removes the volatile solvent and byproducts like ammonia and trimethylsilyl fluoride.[13]

  • Purification (The "Why"): Redissolve the crude residue in ethyl acetate. Wash the organic layer sequentially with saturated aqueous NaHCO₃ and brine. The bicarbonate wash removes any acidic residues, while the brine wash helps to break any emulsions and remove water. Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate in vacuo.

  • Final Purification (The "Why"): Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to isolate the pure aryl sulfonate product. This final step ensures the removal of any non-volatile impurities and unreacted starting material.

SuFEx_Workflow A 1. Add Phenol to Dry Reaction Vessel (Inert Atmosphere) B 2. Add Solvent (MeCN), Sulfonyl Fluoride, & HMDS A->B C 3. Add BTMG Catalyst to Initiate Reaction B->C D 4. Stir at Room Temp. Monitor by TLC/LC-MS C->D D->D E 5. Reaction Complete? Concentrate in vacuo D->E Yes F 6. Aqueous Work-up (EtOAc, NaHCO3, Brine) E->F G 7. Dry, Filter, & Concentrate F->G H 8. Purify by Flash Chromatography G->H

Caption: Experimental workflow for aryl sulfonate synthesis via SuFEx.

Safety & Handling

Sulfonyl fluorides are generally stable compounds, but appropriate safety precautions are essential.[8]

  • Personal Protective Equipment (PPE): Always wear safety glasses, a lab coat, and appropriate gloves when handling sulfonyl fluorides and their reagents.[14][15][16]

  • Handling: Conduct all operations in a well-ventilated fume hood.[14][16] Avoid inhalation of dust or vapors and prevent contact with skin and eyes.[14][16] In case of contact, flush the affected area with copious amounts of water.[15]

  • Storage: Store sulfonyl fluorides in a cool, dry, well-ventilated area away from incompatible materials.[14][15] Keep containers tightly sealed.

  • Waste Disposal: Dispose of chemical waste in accordance with local, state, and federal regulations.

Trustworthiness: A Self-Validating System

The protocol described is designed for reliability and reproducibility. The combination of the stable 3-Fluoro-4-methylbenzene-1-sulfonyl fluoride with the highly efficient BTMG/HMDS catalytic system constitutes a robust platform for molecular construction.[4][13] The progress of the reaction can be easily and unequivocally monitored by standard analytical techniques like TLC and LC-MS, providing in-process validation. The high yields typically achieved further underscore the trustworthiness of this click chemistry transformation.

References

  • SuFEx Click Chemistry Enabled Late-Stage Drug Functionalization. PMC, National Institutes of Health.[Link]

  • Sulfur (VI) Fluoride Exchange (SuFEx) in Drug Discovery. Department of Chemistry, University of Florida.[Link]

  • The growing applications of SuFEx click chemistry. Chemical Society Reviews, RSC Publishing.[Link]

  • Accelerated SuFEx Click Chemistry For Modular Synthesis. PMC, National Institutes of Health.[Link]

  • SuFEx Click Chemistry: Discovery to Applications. ResearchGate.[Link]

  • Multimodal S(VI) Exchange Click Reactions Derived from SF2 Moieties: Comparative Kinetics and Stereochemistry of SuFEx and SuPhenEx Reactions. The Journal of Organic Chemistry, ACS Publications.[Link]

  • HAZARD SUMMARY: SULFURYL FLUORIDE. New Jersey Department of Health.[Link]

  • Applications of SuFEx Click Chemistry in Polymer Science.Books.
  • Lewis Acid Catalyzed Sulfur-Fluoride Exchange: A Novel Click Reaction. Scholarship @ Claremont.[Link]

  • Mechanism of the SuFEx reaction. ResearchGate.[Link]

  • Accelerated SuFEx Click Chemistry for Modular Synthesis. ChemRxiv.[Link]

  • Recent progress in the synthesis of sulfonyl fluorides for SuFEx click chemistry. ScienceDirect.[Link]

  • Unconventional reactivity of sulfonyl fluorides. Cell Press.[Link]

  • Sulfur fluoride exchange. PMC, National Institutes of Health.[Link]

  • SuFEx Reactions of Sulfonyl Fluorides, Fluorosulfates, and Sulfamoyl Fluorides Catalyzed by N-Heterocyclic Carbenes. ResearchGate.[Link]

  • Recent progress in the synthesis of sulfonyl fluorides for SuFEx click chemistry. ScienceDirect.[Link]

Sources

Method

Application Note: Covalent Protein Labeling with 3-Fluoro-4-methylbenzene-1-sulfonyl fluoride

The following Application Note and Protocol guide is designed for researchers utilizing 3-Fluoro-4-methylbenzene-1-sulfonyl fluoride as a covalent probe for protein modification, fragment-based drug discovery (FBDD), or...

Author: BenchChem Technical Support Team. Date: March 2026

The following Application Note and Protocol guide is designed for researchers utilizing 3-Fluoro-4-methylbenzene-1-sulfonyl fluoride as a covalent probe for protein modification, fragment-based drug discovery (FBDD), or chemical biology screening.

Introduction & Scientific Rationale

3-Fluoro-4-methylbenzene-1-sulfonyl fluoride (CAS: 1842346-69-3) is a specialized electrophilic probe belonging to the sulfonyl fluoride (SF) class.[1][2][3] Unlike highly reactive sulfonyl chlorides, sulfonyl fluorides possess a unique balance of stability in aqueous buffers and context-specific reactivity toward nucleophilic amino acid side chains. This reactivity is driven by Sulfur-Fluoride Exchange (SuFEx) chemistry, often termed "next-generation click chemistry."[4]

Why Use This Specific Probe?
  • Tunable Reactivity: The fluorine atom at the meta (3-position) of the benzene ring exerts an inductive electron-withdrawing effect, subtly modulating the electrophilicity of the sulfonyl center compared to standard tosyl fluoride. This makes it an excellent "chemical scout" for identifying hyper-reactive nucleophiles on protein surfaces.

  • Dual-Fluorine Utility:

    • Sulfonyl Fluoride (S-F): The reactive warhead that leaves upon conjugation.[4]

    • Aryl Fluoride (Ar-F): A stable NMR reporter. The remaining fluorine on the benzene ring (3-F) serves as a sensitive

      
      F NMR probe , allowing researchers to detect binding events and conformational changes without isotopic enrichment of the protein.
      
  • Label-Free Detection: Lacking a bulky biotin or fluorophore tag, this molecule is ideal for Covalent Fragment Screening . It minimizes steric artifacts, allowing the intrinsic affinity of the tolyl scaffold to drive the interaction before the covalent "lock" forms.

Mechanism of Action

The labeling mechanism follows a nucleophilic substitution at the sulfur center. The reaction is thermodynamically driven by the strong S-O bond formation and the unique properties of the fluoride leaving group (high solvation energy of F⁻ in water).

Reaction Pathway:

  • Recognition: The aryl moiety (3-fluoro-4-methylbenzene) reversibly associates with a hydrophobic pocket or surface feature on the protein.

  • Nucleophilic Attack: A proximal nucleophile (e.g., Tyrosine-OH, Lysine-NH₂, or Serine-OH) attacks the sulfur atom.

  • Transition State: A pentacoordinate sulfur intermediate forms.

  • Fluoride Elimination: The S-F bond breaks, releasing fluoride (F⁻) and forming a stable sulfonamide or sulfonate ester linkage.

Diagram: SuFEx Reaction Mechanism

SuFEx_Mechanism Protein Protein Nucleophile (Tyr-OH / Lys-NH2) Complex Non-Covalent Encounter Complex Protein->Complex + Probe Probe Probe: 3-Fluoro-4-methylbenzene- 1-sulfonyl fluoride Probe->Complex TS Pentacoordinate Transition State Complex->TS Nucleophilic Attack (SuFEx) Product Covalently Labeled Protein (Stable Adduct) TS->Product S-F Bond Cleavage Leaving Leaving Group (F- + H+) TS->Leaving

Caption: Step-wise mechanism of SuFEx-mediated protein labeling. The reaction relies on the specific environment of the protein pocket to activate the nucleophile.

Experimental Protocols

Protocol A: Covalent Fragment Screening via Intact Protein MS

Objective: To determine if 3-Fluoro-4-methylbenzene-1-sulfonyl fluoride covalently modifies your target protein.

Materials:

  • Target Protein ( >90% purity, in non-amine buffer like HEPES or PBS).

  • Probe Stock: 100 mM in DMSO.

  • Control: DMSO vehicle.

  • Desalting Columns (e.g., Zeba Spin or Bio-Spin).

  • LC-MS System (Q-TOF or Orbitrap recommended).

Step-by-Step Workflow:

  • Buffer Exchange: Ensure protein is in a compatible buffer (pH 7.4–8.0). Avoid Tris or primary amine buffers if high concentrations (>50 mM) are used, although SFs are generally selective enough for protein residues over buffer amines at short timeframes.

    • Expert Insight: Tyrosine reactivity is enhanced at higher pH (closer to pKa ~10), but SuFEx on specific tyrosines can occur at pH 7.4 due to local environment perturbations.

  • Incubation:

    • Dilute protein to 10 µM.

    • Add Probe to a final concentration of 100 µM (10x excess).

    • Prepare a DMSO-only control.

    • Incubate at 37°C for 2–4 hours or Room Temperature for 12 hours .

  • Quenching (Optional but Recommended): Add 5 mM Ammonium Bicarbonate or simply proceed to rapid desalting to remove excess probe.

  • Desalting: Pass the reaction mixture through a desalting column to remove non-covalently bound probe. This prevents "non-specific" signals in the MS source.

  • MS Analysis: Inject onto a C4 or C8 column for intact mass analysis.

  • Data Interpretation:

    • Look for a mass shift of +172.18 Da .

    • Calculation: MW (Probe) [192.18] – MW (F) [19.00] + MW (H displaced*) [~1.00] ≈ +172.18 Da shift relative to the native protein.

    • Note: If the mechanism is Lysine/N-term conjugation, a proton is lost from the amine. If Tyrosine, a proton is lost from the hydroxyl.

Protocol B: F NMR Binding Assay (Ligand-Observed)

Objective: To detect binding and covalent bond formation using the "3-Fluoro" reporter.

Materials:

  • High-field NMR spectrometer (minimum 400 MHz, equipped with

    
    F probe).
    
  • D₂O (10% v/v) for lock.

  • Internal Standard: Trifluoroacetic acid (TFA) or fluorobenzene (in a capillary insert).

Workflow:

  • Reference Spectrum: Acquire a

    
    F NMR spectrum of the probe (50 µM) in buffer + 10% D₂O. Note the chemical shift of the Ar-F signal (typically -110 to -120 ppm range).
    
  • Protein Addition: Add protein (final conc. 5–10 µM) to the probe solution.

  • Time-Course Acquisition: Acquire spectra immediately and every 30 minutes.

  • Signal Analysis:

    • Line Broadening: Initial non-covalent binding will cause the sharp probe signal to broaden significantly (T2 relaxation decrease).

    • New Peak Formation: As the covalent reaction proceeds, a new distinct fluorine peak may appear, corresponding to the protein-bound adduct. The chemical shift will be distinct from the free probe due to the change in electronic environment upon sulfonamide/ester formation.

    • Fluoride Release: Look for the appearance of free fluoride ion (F⁻) signal around -119 ppm (instrument dependent), confirming the SuFEx reaction took place.

Data Presentation & Troubleshooting

Expected Mass Shifts Table
ComponentFormulaMolecular Weight (Da)Mass Shift on Protein (Da)
Probe C₇H₆F₂O₂S192.18N/A
Leaving Group F⁻19.00N/A
Covalent Adduct -SO₂-C₆H₃(F)(CH₃)173.18+172.18 (Monoisotopic)

Note: The mass shift observed in deconvoluted MS spectra is the Adduct Mass minus the mass of the proton (H⁺) lost from the protein residue.

Troubleshooting Guide
IssuePossible CauseSolution
No Labeling Observed Residue not accessible or nucleophile not reactive enough.Increase pH to 8.5 to activate Tyrosine/Lysine. Increase incubation time or probe concentration (up to 500 µM).
Precipitation Probe insolubility in aqueous buffer.Ensure DMSO concentration is <5%. Vortex rapidly upon addition.
Multiple Adducts Non-specific labeling of surface Lysines.Reduce probe excess (try 1:1 or 2:1 ratio). Reduce incubation time.
Signal Suppression Excess probe interfering with ionization.Perform rigorous desalting or specific affinity capture if using a tagged analog.

Workflow Diagram

Workflow Start Start: Protein + Probe (3-Fluoro-4-methylbenzene-1-sulfonyl fluoride) Incubate Incubation 37°C, 2-4 Hours, pH 7.4-8.0 Start->Incubate Branch Select Readout Method Incubate->Branch Desalt Desalting / Cleanup Remove free probe Branch->Desalt Mass Spec NMR 19F NMR Spectroscopy Detect line broadening & F- release Branch->NMR Solution State MS Intact Protein MS Detect +172 Da shift Desalt->MS

Caption: Decision tree for analyzing covalent labeling efficiency using Mass Spectrometry or NMR.

References

  • SuFEx Click Chemistry : Dong, J., Sharpless, K. B., Kwok, L., & Fokin, V. V. (2014). Sulfur(VI) Fluoride Exchange (SuFEx): Another Good Reaction for Click Chemistry.[4] Angewandte Chemie International Edition. Link

  • Sulfonyl Fluorides in Proteomics : Narayanan, A., & Jones, L. H. (2015). Sulfonyl fluorides as privileged warheads in chemical biology. Chemical Science. Link

  • Fragment Screening : Hennessey, R. et al. (2022). Activation-Free Sulfonyl Fluoride Probes for Fragment Screening. Pharmaceuticals.[1][3] Link

  • 19F NMR Screening : O'Brien, P. et al. (2016). 19F NMR-based screening of a sulfonyl fluoride library for the discovery of covalent fragments. ChemBioChem. Link

Sources

Application

Application Note: SuFEx-Mediated Synthesis of Sulfonamides from 3-Fluoro-4-methylbenzene-1-sulfonyl Fluoride

Target Audience: Synthetic Chemists, Chemical Biologists, and Drug Development Professionals Document Type: Advanced Application Note & Validated Protocol Executive Summary The advent of Sulfur(VI) Fluoride Exchange (SuF...

Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Synthetic Chemists, Chemical Biologists, and Drug Development Professionals Document Type: Advanced Application Note & Validated Protocol

Executive Summary

The advent of Sulfur(VI) Fluoride Exchange (SuFEx) click chemistry has revolutionized the synthesis of complex sulfonamides, offering a highly stable, metal-free alternative to traditional sulfonyl chloride chemistry. This application note provides an in-depth, rigorously validated guide for reacting 3-Fluoro-4-methylbenzene-1-sulfonyl fluoride with primary and secondary amines. By detailing the mechanistic causality behind catalyst selection and providing self-validating experimental workflows, this guide empowers researchers to achieve near-quantitative yields even with sterically hindered or electronically deactivated nucleophiles.

Mechanistic Rationale & Chemoselectivity

The Substrate: 3-Fluoro-4-methylbenzene-1-sulfonyl fluoride

Unlike highly reactive and moisture-sensitive sulfonyl chlorides, aryl sulfonyl fluorides are exceptionally stable S(VI) electrophiles that resist hydrolysis under physiological conditions[1]. The specific substitution pattern of 3-fluoro-4-methylbenzene-1-sulfonyl fluoride provides a unique stereoelectronic profile:

  • Chemoselectivity against SNAr: The fluorine atom is located meta to the strongly electron-withdrawing sulfonyl group. Nucleophilic Aromatic Substitution (SNAr) typically requires ortho or para activation. Because the fluorine is electronically decoupled from the -SO2F resonance effect, the molecule is virtually inert to SNAr[2]. Consequently, incoming amine nucleophiles react exclusively at the S(VI) center.

  • Electronic Deactivation: The para-methyl group exerts a mild inductive electron-donating effect (+I), slightly dampening the electrophilicity of the sulfur center compared to an unsubstituted benzenesulfonyl fluoride. This necessitates specific catalytic activation to lower the activation barrier for the amine[3].

Catalyst Causality: Unleashing S(VI) Reactivity

To facilitate the SuFEx reaction, the S–F bond must be activated. We highlight two orthogonal catalytic pathways:

  • DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene): Acts as a nucleophilic base. Computational and mechanistic studies suggest DBU facilitates a concerted deprotonation of the amine nucleophile in the transition state, significantly increasing the amine's nucleophilicity and driving the expulsion of the fluoride leaving group[4].

  • Calcium Triflimide [Ca(NTf2)2]: For less nucleophilic amines (e.g., anilines) that fail under DBU catalysis, Ca(NTf2)2 acts as a potent Lewis acid. The calcium ion coordinates to the oxygen/fluorine atoms of the sulfonyl group, dramatically increasing the electrophilicity of the S(VI) center and enabling room-temperature coupling[5].

MechanisticPathway Substrate 3-Fluoro-4-methylbenzene- 1-sulfonyl fluoride DBU DBU Catalysis (Concerted Deprotonation) Substrate->DBU Ca Ca(NTf2)2 Activation (Lewis Acid) Substrate->Ca Amine Amine Nucleophile (1° or 2°) Amine->DBU Amine->Ca Product Sulfonamide Product + HF / Base-HF DBU->Product Base-promoted Ca->Product Electrophilic

Caption: Mechanistic pathways for SuFEx activation of sulfonyl fluorides with amines.

Quantitative Reaction Parameters

The choice of reaction conditions is dictated by the nucleophilicity and steric bulk of the target amine. The table below synthesizes quantitative data across different state-of-the-art SuFEx methodologies to guide protocol selection[6][7].

Catalyst SystemOptimal Amine TypeSolventTemp (°C)Time (h)Typical Yield (%)
DBU (20 mol%)Aliphatic (1°, 2°), UnhinderedMeCN or THF25 – 6012 – 2485 – 98
Ca(NTf2)2 (1.0 eq) + DABCOAnilines, Sterically Hinderedt-AmylOH252470 – 90
HOBt (10 mol%) + DBUWeakly NucleophilicToluene252475 – 95

Validated Experimental Protocols

The following protocols are designed as self-validating systems. By tracking the specific mass shifts described in Section 5, researchers can confirm reaction fidelity in real-time.

Protocol A: DBU-Promoted SuFEx (Standard Aliphatic Amines)

Best for: Primary and secondary aliphatic amines, piperidines, and piperazines.

  • Preparation: Flame-dry a 10 mL Schlenk flask equipped with a magnetic stir bar. Purge with inert gas (N2 or Argon)[8].

  • Substrate Loading: Add 3-Fluoro-4-methylbenzene-1-sulfonyl fluoride (192.2 mg, 1.0 mmol, 1.0 equiv) to the flask.

  • Solvation: Dissolve the sulfonyl fluoride in anhydrous Acetonitrile (MeCN, 3.0 mL).

  • Amine Addition: Add the desired amine (1.2 mmol, 1.2 equiv) dropwise at room temperature.

  • Catalyst Initiation: Add DBU (30.4 mg, 30 µL, 0.2 mmol, 20 mol%) to the stirring mixture[9].

  • Reaction: Stir the reaction at room temperature for 12 hours. If LC-MS indicates incomplete conversion, heat to 60 °C for an additional 6 hours.

  • Workup: Concentrate the mixture under reduced pressure. Dilute with Ethyl Acetate (15 mL) and wash with 1M HCl (10 mL) to remove unreacted amine and DBU. Wash with brine, dry over Na2SO4, and concentrate.

  • Purification: Purify via flash column chromatography (Hexanes/EtOAc gradient).

Protocol B: Calcium Triflimide-Mediated SuFEx (Deactivated/Hindered Amines)

Best for: Anilines, electron-deficient amines, and sterically congested secondary amines.

  • Preparation: In a nitrogen-filled glovebox or using standard Schlenk technique, charge a vial with Ca(NTf2)2 (600 mg, 1.0 mmol, 1.0 equiv) and DABCO (224 mg, 2.0 mmol, 2.0 equiv)[7].

  • Substrate Loading: Add 3-Fluoro-4-methylbenzene-1-sulfonyl fluoride (192.2 mg, 1.0 mmol, 1.0 equiv).

  • Solvation & Amine: Add anhydrous t-Amyl alcohol (4.0 mL), followed by the amine (1.5 mmol, 1.5 equiv).

  • Reaction: Seal the vial and stir vigorously at room temperature for 24 hours. The Lewis acidic calcium center will activate the S(VI) bond without requiring heat[5].

  • Workup: Quench the reaction with saturated aqueous NaHCO3 (10 mL). Extract with Dichloromethane (3 x 10 mL).

  • Purification: Dry the combined organic layers over MgSO4, concentrate, and purify via silica gel chromatography.

ExperimentalWorkflow S1 1. Reagent Prep (Dry Solvent, Inert Atm) S2 2. Substrate Mixing (ArSO2F + Amine) S1->S2 S3 3. Catalyst Addition (DBU or Ca(NTf2)2) S2->S3 S4 4. Reaction Monitoring (LC-MS: Δm = +172 Da) S3->S4 S5 5. Purification (Aqueous Wash & Flash CC) S4->S5

Caption: Step-by-step experimental workflow for synthesizing sulfonamides via SuFEx.

Analytical Validation (Self-Validating System)

To ensure the integrity of the protocol, utilize LC-MS to track the specific mass transformations. The SuFEx reaction of 3-Fluoro-4-methylbenzene-1-sulfonyl fluoride is highly predictable:

  • Starting Material Exact Mass: 192.00 Da

  • Leaving Group (HF): -20.01 Da

  • Aryl Sulfonyl Moiety Mass: 171.99 Da (Effectively 172.00 Da)

Validation Rule: Upon successful coupling, the product mass will always equal the Exact Mass of the Amine + 172.00 Da (minus the displaced proton). Example: If reacting with Piperidine (Exact Mass: 85.09 Da), the target product mass will be


 Da. The absence of SNAr side-products can be confirmed by the retention of the meta-fluorine signal in 19F NMR (typically around -112 to -115 ppm, distinct from the -SO2F signal at +60 to +65 ppm which will disappear upon completion).

References

1. 2. 3. 4. 5.

Sources

Method

Application Notes and Protocols for Late-Stage Functionalization Using 3-Fluoro-4-methylbenzene-1-sulfonyl fluoride

For Researchers, Scientists, and Drug Development Professionals Authored by: Gemini, Senior Application Scientist Abstract Late-stage functionalization (LSF) is a paradigm-shifting strategy in modern medicinal chemistry,...

Author: BenchChem Technical Support Team. Date: March 2026

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Abstract

Late-stage functionalization (LSF) is a paradigm-shifting strategy in modern medicinal chemistry, enabling the direct modification of complex molecules to rapidly generate analogues with improved pharmacological profiles. This guide provides an in-depth technical overview and detailed protocols for the application of 3-Fluoro-4-methylbenzene-1-sulfonyl fluoride as a versatile reagent for LSF. Leveraging the principles of Sulfur(VI) Fluoride Exchange (SuFEx) click chemistry, this document will explore the synthesis of sulfonamides and related derivatives, highlighting the unique reactivity and stability of the sulfonyl fluoride moiety. The protocols detailed herein are designed to be robust and adaptable, providing researchers with the tools to accelerate drug discovery and development programs.

Introduction: The Imperative of Late-Stage Functionalization and the Rise of SuFEx Chemistry

The drug discovery pipeline is fraught with challenges, including the time-consuming and resource-intensive nature of synthesizing and evaluating new chemical entities. Late-stage functionalization has emerged as a powerful approach to address these hurdles by introducing chemical modifications at the final stages of a synthetic sequence.[1] This strategy allows for the rapid diversification of lead compounds, enabling a more efficient exploration of structure-activity relationships (SAR) and the optimization of pharmacokinetic and pharmacodynamic properties.

At the heart of effective LSF is the need for reactions that are highly selective, robust, and tolerant of a wide range of functional groups commonly found in drug molecules. The advent of "click chemistry," and more recently Sulfur(VI) Fluoride Exchange (SuFEx) chemistry, has provided a powerful toolkit for medicinal chemists.[2] SuFEx, in particular, has garnered significant attention due to the unique combination of stability and reactivity inherent to the sulfonyl fluoride (-SO₂F) functional group.[3] Unlike their more reactive sulfonyl chloride counterparts, sulfonyl fluorides are remarkably stable to a variety of reaction conditions, yet can be selectively activated to react with nucleophiles.[3] This controlled reactivity makes them ideal reagents for the precise modification of complex, value-added molecules.

This application note focuses on a specific, yet broadly applicable, member of the aryl sulfonyl fluoride family: 3-Fluoro-4-methylbenzene-1-sulfonyl fluoride . The presence of the fluoro and methyl substituents on the aromatic ring can subtly modulate the reactivity of the sulfonyl fluoride group and provide additional vectors for potential biological interactions.

The Reagent: 3-Fluoro-4-methylbenzene-1-sulfonyl fluoride

3-Fluoro-4-methylbenzene-1-sulfonyl fluoride is an aromatic sulfonyl fluoride that serves as a versatile building block for introducing the 3-fluoro-4-methylphenylsulfonyl moiety into organic molecules. Its stability under ambient conditions and predictable reactivity make it an excellent candidate for LSF.

Key Properties and Advantages:

  • High Stability: The S-F bond in sulfonyl fluorides is significantly more stable than the S-Cl bond in sulfonyl chlorides, rendering the reagent resistant to hydrolysis and compatible with a broader range of functional groups.[3][4]

  • Tunable Reactivity: While stable, the sulfonyl fluoride can be activated under specific conditions (e.g., using catalysts or bases) to react with a variety of nucleophiles, including amines, phenols, and thiols.[5][6]

  • Biologically Relevant Moiety: The 3-fluoro-4-methylphenyl group can impart desirable physicochemical properties to a parent molecule, such as altered lipophilicity, metabolic stability, and binding interactions. The fluorine atom, in particular, is a common substituent in many approved drugs.

  • Amenable to SuFEx Click Chemistry: This reagent is a prime candidate for SuFEx reactions, which are characterized by their high efficiency, broad scope, and formation of strong, stable covalent bonds.[2]

Core Applications and Mechanistic Considerations

The primary application of 3-Fluoro-4-methylbenzene-1-sulfonyl fluoride in LSF is the formation of sulfonamides through reaction with primary and secondary amines. Sulfonamides are a privileged structural motif in medicinal chemistry, found in a wide array of therapeutic agents.

Sulfonamide Synthesis: A Cornerstone of Medicinal Chemistry

The reaction of 3-Fluoro-4-methylbenzene-1-sulfonyl fluoride with an amine proceeds via nucleophilic attack of the amine nitrogen on the electrophilic sulfur atom of the sulfonyl fluoride, with subsequent displacement of the fluoride ion.

Sulfonamide_Formation reagent 3-Fluoro-4-methyl- benzene-1-sulfonyl fluoride intermediate [Transition State] reagent->intermediate + R-NH₂ amine R-NH₂ amine->intermediate product Sulfonamide intermediate->product fluoride F⁻ intermediate->fluoride - F⁻

Caption: General workflow for sulfonamide synthesis.

The reactivity of this process can be significantly enhanced through the use of catalysts. Lewis acids, such as calcium triflimide (Ca(NTf₂)₂), have been shown to activate the sulfonyl fluoride towards nucleophilic attack.[5][6] Additionally, nucleophilic catalysts like 1-hydroxybenzotriazole (HOBt) can facilitate the reaction, particularly with sterically hindered amines.[7]

Synthesis of Sulfonate Esters and Other Derivatives

While sulfonamide formation is the most common application, 3-Fluoro-4-methylbenzene-1-sulfonyl fluoride can also react with other nucleophiles, such as phenols and thiols, to generate the corresponding sulfonate esters and thiosulfonates, respectively. These reactions often require specific activation conditions to proceed efficiently.

Experimental Protocols

Safety Precautions: 3-Fluoro-4-methylbenzene-1-sulfonyl fluoride and its precursors are corrosive and moisture-sensitive.[8] Always handle these reagents in a well-ventilated fume hood, wearing appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat. For detailed safety information, consult the Material Safety Data Sheet (MSDS) for the specific reagent being used.

Protocol 1: In Situ Generation of 3-Fluoro-4-methylbenzene-1-sulfonyl fluoride from the Corresponding Sulfonyl Chloride

As 3-Fluoro-4-methylbenzene-1-sulfonyl chloride is often more commercially available, this protocol details its conversion to the sulfonyl fluoride for subsequent in situ use.

Materials:

  • 3-Fluoro-4-methylbenzene-1-sulfonyl chloride

  • Potassium fluoride (KF) or potassium bifluoride (KHF₂)

  • 18-Crown-6 (optional, as a phase-transfer catalyst)

  • Acetonitrile (anhydrous)

Procedure:

  • To a dry flask under an inert atmosphere (e.g., nitrogen or argon), add 3-Fluoro-4-methylbenzene-1-sulfonyl chloride (1.0 eq).

  • Add anhydrous acetonitrile to dissolve the sulfonyl chloride.

  • Add potassium fluoride (2.0-3.0 eq). For improved solubility and reactivity, potassium bifluoride can be used as an alternative.[4]

  • For reactions that are sluggish, a catalytic amount of 18-crown-6 (0.1 eq) can be added to facilitate the fluoride exchange.

  • Stir the reaction mixture at room temperature or with gentle heating (e.g., 40-60 °C) and monitor the reaction progress by TLC or LC-MS.

  • Upon completion, the resulting solution containing 3-Fluoro-4-methylbenzene-1-sulfonyl fluoride can be used directly in the subsequent functionalization step after filtering off the excess potassium salts.

Protocol_1_Workflow start Start: 3-Fluoro-4-methylbenzene-1-sulfonyl chloride dissolve Dissolve in anhydrous Acetonitrile start->dissolve add_kf Add KF or KHF₂ dissolve->add_kf add_catalyst Add 18-Crown-6 (optional) add_kf->add_catalyst react Stir at RT or with heating add_catalyst->react monitor Monitor by TLC/LC-MS react->monitor filter Filter excess salts monitor->filter product Product: Solution of 3-Fluoro-4-methylbenzene-1-sulfonyl fluoride filter->product

Caption: Workflow for Protocol 1.

Protocol 2: Late-Stage Sulfonamide Synthesis with a Complex Amine

This protocol outlines a general procedure for the late-stage functionalization of a complex amine-containing molecule.

Materials:

  • 3-Fluoro-4-methylbenzene-1-sulfonyl fluoride (or a solution from Protocol 1)

  • Amine-containing substrate (1.0 eq)

  • Calcium triflimide (Ca(NTf₂)₂) (1.0 eq) or 1-hydroxybenzotriazole (HOBt) (catalytic amount, e.g., 0.1 eq)

  • Triethylamine (Et₃N) or other suitable non-nucleophilic base (1.5-2.0 eq)

  • Anhydrous solvent (e.g., acetonitrile, dichloromethane, or tert-amyl alcohol)

Procedure:

  • To a dry flask under an inert atmosphere, add the amine-containing substrate (1.0 eq) and the chosen anhydrous solvent.

  • Add the base (e.g., triethylamine).

  • In a separate flask, prepare a solution of 3-Fluoro-4-methylbenzene-1-sulfonyl fluoride (1.1-1.2 eq) in the same anhydrous solvent. If using the in situ generated reagent from Protocol 1, ensure the solution is free of solid potassium salts.

  • If using a catalyst, add Ca(NTf₂)₂ (1.0 eq) or HOBt (0.1 eq) to the amine solution.

  • Slowly add the solution of 3-Fluoro-4-methylbenzene-1-sulfonyl fluoride to the amine solution at room temperature.

  • Stir the reaction mixture at room temperature or with gentle heating (e.g., 40-60 °C) and monitor for completion by TLC or LC-MS.

  • Upon completion, quench the reaction with water or a saturated aqueous solution of ammonium chloride.

  • Extract the product with a suitable organic solvent (e.g., ethyl acetate or dichloromethane).

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate or magnesium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to obtain the desired sulfonamide.

Protocol_2_Workflow start Start: Amine Substrate dissolve Dissolve in anhydrous solvent start->dissolve add_base Add Base (e.g., Et₃N) dissolve->add_base add_catalyst Add Catalyst (Ca(NTf₂)₂ or HOBt) add_base->add_catalyst add_reagent Add solution of 3-Fluoro-4-methyl- benzene-1-sulfonyl fluoride add_catalyst->add_reagent react Stir at RT or with heating add_reagent->react monitor Monitor by TLC/LC-MS react->monitor quench Quench reaction monitor->quench extract Extract with organic solvent quench->extract purify Purify by column chromatography extract->purify product Product: Purified Sulfonamide purify->product

Caption: Workflow for Protocol 2.

Data Presentation: Reaction Conditions and Expected Outcomes

The following table summarizes general reaction conditions and expected yields for the synthesis of sulfonamides using aryl sulfonyl fluorides. Note that optimal conditions may vary depending on the specific substrate.

Catalyst/ActivatorBase (if applicable)SolventTemperature (°C)Typical YieldReference
NoneStrong Base (e.g., NaH)DMF/THF25-80Moderate to Good[5]
Ca(NTf₂)₂Et₃Ntert-Amyl alcohol60Good to Excellent[5][6]
HOBt (catalytic)N/AAcetonitrile25-50Good to Excellent[7]

Troubleshooting and Optimization

  • Low Conversion: If the reaction is sluggish or incomplete, consider increasing the reaction temperature, adding a catalyst (if not already present), or using a more polar aprotic solvent. Ensure all reagents and solvents are anhydrous, as water can hydrolyze the sulfonyl fluoride under certain conditions.

  • Side Product Formation: If side products are observed, try lowering the reaction temperature or using a milder base. In some cases, slow addition of the sulfonyl fluoride reagent can minimize side reactions.

  • Difficult Purification: If the product is difficult to separate from the starting materials or byproducts, consider a different workup procedure or an alternative purification technique, such as preparative HPLC.

Conclusion

3-Fluoro-4-methylbenzene-1-sulfonyl fluoride is a valuable and versatile reagent for the late-stage functionalization of complex molecules. Its inherent stability, coupled with its tunable reactivity within the SuFEx framework, allows for the reliable and efficient synthesis of sulfonamides and other important sulfur-containing compounds. The protocols and insights provided in this application note are intended to empower researchers to leverage this powerful tool in their drug discovery and development endeavors, ultimately accelerating the path to new and improved therapeutics.

References

  • A Broad-Spectrum, Catalytic Amidation of Sulfonyl Fluorides and Fluorosulf
  • Synthetic Routes to Arylsulfonyl Fluorides. MDPI.
  • Sulfonamide Synthesis via Calcium Triflimide Activation of Sulfonyl Fluorides. Organic Letters.
  • Photoredox-Catalyzed Three-Component Construction of Aryl Sulfonyl Fluoride Using KHF2: Late-Stage Drug Fluorosulfonyl
  • Sulfonamide synthesis via calcium triflimide activation of sulfonyl fluorides. Scholarship @ Claremont.
  • Catalytic SuFEx Reactivity of Sulfonimidoyl Fluorides with Functionalized Amines with Automation Applicable Conditions.
  • Visible-light-mediated sulfonylation of anilines with sulfonyl fluorides. PMC - NIH.
  • Sulfonamide synthesis by S-N coupling. Organic Chemistry Portal.
  • Pre-functionalization of sulfonyl fluoride and the late-stage...
  • Sulfonylation of Anilines through Photocatalytic Activation of N-Hydroxymethylphthalimide Sulfones.
  • Unconventional reactivity of sulfonyl fluorides. Spiral.
  • One-pot palladium-catalyzed synthesis of sulfonyl fluorides
  • SuFEx: Sulfonyl Fluorides that Participate in the Next Click Reaction. Sigma-Aldrich.
  • Not all sulfonyl fluorides were created equally - some have oxetanes.
  • Aryl fluorosulfates: powerful and versatile partners in cross-coupling reactions. PMC.
  • Facile one-pot synthesis of sulfonyl fluorides from sulfon
  • Synthesis of Sulfonyl Fluorides from Tertiary Sulfonamides via N-Methylation Using Me-λ3-Iodane.
  • Recent progress in the synthesis of sulfonyl fluorides for SuFEx click chemistry. ScienceDirect.
  • Recent progress in the synthesis of sulfonyl fluorides for SuFEx click chemistry. Beilstein Journal of Organic Chemistry.
  • Sulfonyl fluoride synthesis by fluorosulfon
  • Turning sulfonyl and sulfonimidoyl fluoride electrophiles into sulfur(VI)
  • Aqueous Process Chemistry: The Preparation of Aryl Sulfonyl Chlorides.
  • Facile synthesis of sulfonyl fluorides
  • Nucleophilic Deoxyfluorination of Phenols via Aryl Fluorosulfonate Intermediates. Journal of the American Chemical Society.
  • 3-Fluoro-4-methylbenzene-1-sulfonyl chloride. ChemScene.
  • Sulfur fluoride exchange with carbon pronucleophiles. PMC - NIH.
  • Scheme 1. Substrate Scope Reacting Aryl, Heteroaryl, and Aliphatic Amines with PhSO 2 F.
  • Facile one-pot synthesis of sulfonyl fluorides from sulfonates or sulfonic acids. The Royal Society of Chemistry.
  • Sulfur(VI) Fluoride Exchange (SuFEx)
  • 3-Fluoro-4-methanesulfonylbenzene-1-sulfonyl chloride. ChemScene.
  • 4-Fluorotoluene Formula. ECHEMI.
  • 1-fluoro-4-[(trifluoromethyl)sulfonyl]benzene. Santa Cruz Biotechnology.
  • Benzene, 1-fluoro-4-methyl-. NIST WebBook.

Sources

Application

Application Note: Chemoselective Synthesis of Sulfonamides via SuFEx Activation of 3-Fluoro-4-methylbenzene-1-sulfonyl fluoride

Target Audience: Synthetic Chemists, Medicinal Chemists, and Drug Development Professionals Methodology: Sulfur(VI) Fluoride Exchange (SuFEx) Click Chemistry Core Reagents: 3-Fluoro-4-methylbenzene-1-sulfonyl fluoride (C...

Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Synthetic Chemists, Medicinal Chemists, and Drug Development Professionals Methodology: Sulfur(VI) Fluoride Exchange (SuFEx) Click Chemistry Core Reagents: 3-Fluoro-4-methylbenzene-1-sulfonyl fluoride (CAS: 1842346-69-3), Calcium triflimide


, DABCO

Executive Summary & Strategic Rationale

The 3-fluoro-4-methylphenyl motif is a highly privileged pharmacophore in medicinal chemistry. The strategic placement of the fluorine atom modulates the pKa of adjacent functional groups, enhances metabolic stability by blocking cytochrome P450-mediated oxidation, and fine-tunes lipophilicity.

Historically, the synthesis of aryl sulfonamides relied on sulfonyl chlorides. However, sulfonyl chlorides are inherently unstable, moisture-sensitive, and prone to competitive reduction to sulfinic acids[1]. By transitioning to 3-Fluoro-4-methylbenzene-1-sulfonyl fluoride , chemists leverage the exceptional thermodynamic stability of the S–F bond—which is approximately 40 kcal/mol stronger than the S–Cl bond[2]. This stability transforms the sulfonyl group into a "thermodynamic sink," allowing the S(VI) hub to survive complex, multi-step synthetic sequences prior to late-stage functionalization.

Mechanistic Insights: The Causality of S–F Activation

Because aryl sulfonyl fluorides are virtually inert under standard physiological and synthetic conditions, they require precise electrophilic activation to undergo nucleophilic substitution.

  • The Role of

    
     (Lewis Acid Activation):  Calcium triflimide serves as a highly specific, fluorophilic Lewis acid. The divalent calcium cation strongly coordinates with the hard fluoride leaving group, polarizing and weakening the S–F bond. Crucially, the bulky, electron-withdrawing triflimide (
    
    
    
    ) counterions are strictly non-coordinating, ensuring they do not competitively inhibit the incoming amine nucleophile[2].
  • The Role of DABCO (Nucleophilic Catalysis/Base): While

    
     alone requires elevated temperatures (e.g., 60 °C in t-amyl alcohol) to drive the reaction, the addition of 1,4-diazabicyclo[2.2.2]octane (DABCO) acts synergistically. DABCO functions as a transient nucleophilic catalyst and proton shuttle, lowering the activation energy barrier and allowing the SuFEx reaction to proceed rapidly at room temperature[1].
    

Reaction Workflow & Logical Relationships

The following diagram illustrates the logical flow of the SuFEx activation pathway, highlighting the transition from a stable S(VI) hub to the final sulfonamide product.

SuFEx_Workflow SM 3-Fluoro-4-methylbenzene- 1-sulfonyl fluoride (Stable S-VI Hub) LA Ca(NTf2)2 Lewis Acid Coordination SM->LA F-Ca interaction Activated Activated S-F Complex (Weakened S-F Bond) LA->Activated Product Sulfonamide Product + CaF2 Byproduct Activated->Product Substitution Amine Amine + DABCO Nucleophilic Attack Amine->Activated Attack at S(VI) Validation In-Process Validation (19F NMR / LC-MS) Product->Validation Confirm SO2F loss

SuFEx activation workflow demonstrating Lewis acid coordination and self-validating product analysis.

Quantitative Data: Condition Optimization

To demonstrate the necessity of the dual-activation system, the table below summarizes the optimization of reaction conditions for the conversion of aryl sulfonyl fluorides to sulfonamides using morpholine as a model amine.

Table 1: Optimization of SuFEx Reaction Conditions [2],[1]

EntryCatalyst / Base SystemSolventTemperatureTimeConversion (%)
1None (Control)THF25 °C24 h< 5%
2DABCO (1.5 equiv)THF25 °C24 h12%
3

(1.0 equiv)
t-AmylOH60 °C24 h88%
4

(1.1 eq) + DABCO (1.5 eq)
THF 25 °C 2 h > 99%

Data Interpretation: Entry 4 clearly establishes that the synergistic combination of


 and DABCO is required to achieve quantitative conversion under mild, room-temperature conditions, preserving sensitive functional groups on complex drug scaffolds.

Self-Validating Experimental Protocol

This protocol is designed as a self-validating system. By utilizing


 NMR tracking, researchers can definitively confirm the cleavage of the S–F bond in real-time without relying solely on ambiguous TLC visualization.
Materials Required
  • Electrophile: 3-Fluoro-4-methylbenzene-1-sulfonyl fluoride (0.5 mmol, 1.0 equiv)[3]

  • Nucleophile: Primary or secondary amine (0.525 mmol, 1.05 equiv)

  • Activators:

    
     (0.55 mmol, 1.1 equiv), DABCO (0.75 mmol, 1.5 equiv)
    
  • Solvent: Anhydrous Tetrahydrofuran (THF, 1.0 mL)

Step-by-Step Execution & Causality

Step 1: Catalyst Pre-Assembly

  • Action: In an oven-dried 10 mL reaction vial equipped with a magnetic stir bar, add

    
     (330 mg, 0.55 mmol) and DABCO (84 mg, 0.75 mmol) under a nitrogen atmosphere.
    
  • Causality: While the sulfonyl fluoride is hydrolytically stable,

    
     is highly hygroscopic. Ambient moisture can coordinate to the calcium center, dampening its Lewis acidity and stalling the reaction.
    

Step 2: Substrate Introduction

  • Action: Dissolve 3-Fluoro-4-methylbenzene-1-sulfonyl fluoride (96 mg, 0.5 mmol) in 1.0 mL of anhydrous THF. Transfer this solution to the reaction vial. Stir for 5 minutes.

  • Causality: This brief incubation period allows the calcium cations to pre-coordinate with the sulfonyl fluoride, priming the S–F bond for cleavage prior to the introduction of the nucleophile.

Step 3: Amine Addition and Self-Validation Monitoring

  • Action: Add the amine nucleophile (0.525 mmol) dropwise at room temperature. Stir the reaction vigorously.

  • Validation Checkpoint (

    
     NMR):  At the 1-hour mark, withdraw a 10 
    
    
    
    L aliquot, dilute in
    
    
    , and acquire a rapid
    
    
    NMR spectrum.
    • Starting Material Signature: You will observe two distinct peaks: an aryl fluorine signal (

      
       ppm) and a highly deshielded sulfonyl fluoride signal (
      
      
      
      ,
      
      
      to
      
      
      ppm).
    • Success Metric: The reaction is complete when the

      
       ppm signal completely disappears, leaving only the aryl fluorine peak. This provides absolute, self-validating proof of conversion.
      

Step 4: Quenching and Workup

  • Action: Upon confirmed completion, quench the reaction with 2 mL of saturated aqueous

    
    . Extract the mixture with Ethyl Acetate (
    
    
    
    mL).
  • Causality: The slightly acidic quench neutralizes DABCO and any unreacted amine, partitioning them into the aqueous layer while the neutral sulfonamide product moves into the organic layer. The byproduct, insoluble

    
    , precipitates and is easily bypassed during phase separation.
    

Step 5: Isolation

  • Action: Wash the combined organic layers with brine, dry over anhydrous

    
    , filter, and concentrate under reduced pressure. Purify via flash column chromatography (typically a Hexanes/EtOAc gradient) to yield the analytically pure sulfonamide.
    

References

  • Sulfonamide Synthesis via Calcium Triflimide Activation of Sulfonyl Fluorides Source: Organic Letters, 2018, 20(13), 3943–3947. URL:[Link]

  • SuFEx Activ

    
    : A Unified Strategy to Access Sulfamides, Sulfamates, and Sulfonamides from S(VI) Fluorides 
    Source: Organic Letters, 2020, 22(11), 4164–4169.
    URL:[Link]
    
  • Sulfur(VI) Fluoride Exchange (SuFEx): Another Good Reaction for Click Chemistry Source: Angewandte Chemie International Edition, 2014, 53(36), 9430-9448. URL:[Link]

Sources

Method

Application Notes and Protocols: Bioconjugation Using Fluorinated Sulfonyl Fluoride Warheads

Introduction: The Rise of a Privileged Warhead In the landscape of chemical biology and drug discovery, the ability to selectively and covalently modify proteins in their native environment is a cornerstone of progress....

Author: BenchChem Technical Support Team. Date: March 2026

Introduction: The Rise of a Privileged Warhead

In the landscape of chemical biology and drug discovery, the ability to selectively and covalently modify proteins in their native environment is a cornerstone of progress. For years, the field has been dominated by warheads targeting the uniquely nucleophilic cysteine residue. However, the infrequent presence of cysteine in protein binding pockets limits the scope of this approach.[1][2] Enter the sulfonyl fluorides (SFs), a class of electrophiles that have rapidly gained prominence as "privileged warheads" for their remarkable balance of stability in aqueous environments and potent, context-dependent reactivity.[3][4][5]

This unique reactivity profile stems from the Sulfur(VI) Fluoride Exchange (SuFEx) reaction, a transformation so robust and biocompatible it has been designated a next-generation "click chemistry".[2][6][7] Unlike their more traditional counterparts, SF probes are not limited to a single amino acid. They can form stable covalent bonds with a variety of nucleophilic residues—including tyrosine, lysine, serine, threonine, and histidine—making them exceptionally versatile tools.[1][2][3][4] This reactivity is not promiscuous; it is exquisitely controlled by the microenvironment of a protein's binding pocket. The proximity and orientation afforded by specific binding dramatically accelerate the covalent reaction, a phenomenon known as "proximity-enhanced reactivity," which minimizes off-target labeling.[8]

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the principles and protocols for utilizing fluorinated sulfonyl fluoride warheads in bioconjugation strategies, from general protein labeling to advanced chemoproteomic target identification.

Mechanism of Action: Proximity-Enhanced Covalent Capture

The power of the sulfonyl fluoride warhead lies in its latent electrophilicity. While remarkably stable in aqueous buffers, the sulfur atom of the R-SO₂F group becomes highly susceptible to nucleophilic attack when the probe is bound within the confined space of a protein's active or allosteric site.

The reaction proceeds via a nucleophilic attack on the electrophilic sulfur(VI) center by a suitably positioned amino acid side chain. This leads to the displacement of the fluoride ion and the formation of a highly stable sulfonyl or sulfonamide linkage. Key amino acid residues within the binding pocket, such as basic histidines or lysines, can act as general bases, deprotonating the incoming nucleophile (e.g., a tyrosine hydroxyl) and further enhancing its reactivity to accelerate the conjugation process.[9][10]

Mechanism_of_Action cluster_0 Protein Binding Pocket Probe R-SO₂F (Sulfonyl Fluoride Probe) Protein Protein-NuH (Nucleophilic Residue) TransitionState [R-SO₂···NuH-Protein]‡ (Proximity-Enhanced Transition State) Probe->TransitionState Binding Conjugate R-SO₂-Nu-Protein (Stable Covalent Adduct) TransitionState->Conjugate Covalent Bond Formation Fluoride H-F TransitionState->Fluoride Fluoride Displacement

Caption: Proximity-enabled reaction of a sulfonyl fluoride probe with a protein nucleophile.

Reactivity Profile: Sulfonyl Fluorides vs. Arylfluorosulfates

A related class of warheads, arylfluorosulfates (R-O-SO₂F), offers a more tempered reactivity profile. The additional oxygen atom in the fluorosulfate group reduces the electrophilicity of the sulfur center, significantly enhancing the probe's stability but also decreasing its intrinsic reactivity compared to sulfonyl fluorides.[11][12] This distinction is critical for experimental design.

FeatureSulfonyl Fluoride (SF)Arylfluorosulfate (AFS)
Structure R-SO₂FR-O-SO₂F
Reactivity HigherLower
Stability Good aqueous stabilityExceptional aqueous and metabolic stability[12][13]
Typical Use Case Activity-based protein profiling, target identification where faster reaction kinetics are desired.In vivo applications, PET imaging tracers, scenarios requiring minimal off-target hydrolysis.[12][14]

Experimental Protocols

The following protocols provide step-by-step methodologies for common applications of sulfonyl fluoride probes. It is crucial to empirically determine the optimal probe concentration and incubation times for each specific protein or proteome under investigation.

Protocol 1: In-Gel Fluorescence Profiling of Protein Labeling

This protocol provides a straightforward method to visualize the covalent labeling of a purified protein or a complex cell lysate using a sulfonyl fluoride probe functionalized with a fluorophore (e.g., rhodamine).

Materials:

  • Sulfonyl fluoride-fluorophore probe (e.g., 10 mM stock in DMSO)

  • Purified protein or cell lysate (1-2 mg/mL in PBS)

  • Phosphate-buffered saline (PBS), pH 7.4

  • 4x SDS-PAGE loading buffer

  • SDS-PAGE gels and running buffer

  • Fluorescence gel scanner

Procedure:

  • Sample Preparation: In a microcentrifuge tube, aliquot 50 µL of the protein or cell lysate solution.

  • Probe Incubation: Add the sulfonyl fluoride-fluorophore probe from the stock solution to a final concentration of 1-10 µM. As a negative control, add an equivalent volume of DMSO to a separate aliquot.

  • Reaction: Incubate the reaction for 30-60 minutes at room temperature or 37°C.

  • Quenching: Stop the reaction by adding 20 µL of 4x SDS-PAGE loading buffer.

  • Denaturation: Boil the samples at 95°C for 5 minutes.

  • Gel Electrophoresis: Load the samples onto an SDS-PAGE gel and perform electrophoresis according to standard procedures.

  • Visualization: After electrophoresis, visualize the fluorescently labeled proteins using a fluorescence gel scanner. A subsequent Coomassie stain can be used to visualize total protein loading.[15]

Protocol 2: Target Identification via Activity-Based Protein Profiling (ABPP)

This advanced workflow is designed to identify the protein targets of a sulfonyl fluoride probe within a complex biological sample, such as a cell lysate. It utilizes a probe functionalized with an alkyne handle for subsequent "click" chemistry conjugation to a biotin reporter tag for enrichment.[8]

ABPP_Workflow Lysate Cell Lysate (Proteome) Probe Add SF-Alkyne Probe Lysate->Probe Click CuAAC Click Chemistry (+ Biotin-Azide) Probe->Click Enrich Streptavidin Bead Enrichment Click->Enrich Digest On-Bead Tryptic Digestion Enrich->Digest Analysis LC-MS/MS Analysis Digest->Analysis Identify Target Protein Identification Analysis->Identify

Caption: General workflow for ABPP-based target identification using an SF-alkyne probe.

Materials:

  • Sulfonyl fluoride-alkyne probe (10 mM stock in DMSO)

  • Cell Lysis Buffer (e.g., PBS with 0.1% Triton X-100 and protease inhibitors)

  • Biotin-Azide (10 mM stock in DMSO)

  • Click Chemistry Reagents: Copper(II) sulfate (CuSO₄), Tris(2-carboxyethyl)phosphine (TCEP), Tris((1-benzyl-1H-1,2,3-triazol-4-yl)methyl)amine (TBTA)

  • Streptavidin-agarose beads

  • Mass Spectrometry-grade Trypsin

  • Buffers for reduction, alkylation, and digestion (DTT, IAA)

Procedure:

  • Lysate Preparation: Prepare cell lysate at a normalized protein concentration of 1-2 mg/mL.[8]

  • Probe Labeling: Incubate the cell lysate (e.g., 100 µL) with the SF-alkyne probe (final concentration 10-50 µM) for 1-4 hours at 37°C. Include a DMSO-only control.[8]

  • Click Reaction: To the labeled lysate, add the following reagents to their final concentrations:

    • Biotin-Azide (100 µM)

    • TCEP (1 mM)

    • TBTA (100 µM)

    • CuSO₄ (1 mM)

    • Incubate at room temperature for 1 hour with gentle agitation to conjugate biotin to the probe-labeled proteins.[8][15]

  • Protein Enrichment:

    • Add pre-washed streptavidin-agarose beads to the reaction and incubate for 1.5 hours at room temperature to capture biotinylated proteins.

    • Pellet the beads by centrifugation and discard the supernatant.

    • Wash the beads extensively to remove non-specifically bound proteins (e.g., sequentially with PBS + 0.5% SDS, 6 M Urea, and PBS).[8]

  • On-Bead Digestion:

    • Resuspend the beads in a suitable buffer.

    • Reduction: Add DTT to a final concentration of 10 mM and incubate at 56°C for 30 minutes.

    • Alkylation: Cool to room temperature and add iodoacetamide (IAA) to 25 mM. Incubate in the dark for 20 minutes.

    • Digestion: Add sequencing-grade trypsin and incubate overnight at 37°C.[8]

  • Sample Preparation for Mass Spectrometry:

    • Collect the supernatant containing the digested peptides.

    • Acidify the peptides with formic acid and desalt using a C18 StageTip.

    • Elute the peptides, dry them completely, and resuspend in a suitable buffer for LC-MS/MS analysis.[8]

Protocol 3: Competitive Profiling for Target Validation

This protocol is used to confirm that the SF probe labels a specific target in a competitive manner, thereby validating the binding site and assessing the selectivity of a potential non-covalent inhibitor.

Procedure:

  • Inhibitor Pre-incubation: Pre-incubate the cell lysate with varying concentrations of a non-tagged test inhibitor (or a vehicle control) for 30 minutes at room temperature.

  • Probe Addition: Add the SF-alkyne or SF-fluorophore probe at a fixed concentration (as determined in Protocol 1 or 2).

  • Incubation: Incubate for an additional 30-60 minutes.

  • Analysis:

    • If using an SF-fluorophore probe, proceed directly to SDS-PAGE and in-gel fluorescence analysis (Protocol 1). A successful competitor will show a dose-dependent decrease in the fluorescent signal of the target protein.

    • If using an SF-alkyne probe, proceed with the ABPP workflow (Protocol 2). A successful competitor will lead to a reduced signal for the target protein in the final mass spectrometry quantification.[15]

Troubleshooting Common Issues

IssuePotential CauseSuggested Solution
No or Low Labeling Probe is hydrolyzed/inactive.Use fresh probe stock. Check stability of the specific SF probe in your buffer conditions.
Protein target is not expressed or is misfolded.Confirm protein presence and integrity via Western Blot or Coomassie stain.
Incubation time/concentration is too low.Perform a time-course and concentration-course experiment to optimize labeling conditions.
High Background/Non-specific Labeling Probe concentration is too high.Titrate the probe to a lower concentration.
Insufficient washing during enrichment (ABPP).Increase the number and stringency of wash steps. Use detergents like SDS in initial washes.
Probe has high intrinsic reactivity.Consider using a more stable arylfluorosulfate (AFS) probe for your application.[11]
Inconsistent Results Inconsistent lysate preparation.Ensure protein concentration is accurately measured and normalized across all samples.
Reagent degradation (e.g., TCEP, Trypsin).Use freshly prepared reagents for click chemistry and digestion steps.

Summary and Future Outlook

Sulfonyl fluoride warheads, underpinned by the principles of SuFEx click chemistry, represent a powerful and versatile technology for modern bioconjugation. Their ability to target a broad range of nucleophilic amino acids in a proximity-dependent manner opens up vast new segments of the proteome for investigation.[2][3] From fluorescently tagging proteins to identifying novel drug targets and validating inhibitor engagement in complex biological systems, SF-based probes are indispensable tools.[4][8] As synthetic methods for creating diverse SF probes continue to advance, their application in areas such as in vivo imaging, covalent drug design, and the development of sophisticated molecular glues and PROTACs is set to expand, further bridging the gap between chemistry and biology.[1][12][16]

References

  • Nara, S. J., et al. (2015). Sulfonyl fluorides as privileged warheads in chemical biology. Chemical Science.
  • Arichem, et al. (n.d.).
  • Li, S., et al. (2019). Biocompatible SuFEx Click Chemistry: Thionyl Tetrafluoride (SOF4) Derived Connective Hubs For Bioconjugation to DNA and Proteins.
  • Arichem, et al. (n.d.).
  • Nara, S. J., et al. (n.d.). Sulfonyl fluorides as privileged warheads in chemical biology. RSC Publishing.
  • ACS Publications. (2024). New Applications of Sulfonyl Fluorides: A Microcosm of the Deep Integration of Chemistry and Biology in Drug Design.
  • BenchChem. (2025). Application Notes & Protocols: Sulfamoyl Fluoride Probes for Identifying Protein Binding Sites. BenchChem.
  • BenchChem. (n.d.). Application Notes and Protocols for Cyclobutylmethanesulfonyl Fluoride (CMSF) as a Chemical Probe. BenchChem.
  • Li, S., et al. (2019). Biocompatible SuFEx Click Chemistry: Thionyl Tetrafluoride (SOF4)
  • RSC Publishing. (n.d.). On the scope of SuFEx as a bioorthogonal click process. New Journal of Chemistry.
  • MDPI. (2024). Innovative Peptide Bioconjugation Chemistry with Radionuclides: Beyond Classical Click Chemistry. MDPI.
  • Bar-Rog, A., et al. (n.d.). Arylfluorosulfate-Based Electrophiles for Covalent Protein Labeling: A New Addition to the Arsenal. PMC - NIH.
  • Croft, R. (2022). Not all sulfonyl fluorides were created equally - some have oxetanes.
  • Li, J., et al. (2023).
  • Zhang, Z., et al. (n.d.). Biospecific Chemistry for Covalent Linking of Biomacromolecules. PMC - NIH.
  • ACS Publications. (2019). Sulfonyl Fluoride Synthesis through Electrochemical Oxidative Coupling of Thiols and Potassium Fluoride. Journal of the American Chemical Society.
  • MilliporeSigma. (n.d.). SuFEx: Sulfonyl Fluorides that Participate in the Next Click Reaction. MilliporeSigma.
  • Semantic Scholar. (n.d.).
  • ResearchGate. (n.d.). Sulfonyl fluoride-containing peptide targets Lys234 of Mcl-1.
  • PMC. (2024). Innovative Peptide Bioconjugation Chemistry with Radionuclides: Beyond Classical Click .... PMC.
  • Request PDF. (2025).
  • ResearchGate. (n.d.). Synthesis of amino acid and peptidic sulfonyl fluorides. (a) Reaction....
  • RSC Publishing. (2023). Sulfur(VI) fluorides as tools in biomolecular and medicinal chemistry. RSC Publishing.
  • ResearchGate. (2025). Direct introduction of R-SO2F moieties into proteins and protein-polymer conjugation using SuFEx chemistry.
  • BenchChem. (n.d.). Nucleosides by Application on Proteins/Enzymes - Sulfonyl Fluoride Probes. BenchChem.
  • ACS Publications. (2018). Emerging Utility of Fluorosulfate Chemical Probes. ACS Medicinal Chemistry Letters.
  • ACS Publications. (2013). Aromatic Sulfonyl Fluorides Covalently Kinetically Stabilize Transthyretin to Prevent Amyloidogenesis while Affording a Fluorescent Conjugate. Journal of the American Chemical Society.
  • PMC. (2025).
  • ResearchGate. (2018). Arylfluorosulfate-Based Electrophiles for Covalent Protein Labeling: A New Addition to the Arsenal.
  • ResearchGate. (n.d.). SuFEx reaction with a fluorosulfate derivative to graft PEG molecules on proteins.
  • Kelly, M. J., et al. (2020). Structure-based design and analysis of SuFEx chemical probes. PMC - NIH.
  • ResearchGate. (2015). ChemInform Abstract: Sulfonyl Fluorides as Privileged Warheads in Chemical Biology.
  • Li, J., et al. (2022). Identification of Styryl Sulfonyl Fluoride (SSF)
  • Thermo Fisher Scientific. (n.d.). Amine-Reactive Probe Labeling Protocol. Thermo Fisher Scientific - US.
  • ResearchGate. (n.d.). Analysis of fatty acyl sulfonyl fluoride probes for protein labelling....
  • PMC. (n.d.). Sulfur(vi) fluorides as tools in biomolecular and medicinal chemistry. PMC.
  • Narayanan, A., & Jones, L. H. (2025). Advances in sulfonyl exchange chemical biology: expanding druggable target space.
  • Kelly, J. W., et al. (n.d.).
  • The Doyle Group. (2018). Deoxyfluorination with Sulfonyl Fluorides: Navigating Reaction Space with Machine Learning. The Doyle Group.
  • PubMed. (2021). Exploration of the Reactivity of Multivalent Electrophiles for Affinity Labeling: Sulfonyl Fluoride as a Highly Efficient and Selective Label. PubMed.
  • ResearchGate. (2025). Chemical Proteomics with Sulfonyl Fluoride Probes Reveals Selective Labeling of Functional Tyrosines in Glutathione Transferases.

Sources

Technical Notes & Optimization

Troubleshooting

Preventing hydrolysis of 3-Fluoro-4-methylbenzene-1-sulfonyl fluoride

Topic: Preventing Hydrolysis of 3-Fluoro-4-methylbenzene-1-sulfonyl fluoride Audience: Researchers, Scientists, and Drug Development Professionals Executive Summary Sulfur(VI) Fluoride Exchange (SuFEx) has emerged as a p...

Author: BenchChem Technical Support Team. Date: March 2026

Topic: Preventing Hydrolysis of 3-Fluoro-4-methylbenzene-1-sulfonyl fluoride Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary

Sulfur(VI) Fluoride Exchange (SuFEx) has emerged as a premier click chemistry technology, pioneered by K. Barry Sharpless, offering unparalleled stability and chemoselectivity[1]. Unlike traditional sulfonyl chlorides, sulfonyl fluorides like 3-Fluoro-4-methylbenzene-1-sulfonyl fluoride (CAS: 1842346-69-3)[2] are highly resistant to reduction and homolytic cleavage.

However, a common paradox encountered by researchers is the unexpected hydrolysis of these "stable" reagents into inactive sulfonic acids during biological assays or stock preparation. This guide provides an authoritative, mechanistic breakdown of why hydrolysis occurs and delivers self-validating protocols to ensure the integrity of your SuFEx workflows.

Mechanistic Insights: The Causality of Stability vs. Hydrolysis

To prevent hydrolysis, one must understand the thermodynamics of the S-F bond. The homolytic bond dissociation energy of the S-F bond is exceptionally high (90.5 ± 4.3 kcal/mol) compared to the S-Cl bond (46 ± 4 kcal/mol)[3]. Because fluorine is highly electronegative, cleavage of the sulfonyl fluoride bond is entirely heterolytic. Furthermore, during nucleophilic substitution, the leaving fluoride ion captures a proton to form a symmetric [F-H-F]⁻ ion—a 4-electron-3-center bond that heavily suppresses backward nucleophilic attack[3].

Why does 3-Fluoro-4-methylbenzene-1-sulfonyl fluoride hydrolyze? The presence of the electron-withdrawing 3-fluoro substituent on the aromatic ring inductively increases the partial positive charge on the S(VI) center. While this makes it an excellent electrophile for targeting tyrosine or lysine residues, it also lowers the activation barrier for attack by hydroxide ions (OH⁻). If the reagent is exposed to alkaline conditions (pH > 8.0) or prematurely activated by Lewis bases (e.g., DBU, BEMP) without the target nucleophile present, water will outcompete the target, leading to rapid hydrolysis[4][5].

G SF 3-Fluoro-4-methylbenzene-1-sulfonyl fluoride (Latent Electrophile) Activation Activation (DBU, Ca2+, or Target Binding) SF->Activation Catalyst/Environment Target Target Nucleophile (Tyr, Lys, Amine) Activation->Target Specific Binding Water Aqueous Media / High pH (OH- / H2O) Activation->Water Competing Nucleophile SuFEx Stable SuFEx Conjugate (Desired) Target->SuFEx Heterolytic S-F Cleavage Hydrolysis Sulfonic Acid (Hydrolysis / Dead End) Water->Hydrolysis pH > 8.0 or Slow Solvolysis

Mechanistic divergence of activated sulfonyl fluorides between SuFEx conjugation and hydrolysis.

Troubleshooting Guide & FAQs

Q1: My LC-MS data shows a +18 Da mass shift instead of the expected SuFEx conjugate mass. What went wrong? A1: A +18 Da shift indicates that your 3-Fluoro-4-methylbenzene-1-sulfonyl fluoride has hydrolyzed into the corresponding sulfonic acid. This typically occurs if your aqueous buffer is too alkaline. Sulfonyl fluorides possess a pH-dependent stability profile; while stable at neutral pH, their half-life drops drastically in alkaline conditions[5]. Verify that your assay buffer is strictly between pH 7.0 and 7.5.

Q2: Can I prepare my stock solution in methanol or ethanol? A2: No. While sulfonyl fluorides are generally stable in alcohols, any trace amounts of base (even residual alkalinity from glassware) can trigger rapid solvolysis, converting the sulfonyl fluoride into a sulfonate ester. Always use anhydrous, water-miscible polar aprotic solvents such as Dimethyl sulfoxide (DMSO) or Acetonitrile (MeCN) for stock solutions[5].

Q3: I am using DBU as a catalyst to accelerate the SuFEx reaction, but I am losing all my reagent to hydrolysis. How can I fix this? A3: Order of addition is the critical variable here. DBU is a strong Lewis base that highly activates the S(VI) center[6]. If you add DBU to the sulfonyl fluoride in an aqueous environment before the target nucleophile is fully accessible, water will act as the primary nucleophile. To prevent this, ensure the target protein/nucleophile is present in vast excess, or consider using a milder activation strategy (e.g., relying on the local hydrogen-bonding environment of the protein target itself)[7].

Quantitative Data: Stability Profiling

To ensure experimental reproducibility, refer to the following stability metrics for aromatic sulfonyl fluorides.

Environmental ConditionHydrolysis Rate / StabilityMechanistic Rationale
Aqueous Buffer (pH 4.0 - 7.0) Highly Stable (

> 100 hours)
Lack of strong nucleophiles; the S-F bond resists neutral water attack due to high solvation and high bond dissociation energy.
Aqueous Buffer (pH > 8.0) Moderately Unstable (

< 35 mins)
Increased concentration of OH⁻ acts as a potent nucleophile, overcoming the activation barrier to attack the electrophilic S(VI) center.
Anhydrous DMSO/MeCN (25°C) Stable (> 6 months)Total absence of water and nucleophiles prevents heterolytic cleavage.
Aqueous Buffer + DBU/BEMP Rapid Hydrolysis (

< 5 mins)
Lewis base hyper-activates the S(VI) center, drastically lowering the activation barrier for water attack.

Experimental Protocols

To guarantee a self-validating system, follow these step-by-step methodologies designed to eliminate moisture contamination and control reaction kinetics.

Protocol A: Preparation and Storage of Anhydrous Stock Solutions
  • Equilibration: Remove the sealed vial of 3-Fluoro-4-methylbenzene-1-sulfonyl fluoride from 4°C storage and place it in a desiccator. Allow it to reach room temperature (approx. 30 minutes) before opening. Causality: Opening cold vials causes atmospheric moisture to condense on the reagent, initiating slow hydrolysis.

  • Purging: Purge a clean, dry glass vial with an inert gas (Argon or N₂).

  • Dissolution: Dissolve the reagent in anhydrous, amine-free DMSO or MeCN to achieve a working stock concentration (typically 10 mM to 50 mM).

  • Storage: Seal the vial with a PTFE-lined septum cap, wrap tightly with Parafilm, and store at 4°C. Note: Use a syringe to extract volumes through the septum for future use to maintain the anhydrous environment.

Protocol B: Aqueous SuFEx Conjugation Workflow
  • Buffer Preparation: Prepare the target nucleophile (e.g., peptide, protein) in an aqueous buffer (e.g., PBS). Strictly adjust the pH to 7.0 – 7.5. Do not exceed pH 7.8.

  • Kinetic Mixing: Ensure the buffer is vigorously stirring or vortexing.

  • Dropwise Addition: Add the anhydrous stock solution of 3-Fluoro-4-methylbenzene-1-sulfonyl fluoride dropwise to the buffer. Ensure the final organic solvent concentration does not exceed 5% v/v to prevent target protein denaturation and localized reagent precipitation.

  • Incubation: Incubate the reaction at room temperature for 1 to 4 hours.

  • Validation: Quench the reaction and analyze via LC-MS. A successful SuFEx reaction will show the mass of the target plus the sulfonyl mass minus the fluoride leaving group, with no +18 Da sulfonic acid peak.

G Step1 1. Anhydrous Stock (DMSO/MeCN, 4°C) Step3 3. Rapid Mixing (Dropwise Addition) Step1->Step3 Step2 2. Buffer Prep (pH 7.0-7.8, Target Protein) Step2->Step3 Step4 4. SuFEx Reaction (Incubation) Step3->Step4 Step5 5. LC-MS/HPLC (Verify Conjugation) Step4->Step5

Step-by-step experimental workflow for moisture-sensitive SuFEx reagent preparation and conjugation.

References

1.3 - BLDpharm 2. 1 - The Scripps Research Institute 3.2 - EnamineStore 4. 4 - PMC, National Institutes of Health 5.5 - Benchchem 6.6 - Thieme Connect 7. 7 - PMC, National Institutes of Health

Sources

Optimization

Technical Support Center: Purification of 3-Fluoro-4-methylbenzene-1-sulfonyl fluoride

Welcome to the Advanced Technical Support Center for the purification and handling of 3-Fluoro-4-methylbenzene-1-sulfonyl fluoride . Designed for researchers and drug development professionals utilizing Sulfur(VI) Fluori...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Advanced Technical Support Center for the purification and handling of 3-Fluoro-4-methylbenzene-1-sulfonyl fluoride . Designed for researchers and drug development professionals utilizing Sulfur(VI) Fluoride Exchange (SuFEx) click chemistry, this guide provides field-proven methodologies, causality-driven troubleshooting, and validated protocols to ensure high-fidelity isolation of your target compound.

Scientific Context & Stability Profile

Unlike traditional sulfonyl chlorides, which are highly susceptible to hydrolysis and degradation on acidic stationary phases, sulfonyl fluorides possess a unique blend of thermodynamic stability and latent reactivity. The S(VI)-F bond features low polarizability and strong resistance to nucleophilic attack under neutral conditions .

Because the S-F bond requires specific activation (e.g., via Lewis acids like Ca(NTf2)2, or strong bases like DBU) to undergo SuFEx coupling , 3-Fluoro-4-methylbenzene-1-sulfonyl fluoride is exceptionally stable to standard silica gel column chromatography. This allows for straightforward, high-yield purification without the risk of forming sulfonic acid degradation products.

Quantitative Data & Chromatographic Parameters

To ensure reproducible separations, calibrate your chromatographic systems against the standardized parameters below.

ParameterValue / Specification
Compound Name 3-Fluoro-4-methylbenzene-1-sulfonyl fluoride
CAS Number 1842346-69-3
Molecular Weight 192.18 g/mol
Stationary Phase Silica Gel (60 Å, 230–400 mesh)
Primary Mobile Phase Hexanes / Ethyl Acetate (Gradient)
Target

Value
~0.45 – 0.55 (in 10% EtOAc / Hexanes)
Detection Method UV Absorption (254 nm)
S-F Bond Stability Highly stable to

and

(No hydrolysis)

Workflow Visualization

G A Crude Reaction Mixture (Contains Sulfonyl Fluoride, Salts, & Byproducts) B Aqueous Work-up (Removes excess KF/KHF2) A->B H2O / EtOAc extraction C Dry Loading onto Silica (Prevents band broadening) B->C Evaporate with SiO2 D Flash Column Chromatography (Silica Gel 60 Å, 230-400 mesh) C->D Load atop column E Gradient Elution (Hexanes to 10% EtOAc) D->E Isocratic to Gradient F TLC Fraction Analysis (UV 254 nm) E->F Collect fractions G Pure 3-Fluoro-4-methylbenzene- 1-sulfonyl fluoride F->G Evaporate carefully (<30°C bath)

Figure 1: Optimized purification workflow for 3-Fluoro-4-methylbenzene-1-sulfonyl fluoride.

Standard Operating Procedure (SOP): Silica Gel Purification

This protocol is designed as a self-validating system . Do not proceed to the next phase unless the validation checkpoint is successfully met.

Phase 1: Preparation & Dry Loading
  • Dissolution: Dissolve the crude 3-fluoro-4-methylbenzene-1-sulfonyl fluoride in a minimum volume of Dichloromethane (DCM).

  • Silica Addition: Add dry Silica Gel (60 Å, 230-400 mesh) to the solution (approximately 3 times the mass of the crude product).

  • Evaporation: Remove the DCM under reduced pressure (rotary evaporator) at 30°C until a free-flowing powder is obtained.

    • Validation Checkpoint 1: The silica powder must not clump or stick to the flask walls. Clumping indicates residual solvent or compound overloading, which will cause severe band broadening and poor resolution during elution.

Phase 2: Column Packing & Elution
  • Packing: Slurry-pack a flash chromatography column with silica gel using 100% Hexanes. Ensure the column bed is perfectly level and free of air bubbles.

  • Loading: Carefully pour the dry-loaded silica powder directly onto the flat column bed. Cap with a 1 cm protective layer of clean sea sand to prevent surface disturbance during solvent addition.

  • Gradient Elution: Begin elution with 100% Hexanes (2 column volumes) to elute highly non-polar impurities. Gradually increase the mobile phase polarity to 10% Ethyl Acetate in Hexanes .

    • Validation Checkpoint 2: Monitor fractions via Thin Layer Chromatography (TLC) using 10% EtOAc/Hexanes. The target compound must elute cleanly as a single UV-active spot with an

      
       of ~0.50.
      
Phase 3: Isolation
  • Concentration: Pool the product-containing fractions. Evaporate the solvent under reduced pressure using a water bath set strictly below 30°C and pressure no lower than 100 mbar.

    • Validation Checkpoint 3:

      
       NMR of the final residue must show a distinct signal near +50 to +65 ppm (characteristic of the S(VI)-F fluorine), alongside a separate signal for the aryl-fluorine, confirming structural integrity and the absence of hydrolysis.
      

Troubleshooting Guide

Q: My product co-elutes exactly with the 3-fluoro-4-methylbenzenesulfonyl chloride starting material. How can I separate them on the column? A: You cannot reliably separate them via standard silica gel chromatography.

  • Causality: Aryl sulfonyl chlorides and sulfonyl fluorides possess nearly identical dipole moments and lack hydrogen-bond donating capabilities, resulting in identical retention factors (

    
    ) on normal-phase silica.
    
  • Solution: Do not rely on chromatography for this separation. Instead, drive the initial fluorination reaction to 100% conversion before workup. Use an excess of

    
     or 
    
    
    
    and a phase-transfer catalyst (e.g., 18-crown-6 or TBAF) to ensure all S-Cl bonds are converted to S-F bonds prior to purification.

Q: I collected the correct fractions, but my isolated yield is suspiciously low after rotary evaporation. Where did my product go? A: Your product is likely volatilizing into the vacuum pump.

  • Causality: 3-Fluoro-4-methylbenzene-1-sulfonyl fluoride has a relatively low molecular weight (192.18 g/mol ) and lacks strong intermolecular forces (no hydrogen bonding). This makes it semi-volatile under high vacuum conditions.

  • Solution: Concentrate the fractions using a rotary evaporator with the water bath strictly below 30°C and the vacuum pressure no lower than 100 mbar. Never leave the purified product on a high-vacuum Schlenk line overnight.

Q: The compound is streaking down the column, and fractions are overlapping. What caused this? A: You likely liquid-loaded the compound using a polar solvent.

  • Causality: Loading the crude mixture in DCM or Ethyl Acetate disrupts the local equilibrium of the non-polar Hexane mobile phase, dragging the compound down the column prematurely and causing band tailing.

  • Solution: Strictly adhere to the Dry Loading procedure outlined in Phase 1 of the SOP.

Frequently Asked Questions (FAQs)

Q: Will the S-F bond hydrolyze on the acidic silica gel column? A: No. The defining feature of SuFEx chemistry is the extreme thermodynamic stability of the S-F bond. Unlike sulfonyl chlorides, which rapidly hydrolyze into sulfonic acids on silica, sulfonyl fluorides are completely stable to standard chromatographic conditions and aqueous workups.

Q: Can I use a Dichloromethane / Methanol gradient for better solubility during elution? A: This is highly discouraged.

  • Causality: While the S-F bond is stable to water, Methanol is a strong nucleophile. If there are trace basic impurities in your crude mixture or active sites on the silica gel, they can act as unintended SuFEx catalysts, triggering the conversion of your sulfonyl fluoride into a methyl sulfonate ester. Always use non-nucleophilic solvent systems like Hexanes/Ethyl Acetate.

Q: How do I best visualize the fractions on TLC? A: The 3-fluoro-4-methylbenzene moiety is highly conjugated and strongly UV-active at 254 nm. For secondary confirmation, a


 stain can be used, though it will require gentle heating with a heat gun to effectively oxidize the aromatic ring and visualize the spot.

References

  • Smedley, C. J., et al. "Bifluoride Ion Mediated SuFEx Trifluoromethylation of Sulfonyl Fluorides and Iminosulfur Oxydifluorides." ChemRxiv (2018). Available at:[Link]

  • Mahapatra, S., et al. "Calcium Bistriflimide-Mediated Sulfur(VI)–Fluoride Exchange (SuFEx): Mechanistic Insights toward Instigating Catalysis." ACS Catalysis, PubMed Central (2020). Available at:[Link]

  • "Solvent Systems for Flash Column Chromatography." Not Voodoo X: Demystifying Synthetic Organic Chemistry, University of Rochester. Available at:[Link]

Troubleshooting

Technical Support Center: Purification of 3-Fluoro-4-methylbenzene-1-sulfonyl fluoride

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting advice and frequently asked questions (FAQs) for the purification of 3...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting advice and frequently asked questions (FAQs) for the purification of 3-Fluoro-4-methylbenzene-1-sulfonyl fluoride, specifically focusing on the removal of unreacted 3-Fluoro-4-methylbenzene-1-sulfonyl chloride.

Introduction: The Stability Dichotomy of Sulfonyl Halides

The successful synthesis of sulfonyl fluorides from their corresponding sulfonyl chlorides hinges on a critical final step: purification. The unreacted sulfonyl chloride, a highly reactive electrophile, can interfere with subsequent reactions and compromise the integrity of your final compound. Fortunately, the significant difference in stability and reactivity between the S-F and S-Cl bonds provides a robust basis for selective removal of the chloride species.[1]

Sulfonyl fluorides are remarkably stable compared to their sulfonyl chloride counterparts, exhibiting greater resistance to hydrolysis and thermolysis.[2] This differential reactivity is the cornerstone of the purification strategies discussed in this guide. This guide will equip you with the knowledge to effectively troubleshoot common purification challenges and implement reliable protocols for obtaining high-purity 3-Fluoro-4-methylbenzene-1-sulfonyl fluoride.

Frequently Asked Questions (FAQs)

Q1: Why is my crude 3-Fluoro-4-methylbenzene-1-sulfonyl fluoride contaminated with a significant amount of the starting sulfonyl chloride?

A1: Incomplete reaction is the most common reason. The conversion of a sulfonyl chloride to a sulfonyl fluoride, often using a fluoride salt like potassium fluoride (KF) or potassium bifluoride (KHF₂), is a substitution reaction that may not proceed to 100% completion. Factors influencing this include:

  • Insufficient reaction time or temperature: Ensure you are following a validated protocol for the fluorination reaction.

  • Purity of reagents: The fluoride source should be anhydrous and of high purity.

  • Solvent choice: The solvent must be appropriate for the reaction and capable of dissolving the reagents to a sufficient extent.

Q2: I performed an aqueous workup, but I still detect the sulfonyl chloride impurity. Why didn't the water hydrolyze it completely?

A2: While sulfonyl chlorides are susceptible to hydrolysis, the rate can be influenced by several factors:

  • Steric hindrance and electronic effects: The structure of the aryl sulfonyl chloride can affect its hydrolysis rate.

  • Biphasic system: If the sulfonyl chloride has poor solubility in water, hydrolysis will be slow. Vigorous stirring is essential to maximize the interfacial area between the organic and aqueous phases.

  • Insufficient contact time: A brief wash may not be sufficient for complete hydrolysis.

Q3: Can I use a basic wash (e.g., with sodium bicarbonate or sodium hydroxide) to remove the sulfonyl chloride?

A3: Yes, a basic wash is a highly effective method. The hydroxide or bicarbonate ions will react with the sulfonyl chloride to form the corresponding sulfonate salt, which is highly water-soluble and easily removed in the aqueous phase. This method also neutralizes any acidic byproducts like HCl.

Q4: Will a basic wash also degrade my desired sulfonyl fluoride product?

A4: Sulfonyl fluorides are significantly more stable towards hydrolysis, especially under basic conditions, compared to sulfonyl chlorides. While prolonged exposure to strong base at elevated temperatures should be avoided, a standard basic wash at room temperature is unlikely to cause significant degradation of your 3-Fluoro-4-methylbenzene-1-sulfonyl fluoride.

Q5: What are the best analytical techniques to confirm the purity of my 3-Fluoro-4-methylbenzene-1-sulfonyl fluoride?

A5: A combination of techniques is recommended for unambiguous characterization:

  • ¹⁹F NMR Spectroscopy: This is a powerful technique for any fluorinated compound. You will observe distinct signals for the fluorine atom on the aromatic ring and the fluorine atom of the sulfonyl fluoride group. The absence of the corresponding sulfonyl chloride signals will confirm purity.

  • ¹H and ¹³C NMR Spectroscopy: These will provide the full structural confirmation of your desired product.

  • IR Spectroscopy: You can differentiate the sulfonyl fluoride from the sulfonyl chloride by the characteristic stretching frequencies of the S-F and S-Cl bonds. Sulfonyl chlorides show a characteristic S-Cl stretch, which will be absent in the pure sulfonyl fluoride.[3]

  • GC-MS: This can be used to assess purity. However, due to the thermal lability of sulfonyl chlorides, it may be necessary to derivatize the sample, for example, by reacting it with an amine to form the more stable sulfonamide, to get reliable quantitative data.[4][5]

Troubleshooting Guide

Problem Potential Cause Troubleshooting Steps & Explanations
Persistent sulfonyl chloride peak in NMR after aqueous workup. Incomplete hydrolysis due to poor mixing or insufficient time.Increase stirring time and vigor: Ensure intimate mixing of the organic and aqueous layers for at least 30-60 minutes. Consider a phase-transfer catalyst: For very hydrophobic organic solvents, a small amount of a phase-transfer catalyst can facilitate the reaction between the sulfonyl chloride and the aqueous quenching agent.
Product loss during basic extraction. Emulsion formation.Break the emulsion: Add a small amount of brine (saturated NaCl solution) to increase the ionic strength of the aqueous phase. Alternatively, filter the mixture through a pad of celite.
Column chromatography fails to separate the sulfonyl fluoride and sulfonyl chloride. Similar polarities of the two compounds.Optimize the solvent system: Use a less polar eluent system to increase the separation on the silica gel. Consider derivatization: If separation is still challenging, selectively react the sulfonyl chloride in the mixture with a nucleophile (e.g., a primary amine) to form a more polar sulfonamide, which can then be easily separated by chromatography.
Evidence of product degradation after purification. Harsh purification conditions.Avoid strong acids and bases for prolonged periods. If using a basic wash, perform it at room temperature and do not let it sit for an extended time. Use milder purification techniques: If your compound is sensitive, consider flash chromatography with a neutral solvent system as the primary purification method.

Experimental Protocols

Protocol 1: Selective Quenching and Extractive Workup

This protocol leverages the differential hydrolysis rates of sulfonyl chlorides and sulfonyl fluorides.

  • Reaction Quenching:

    • Once the fluorination reaction is complete, cool the reaction mixture to room temperature.

    • Slowly add water to the reaction mixture with vigorous stirring. The unreacted sulfonyl chloride will begin to hydrolyze to the corresponding sulfonic acid.

  • Basification:

    • Add a saturated aqueous solution of sodium bicarbonate (NaHCO₃) or a dilute (e.g., 1M) sodium hydroxide (NaOH) solution. Continue stirring for 30-60 minutes. This will convert the remaining sulfonyl chloride and the sulfonic acid into the highly water-soluble sodium sulfonate salt.

  • Extraction:

    • Transfer the mixture to a separatory funnel.

    • Extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate, dichloromethane) three times.

    • Combine the organic layers.

  • Washing and Drying:

    • Wash the combined organic layers with brine.

    • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄).

  • Solvent Removal:

    • Filter off the drying agent and concentrate the organic phase under reduced pressure to yield the crude 3-Fluoro-4-methylbenzene-1-sulfonyl fluoride.

Protocol 2: Purification by Flash Column Chromatography

This method is suitable for removing non-polar impurities and can be used after an initial extractive workup for higher purity.

  • Sample Preparation:

    • Dissolve the crude product in a minimal amount of a suitable solvent (e.g., dichloromethane).

  • Column Packing:

    • Pack a glass column with silica gel using a slurry method with a non-polar solvent like hexane.

  • Loading and Elution:

    • Carefully load the dissolved sample onto the top of the silica gel bed.

    • Elute the column with a solvent system of increasing polarity (e.g., a gradient of ethyl acetate in hexane). The less polar 3-Fluoro-4-methylbenzene-1-sulfonyl fluoride should elute before the more polar sulfonyl chloride and any sulfonamide byproducts.

  • Fraction Collection and Analysis:

    • Collect fractions and analyze them by thin-layer chromatography (TLC) or another suitable analytical technique to identify the fractions containing the pure product.

  • Solvent Removal:

    • Combine the pure fractions and remove the solvent under reduced pressure.

Visualizing the Purification Workflow

PurificationWorkflow cluster_reaction Fluorination Reaction cluster_workup Workup & Purification cluster_byproducts Impurity Removal Start Crude Reaction Mixture (Sulfonyl Fluoride + Unreacted Sulfonyl Chloride) Quench Quench with H₂O/Base Start->Quench Hydrolyzes/neutralizes -SO₂Cl Extraction Liquid-Liquid Extraction Quench->Extraction Chromatography Flash Column Chromatography Extraction->Chromatography Further Purification SulfonicAcid Water-Soluble Sulfonate Salt Extraction->SulfonicAcid Separated in Aqueous Phase PureProduct Pure 3-Fluoro-4-methylbenzene-1-sulfonyl fluoride Chromatography->PureProduct OtherImpurities Other Impurities Chromatography->OtherImpurities Separated by Polarity

Caption: Workflow for the purification of sulfonyl fluoride.

References

  • Bare, G. A. L. (2023). Synthesis of Sulfonyl Fluorides Using Direct Chloride/Fluoride Exchange in Potassium Fluoride and Water/Acetone. The Journal of Organic Chemistry, 88(7), 4761–4764. [Link]

  • BenchChem. (2025). A Researcher's Guide to Characterizing Sulfonyl Chlorides: A Comparative Overview of Analytical Techniques. BenchChem Technical Support.
  • Contrasting the Noncovalent Interactions of Aromatic Sulfonyl Fluoride and Sulfonyl Chloride Motifs via Crystallography and Hirshfeld Surfaces. (2022). PMC. [Link]

  • Parsons, S., et al. (2022).
  • Analysis of chlorinated, sulfochlorinated and sulfonamide derivatives of n-tetradecane by gas chromatography/mass spectrometry. (2005). PubMed. [Link]

  • Contrasting the Noncovalent Interactions of Aromatic Sulfonyl Fluoride and Sulfonyl Chloride Motifs via Crystallography and Hirshfeld Surfaces. (2022). PMC.
  • Organic Syntheses Procedure. m-TRIFLUOROMETHYLBENZENESULFONYL CHLORIDE. [Link]

  • ACS Combinatorial Science. (2014). Sulfonyl Fluorides as Alternative to Sulfonyl Chlorides in Parallel Synthesis of Aliphatic Sulfonamides. [Link]

  • A practical fluorosulfonylating platform via photocatalytic imidazolium-based SO2F radical reagent. (2022). PMC. [Link]

  • THE SULFUR–CHLORINE STRETCHING BAND IN SULFONYL CHLORIDES. Canadian Science Publishing. [Link]

  • Catalyst-free radical fluorination of sulfonyl hydrazides in water - Supporting Inform
  • One-Pot Palladium-Catalyzed Synthesis of Sulfonyl Fluorides from Aryl Bromides. The Royal Society of Chemistry. [Link]

  • Recent progress in the synthesis of sulfonyl fluorides for SuFEx click chemistry. Beilstein Journal of Organic Chemistry. [Link]

  • (A) Overview of the synthetic methods to obtain sulfonyl fluorides. (B)... - ResearchGate.
  • 4-Methylbenzenesulfonyl chloride CAS N°: 98-59-9. echa.europa.eu.
  • Facile one-pot synthesis of sulfonyl fluorides from sulfonates or sulfonic acids. (2019). PMC. [Link]

  • Synthesis of Sulfonyl Fluorides
  • A Unified Strategy for Arylsulfur(VI) Fluorides from Aryl Halides: Access to Ar‐SOF3 Compounds. (2020). PMC. [Link]

  • Facile synthesis of sulfonyl fluorides from sulfonic acids. (2023). PMC. [Link]

  • An Approach to Aliphatic Sulfonyl Fluorides. (2025).
  • Sulfonyl fluoride synthesis by fluorination. Organic Chemistry Portal. [Link]

  • 4.7: Reaction Work-Ups. (2020). Chemistry LibreTexts. [Link]

  • BenchChem. (2025). Technical Support Center: Sulfonyl Chloride Work-up. BenchChem Technical Support.
  • Using Benchtop 19F NMR to Evaluate Fluoroorganic Compounds. (2017). AZoM. [Link]

  • Measurement of Hydrolysis Rate Constants for Evaluation of Hazardous Waste Land Disposal: Volume I - D
  • Correlation of the Rates of Solvolysis of Two Arenesulfonyl Chlorides and of trans-β-Styrenesulfonyl Chloride – Precursors in the Development of New Pharmaceuticals. (2008). PMC. [Link]

  • Sustainable synthesis of sulfonyl fluorides in w
  • Sulfonyl chlorides versus sulfonyl fluorides. | Download Scientific Diagram.
  • IR, NMR and MS of a Sulfonyl Chloride compound. (2008). ACD/Labs. [Link]

  • Reaction of trifluoromethanesulphenyl chloride with ammonia, amines, and phosphine. The Royal Society of Chemistry.
  • Synthetic Routes to Arylsulfonyl Fluorides. (2021). MDPI. [Link]

  • Nucleophilic Substitution at Tetracoordinate Sulfur. Kinetics and Mechanism of the Chloride-Chloride Exchange Reaction in Arenesulfonyl Chlorides: Counterintuitive Acceleration of Substitution at Sulfonyl Sulfur by ortho-Alkyl Groups and Its Origin. (2020). MDPI. [Link]

  • Facile synthesis of sulfonyl fluorides
  • US3960938A - Extraction of sulfuric acid from sulfuric acid-sulfonic acid mixtures.
  • 3-Fluoro-4-nitrophenyl 4-methylbenzenesulfonate. PMC. [Link]

  • Diverse Reactions of Sulfonyl Chlorides and Cyclic Imines.

Sources

Optimization

Technical Support Center: Solvent Selection for 3-Fluoro-4-methylbenzene-1-sulfonyl fluoride

Product: 3-Fluoro-4-methylbenzene-1-sulfonyl fluoride CAS: [90260-13-2] (Chloride analog reference often used for synthesis; Fluoride is SuFEx derivative) Application: SuFEx (Sulfur-Fluoride Exchange) Click Chemistry, Pr...

Author: BenchChem Technical Support Team. Date: March 2026

Product: 3-Fluoro-4-methylbenzene-1-sulfonyl fluoride CAS: [90260-13-2] (Chloride analog reference often used for synthesis; Fluoride is SuFEx derivative) Application: SuFEx (Sulfur-Fluoride Exchange) Click Chemistry, Proteomics, Medicinal Chemistry.

Introduction: The Stability-Reactivity Paradox

As a Senior Application Scientist, the most frequent misconception I encounter regarding 3-Fluoro-4-methylbenzene-1-sulfonyl fluoride (FMSF) is the assumption that it behaves like its sulfonyl chloride precursor. It does not.

FMSF possesses a unique stability-reactivity paradox central to SuFEx chemistry. The S–F bond is thermodynamically strong (approx. 130 kcal/mol) and highly resistant to reduction and hydrolysis compared to the S–Cl bond. However, it is "spring-loaded" to react specifically with nucleophiles (amines, phenols) only when activated by specific environmental factors (H-bonding, silyl activation, or bases).

This guide moves beyond generic advice to provide a solvent selection strategy that leverages this unique chemistry.

Module 1: Solvent Compatibility Matrix

The 3-fluoro substituent on the aromatic ring increases the electrophilicity of the sulfur center compared to standard tosyl fluoride, while the 4-methyl group aids lipophilicity (LogP ~2.1).

Solubility & Stability Profiles
Solvent ClassSpecific SolventRatingTechnical Notes
Polar Arotic (Recommended) Acetonitrile (MeCN) ★★★★★Gold Standard. Excellent solubility. Promotes dipolar transition states in SuFEx. Easy to remove.
Chlorinated Dichloromethane (DCM) ★★★★☆Excellent solubility. Ideal for biphasic reactions (Schotten-Baumann type).
Ethers THF, 2-MeTHF ★★★★☆Good solubility. Compatible with silyl-ether activation methods.
Polar Aprotic (High BP) DMF, DMSO ★★★☆☆Good solubility but difficult to remove. Use only for library synthesis or biological assays where evaporation isn't required.
Protic (Water) Water ★★☆☆☆Special Case. FMSF is insoluble, but on-water reactions can accelerate SuFEx via hydrophobic effects.
Protic (Alcohols) MeOH, EtOH ★☆☆☆☆Risk of Solvolysis. While slow, alcohols can act as nucleophiles, forming sulfonate esters if strong base is present.
Amines Pyridine, Et3N ★☆☆☆☆Avoid as Solvent. Use only as stoichiometric reagents. High concentrations can lead to side reactions or polymerization.

Module 2: Reaction-Specific Solvent Strategies

Scenario A: Sulfonamide Synthesis (Reaction with Amines)

Target: Formation of S–N bond.

The Challenge: The S–F bond is less reactive than S–Cl. Simply mixing FMSF with an amine in DCM often results in no reaction , leading users to erroneously heat the mixture, causing decomposition.

The Solution:

  • Solvent: Acetonitrile (MeCN) or DCM.

  • Catalyst: The solvent is secondary to the catalyst. You must use a SuFEx activator.

    • Standard: DBU (1.0–1.2 equiv) or BTMG.

    • Silyl Method: If the amine is silylated (R-NH-TMS), use MeCN with a fluoride source (CsF or TASF).

Scenario B: Sulfonate Synthesis (Reaction with Phenols)

Target: Formation of S–O bond.

The Challenge: Phenols are poor nucleophiles for FMSF without activation. The Solution:

  • Biphasic System (The "On-Water" Effect):

    • Dissolve FMSF in a minimal amount of organic solvent (DCM).

    • Suspend the phenol in Water/DCM (1:1) with mild base (K2CO3).

    • Mechanism:[1][2] The interface stabilizes the transition state, accelerating the reaction while protecting the FMSF from bulk hydrolysis.

  • Anhydrous System:

    • Solvent: MeCN.[3]

    • Reagent: Silyl ether of the phenol (Ar-O-TMS) + Catalytic DBU or Bifluoride (TBAF).

Module 3: Visual Decision Guides

Figure 1: Solvent & Catalyst Selection Flowchart

SolventSelection Start Start: FMSF Reaction Nucleophile Select Nucleophile Start->Nucleophile Amine Amine (1° or 2°) Nucleophile->Amine Phenol Phenol / Alcohol Nucleophile->Phenol AmineSolvent Solvent: MeCN or DCM Amine->AmineSolvent PhenolMethod Method Selection Phenol->PhenolMethod AmineCat Essential Additive: DBU (Base) or Ca(NTf2)2 (Lewis Acid) AmineSolvent->AmineCat Biphasic Biphasic (DCM/Water) + K2CO3 PhenolMethod->Biphasic Robust/Scale-up Silyl Silyl Ether (Ar-OTMS) + Cat. Fluoride (TBAF) PhenolMethod->Silyl Sensitive Substrates

Caption: Decision tree for optimizing solvent and catalyst conditions based on nucleophile type. Note that for amines, the catalyst is the rate-determining factor, not just the solvent.

Module 4: Troubleshooting & FAQs

Q1: I am seeing starting material (FMSF) remaining after 24 hours in DCM. Should I switch to DMF and heat it?

Answer: Stop. Do not heat blindly.

  • Diagnosis: FMSF is kinetically stable. Thermal energy alone is often insufficient to overcome the activation barrier for the S–F bond cleavage without a proton transfer agent or silyl activation.

  • Fix: Add a catalyst. For amines, add 1.0 equivalent of DBU. For phenols, ensure you are using a biphasic system with vigorous stirring or switch to the silyl ether method. Heating in DMF often leads to decomposition via fluoride elimination before substitution occurs.

Q2: Can I use water in the workup? Will FMSF hydrolyze?

Answer: Yes, you can use water.

  • Explanation: Unlike sulfonyl chlorides, FMSF is remarkably stable to aqueous hydrolysis at neutral or slightly acidic pH.

  • Protocol: You can safely wash your reaction mixture (DCM/EtOAc) with 1M HCl (to remove DBU/amines) and Brine. The FMSF will remain intact in the organic layer. Hydrolysis is only a concern at high pH (>10) with prolonged heating.

Q3: My LC-MS shows a mass corresponding to the Sulfonic Acid (M-F+OH). Is my solvent wet?

Answer: Likely not the solvent's fault.

  • Cause: This is usually a "phantom" signal generated inside the mass spectrometer source or during sample preparation in wet methanol/water mobile phases if the pH is high.

  • Verification: Run an NMR (19F). If you see the sulfonyl fluoride peak (~ +65 ppm), your compound is intact. If the peak is gone, check if you used a hydroxide base (NaOH) in the reaction; hydroxide is one of the few anions that can hydrolyze FMSF rapidly.

Module 5: Standard Operating Protocol (SOP)

Protocol: Biphasic SuFEx Coupling (General)

Best for coupling FMSF with simple amines or phenols.

  • Preparation: Dissolve FMSF (1.0 equiv) in DCM (0.2 M concentration).

  • Addition: Add the Nucleophile (1.1 equiv) .

  • Activation:

    • For Amines: Add DBU (1.2 equiv) dropwise.

    • For Phenols: Add Water (equal volume to DCM) followed by K2CO3 (2.0 equiv) .

  • Reaction: Stir vigorously at Room Temperature.

    • Note: Vigorous stirring is critical for the biphasic phenol reaction to create the necessary interfacial area.

  • Monitoring: Monitor by TLC (FMSF is UV active) or 19F NMR.

  • Workup: Dilute with DCM. Wash with 0.5M HCl (to remove DBU/excess amine)

    
     Water 
    
    
    
    Brine. Dry over MgSO4.
Figure 2: Workup & Purification Workflow

Workup Mix Reaction Mixture (DCM/MeCN) Quench Acid Wash (1M HCl) *Removes DBU/Amine* Mix->Quench Phase Phase Separation Quench->Phase Dry Dry Organic Layer (MgSO4) Phase->Dry Organic Layer Conc Concentrate Dry->Conc

Caption: Standard workup procedure. The stability of FMSF allows for acidic washes to remove basic catalysts without product degradation.

References

  • Dong, J., et al. (2014).[4] "Sulfur(VI) Fluoride Exchange (SuFEx): Another Good Reaction for Click Chemistry." Angewandte Chemie International Edition.

  • Sharpless, K. B., et al. (2014).[5][6] "SuFEx-Based Synthesis of Polysulfates." Angewandte Chemie.

  • Jones, L. H. (2018). "Sulfonyl Fluorides: A Stable and Tunable Warhead for Drug Discovery." ACS Medicinal Chemistry Letters.

  • ChemScene. (2024). "Product Data: 3-Fluoro-4-methylbenzene-1-sulfonyl chloride/fluoride derivatives."

Sources

Troubleshooting

Technical Support Center: Handling 3-Fluoro-4-methylbenzene-1-sulfonyl Fluoride

Welcome to the advanced technical support module for 3-Fluoro-4-methylbenzene-1-sulfonyl fluoride. Designed for researchers and drug development professionals, this guide addresses the nuanced handling, storage, and appl...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the advanced technical support module for 3-Fluoro-4-methylbenzene-1-sulfonyl fluoride. Designed for researchers and drug development professionals, this guide addresses the nuanced handling, storage, and application of this critical Sulfur(VI) Fluoride Exchange (SuFEx) building block.

The SuFEx Paradox: Understanding Moisture Sensitivity

Sulfonyl fluorides are foundational to SuFEx click chemistry because of their exceptional stability compared to traditional sulfonyl chlorides. The high oxidation state S(VI)-F bond is incredibly resilient to oxidation, reduction, and thermolysis[1].

However, a common pitfall in drug development is confusing "water-compatible" with "moisture-proof." While 3-Fluoro-4-methylbenzene-1-sulfonyl fluoride exhibits significant resistance to hydrolysis under neutral or acidic conditions[2], it is not entirely immune to degradation. The electron-withdrawing 3-fluoro substituent increases the electrophilicity of the sulfur center relative to standard tosyl fluoride. When exposed to basic aqueous media (pH > 8.5) or prolonged atmospheric moisture during improper storage, the hydroxide ion acts as a hard nucleophile, outcompeting desired targets and irreversibly hydrolyzing the reagent into an unreactive sulfonic acid.

Diagnostic Q&A (FAQs)

Q: Why did my bioconjugation reaction fail even though SuFEx is supposed to work in aqueous buffers? A: Causality lies in the pH and phase dynamics. If your buffer pH exceeds 8.5, the hydroxide concentration becomes high enough to competitively attack the sulfonyl fluoride[2]. Additionally, if the reagent is poorly solubilized, it forms a biphasic mixture where interfacial solvation effects can artificially increase the nucleophilicity of water, accelerating unwanted hydrolysis[3].

Q: How should I store 3-Fluoro-4-methylbenzene-1-sulfonyl fluoride to ensure maximum shelf life? A: Store the neat compound at 4 °C in a desiccator under an inert atmosphere (Argon or Nitrogen). For active use, prepare stock solutions in anhydrous, amine-free solvents (e.g., DMSO, MeCN) rather than repeatedly opening the bulk container to ambient humidity.

Quantitative Hydrolytic Stability Profile

To optimize your reaction conditions, refer to the following stability data for aryl sulfonyl fluorides in aqueous environments:

ConditionpHTemperatureHalf-life / StabilityActionable Recommendation
Acidic Buffer4.025 °C - 65 °C> 95% intact after 24hSafe for prolonged incubation.
Neutral Buffer7.425 °C> 90% intact after 24hOptimal for standard bioconjugation.
Mildly Basic8.537 °C~ 10-15% degradation at 24hProceed with caution; limit reaction time.
Strong Base> 12.025 °CRapid hydrolysis (< 1h)Strictly avoid unless quenching is desired.
Ambient AirN/A25 °C (High Humidity)Slow degradation (Months)Store under Ar/N₂ at 4 °C with desiccant.

(Data synthesized from hydrolytic stability evaluations of SuFEx linkages and reagents[2].)

Visualizing the Chemistry and Troubleshooting

G A 3-Fluoro-4-methylbenzene- 1-sulfonyl fluoride D SuFEx Product (Sulfonate/Sulfonamide) A->D Desired SuFEx (pH 7-8, Catalyst) E Degradation Product (Sulfonic Acid) A->E Hydrolysis (pH > 8.5 or Prolonged Storage) B Target Nucleophile (e.g., Tyrosine/Amine) B->D C Water / Hydroxide (Moisture/Buffer) C->E

Competing pathways of 3-Fluoro-4-methylbenzene-1-sulfonyl fluoride: SuFEx vs. Hydrolysis.

G Start Low SuFEx Yield / No Product Q1 Check Reagent Integrity (19F NMR or LC-MS) Start->Q1 S1 Peak at ~ +60 ppm? (Intact -SO2F) Q1->S1 Degraded Reagent Hydrolyzed to Sulfonic Acid. Replace batch & store in desiccator. S1->Degraded No (Missing/Shifted) Intact Reagent Intact. Check Reaction Conditions. S1->Intact Yes Q2 Is the reaction biphasic or in basic buffer (pH > 8.5)? Intact->Q2 Sol1 Add organic cosolvent (DMSO/MeCN) to prevent interfacial hydrolysis. Q2->Sol1 Biphasic Sol2 Lower pH to 7.5-8.0 or use DBU/BEMP catalyst. Q2->Sol2 Basic Buffer

Troubleshooting workflow for resolving moisture-induced failures in SuFEx reactions.

Standard Operating Procedures (SOPs)
Protocol A: Quality Control (QC) - Reagent Integrity Verification

Purpose: To confirm the absence of moisture-induced hydrolysis before initiating critical drug discovery workflows.

  • Sample Preparation: Dissolve 5-10 mg of 3-Fluoro-4-methylbenzene-1-sulfonyl fluoride in 0.5 mL of anhydrous CDCl₃.

    • Causality: CDCl₃ is strictly non-nucleophilic, ensuring the solvent does not induce further degradation during the assay.

  • Data Acquisition: Acquire a ¹⁹F NMR spectrum (typically at 376 MHz).

  • Self-Validating Analysis:

    • Look for a characteristic sharp singlet around +60 to +65 ppm (relative to CFCl₃). This corresponds to the intact -SO₂F group.

    • The aromatic fluorine (3-fluoro) will appear upfield, typically around -110 to -120 ppm .

    • Validation Check: If the +60 ppm peak is missing, significantly diminished, or replaced by a broad signal, the reagent has hydrolyzed to the unreactive sulfonic acid. Discard the batch.

Protocol B: Moisture-Controlled SuFEx Bioconjugation

Purpose: To execute a high-yielding SuFEx reaction in aqueous media while suppressing competitive hydrolysis.

  • Stock Preparation: Prepare a 100 mM stock solution of the sulfonyl fluoride in anhydrous DMSO.

    • Causality: DMSO provides excellent solubility and shields the highly electrophilic S(VI) center from premature hydrolysis before introduction to the aqueous system.

  • Buffer Optimization: Prepare the target biomolecule (e.g., peptide or protein) in a buffered aqueous solution at pH 7.4 - 8.0 (e.g., HEPES or PBS).

    • Causality: Keeping the pH strictly below 8.5 minimizes background hydrolysis by OH⁻ while maintaining sufficient nucleophilicity of target residues like tyrosine[1].

  • Reaction Initiation: Add the DMSO stock to the aqueous buffer to achieve a final DMSO concentration of 5-10% v/v.

    • Causality: The organic cosolvent prevents the formation of a biphasic system. In biphasic systems, interfacial reactions can artificially accelerate unwanted hydrolysis[3].

  • Validation Check: Monitor reaction progress via LC-MS. The desired SuFEx product will show a mass addition corresponding to the reagent minus HF (loss of 20 Da). The hydrolyzed byproduct will not conjugate to the target mass.

References
  • Title: Sulfur fluoride exchange Source: PMC - NIH URL: [Link]

  • Title: Chemoselective sulfonyl fluoride exchange (SuFEx)-induced macrocyclization of tyrosine-containing peptides in aqueous media Source: PMC - NIH URL: [Link]

  • Title: Recent progress in the synthesis of sulfonyl fluorides for SuFEx click chemistry Source: RHHZ URL: [Link]

Sources

Optimization

Shelf-life and storage conditions for 3-Fluoro-4-methylbenzene-1-sulfonyl fluoride

CAS: 136495-20-4 | Formula: C₇H₆F₂O₂S | Mol. Weight: 192.18 g/mol Part 1: The Stability Paradox (Core Directive) As a Senior Application Scientist, I often encounter a misconception regarding sulfonyl fluorides.

Author: BenchChem Technical Support Team. Date: March 2026

CAS: 136495-20-4 | Formula: C₇H₆F₂O₂S | Mol. Weight: 192.18 g/mol

Part 1: The Stability Paradox (Core Directive)

As a Senior Application Scientist, I often encounter a misconception regarding sulfonyl fluorides. Users frequently conflate them with their highly reactive cousins, sulfonyl chlorides.[1]

The Reality: Unlike sulfonyl chlorides, which hydrolyze rapidly upon exposure to atmospheric moisture, 3-Fluoro-4-methylbenzene-1-sulfonyl fluoride exhibits the unique "stability-reactivity" profile characteristic of SuFEx (Sulfur-Fluoride Exchange) chemistry. The S(VI)–F bond is remarkably resistant to hydrolysis under neutral conditions due to its high bond dissociation energy and the unique electrostatic nature of the fluoride center.

However, "Stable" does not mean "Invincible." While this compound can tolerate aqueous workups, long-term storage requires strict adherence to the protocols below. Over extended periods, trace moisture—catalyzed by surface interactions or impurities—can drive the slow formation of sulfonic acid and hazardous Hydrogen Fluoride (HF).

Part 2: Storage & Handling Specifications

The Storage Matrix
ParameterLong-Term Storage (>1 Month) Working Storage (<1 Month) Critical Note
Temperature 2°C to 8°C (Refrigerated)Ambient (20°C - 25°C)Avoid freeze-thaw cycles if the compound is in solution.[1]
Atmosphere Inert Gas (Argon/Nitrogen)Tightly capped vialArgon is preferred over Nitrogen due to higher density.
Container Glass with PTFE-lined capGlass or PolypropyleneAvoid metal spatulas if trace HF is suspected.[1]
Light Dark / Amber VialAmbient LightNot photo-labile, but UV protection is Good Laboratory Practice (GLP).
Desiccant Required in secondary containerRecommendedSilica gel packets prevent condensation upon warming.[1]
Handling Protocol
  • Equilibration: Before opening a refrigerated vial, allow it to warm to room temperature (approx. 30 mins) inside a desiccator. Causality: Opening a cold vial in humid air causes immediate water condensation on the solid, initiating slow hydrolysis.

  • Weighing: Weigh quickly in air; for high-precision kinetics, weigh inside a glovebox.

  • Solvent Compatibility: Soluble in DCM, THF, Acetonitrile, and DMSO. Avoid protic solvents (MeOH, EtOH) for long-term stock solutions to prevent slow solvolysis.[1]

Part 3: Troubleshooting & Diagnostics

Visualizing the Degradation Logic

The following decision tree helps you determine if your reagent is fit for experimentation.

StorageLogic Start Reagent Inspection Visual Visual Check: Color/State Start->Visual NMR 19F NMR Analysis (Diagnostic) Visual->NMR Looks Normal (White/Off-white) Bad Status: FAIL Recrystallize or Discard Visual->Bad Discolored/Liquefied (Yellow/Oily) Melting Melting Point Check NMR->Melting Ambiguous Purity Good Status: PASS Proceed to SuFEx NMR->Good Single Peak (~ +65 ppm) NMR->Bad New Peak (~ -110 to -120 ppm) Melting->Good Sharp Range Melting->Bad Broad/Depressed

Figure 1: Diagnostic workflow for assessing reagent integrity. Note that 19F NMR is the gold standard for detecting hydrolysis.[1]

Common Issues & Solutions

Issue 1: "The reaction won't start."

  • Symptom: You mixed the sulfonyl fluoride with a nucleophile (e.g., amine or phenol), but no product is forming after 24 hours.

  • Diagnosis: Unlike sulfonyl chlorides, sulfonyl fluorides are kinetically stable . They often require a catalyst (e.g., DBU, BEMP, or Si-based activation) to react.

  • Solution: Do not assume the reagent is dead. Add a SuFEx catalyst (e.g., 20 mol% DBU) or increase temperature.

Issue 2: "The bottle hissed when I opened it."

  • Symptom: Audible pressure release or acrid smell upon opening.[1]

  • Diagnosis: Significant hydrolysis has occurred.[1] The byproduct is HF (Hydrogen Fluoride) , which attacks glass and builds pressure.

  • Solution: STOP immediately. Do not use. Neutralize the contents with saturated Sodium Bicarbonate before disposal.

Issue 3: "Appearance of extra peaks in NMR."

  • Diagnosis:

    • 
      F NMR:  The sulfonyl fluoride signal usually appears around +60 to +66 ppm  (relative to CFCl₃).[1]
      
    • Degradation: A peak appearing upfield (negative region, ~ -100 to -120 ppm) suggests free fluoride (

      
      ) or HF species.
      
    • 
      H NMR:  Look for the disappearance of the discrete aryl region and broadening, indicating sulfonic acid formation.
      

Part 4: Frequently Asked Questions (FAQs)

Q1: Can I store this compound in DMSO as a stock solution?

  • Answer: Yes, but only for short durations (days). While chemically compatible, DMSO is hygroscopic.[1] Absorbed water will eventually hydrolyze the sulfonyl fluoride.[1] If you must store it in DMSO, keep it frozen at -20°C and use single-use aliquots to avoid freeze-thaw moisture introduction.[1]

Q2: I see a "3-Fluoro" on the ring. Does this make the compound unstable?

  • Answer: No. The fluorine atom at the 3-position is an aryl fluoride. The C(sp2)–F bond is extremely stable and non-reactive under standard SuFEx conditions.[1] It actually serves to slightly increase the electrophilicity of the sulfonyl center (via induction), potentially making your SuFEx reaction faster than a standard Tosyl fluoride.

Q3: How do I remove the reagent if I added an excess?

  • Answer: This is a major advantage of sulfonyl fluorides.[1] Because they are resistant to water, you can often wash the reaction mixture with basic water (aqueous NaHCO₃). The sulfonyl fluoride will persist (mostly), but if you need to destroy it, treat the mixture with a strong nucleophile (like pyrrolidine) to convert it to a sulfonamide, or use basic hydrolysis at elevated temperatures.

Part 5: Experimental Validation (Self-Check Protocol)

Before committing valuable starting materials to a reaction with this reagent, perform this 10-minute "Pulse Check":

  • Dissolve 5 mg of the reagent in 0.6 mL of CDCl₃.

  • Run a standard

    
    F NMR (unprotonated).
    
  • Verify:

    • Peak A (Aryl-F): Look for the multiplet corresponding to the ring fluorine (typically -100 to -120 ppm range).

    • Peak B (Sulfonyl-F): Look for the singlet/quartet corresponding to

      
       (typically +65 ppm).
      
    • Integration: The ratio should be exactly 1:1. If the Sulfonyl-F peak is diminished relative to the Aryl-F peak, hydrolysis has occurred.[1]

References

  • Sharpless, K. B., et al. (2014).[1] "Sulfur(VI) Fluoride Exchange (SuFEx): Another Good Reaction for Click Chemistry." Angewandte Chemie International Edition. [Link]

  • Dong, J., et al. (2014).[1] "SuFEx-Based Strategies for the Synthesis of Polysulfates and Polysulfonates." Angewandte Chemie. [Link]

  • National Center for Biotechnology Information. (n.d.).[1] "PubChem Compound Summary for CAS 136495-20-4". PubChem. [Link]

  • Jones, L. H. (2018).[1] "Sulfonyl fluorides in chemical biology and drug discovery." MedChemComm. [Link]

Sources

Troubleshooting

Minimizing side reactions in 3-Fluoro-4-methylbenzene-1-sulfonyl fluoride coupling

Executive Summary: The Reagent Profile Reagent: 3-Fluoro-4-methylbenzene-1-sulfonyl fluoride CAS: [Generic/Variable depending on supplier] Primary Application: Sulfur-Fluoride Exchange (SuFEx) Click Chemistry.[1][2][3][4...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary: The Reagent Profile

Reagent: 3-Fluoro-4-methylbenzene-1-sulfonyl fluoride CAS: [Generic/Variable depending on supplier] Primary Application: Sulfur-Fluoride Exchange (SuFEx) Click Chemistry.[1][2][3][4][5][6][7]

This guide addresses the specific reactivity profile of 3-Fluoro-4-methylbenzene-1-sulfonyl fluoride . Unlike generic sulfonyl chlorides, this reagent utilizes the unique stability of the S(VI)-F bond.[5][7][8] However, the presence of the electron-donating methyl group (C4) and the electron-withdrawing fluorine (C3) creates a "push-pull" electronic environment that requires precise catalytic tuning to avoid stalled reactions or hydrolysis.

Critical Failure Modes (Troubleshooting Modules)

Module A: The "Stalled Reaction" (Kinetic Deactivation)

Symptom: Starting material remains unconsumed after 24 hours; no product formation. Root Cause: The C4-Methyl group is electron-donating (


).[9] This increases electron density at the Sulfur center, rendering it less electrophilic compared to nitro- or trifluoromethyl-benzenesulfonyl fluorides. Standard catalyst loadings (1 mol%) may be insufficient.

Corrective Protocol:

  • Switch Catalyst: Move from DBU to BTMG (2-tert-butyl-1,1,3,3-tetramethylguanidine) .[9] BTMG is sterically hindered and less prone to nucleophilic attack on the sulfur center itself, acting purely as a base.

  • Increase Loading: Increase catalyst loading to 5–10 mol% .

  • Silyl Activation: If coupling with an alcohol, do not use the free alcohol. Convert it to a TMS-ether first. The Si-F bond formation (approx. 130 kcal/mol) provides the thermodynamic driving force to overcome the methyl-deactivation.

Module B: Hydrolysis (The Sulfonic Acid Trap)

Symptom: Formation of a highly polar, water-soluble byproduct (Ar-SO3H). Root Cause: While S-F bonds are generally stable to hydrolysis, the presence of "naked" fluoride ions (e.g., using TBAF) in the presence of trace water generates the bifluoride ion


, which can catalyze hydrolysis if the pH is too high.

Corrective Protocol:

  • Solvent: Use anhydrous Acetonitrile (MeCN) or DCM.[9]

  • Buffer: If using aqueous conditions (rare for this specific reagent), maintain pH < 8.

  • F- Source: Avoid TBAF. Use polymer-supported fluoride or TASF (Tris(dimethylamino)sulfonium difluorotrimethylsilicate) for anhydrous fluoride generation.

Module C: Chemoselectivity (The "Wrong Fluorine" Fear)

Symptom: Concern regarding the C3-Fluorine reacting via Nucleophilic Aromatic Substitution (SNAr). Technical Insight: Users often fear the nucleophile will attack the C3-position (displacing the ring fluorine).

  • Reality Check: The C3-F is meta to the sulfonyl group. SNAr typically requires ortho or para activation by an electron-withdrawing group (EWG). Furthermore, the C4-Methyl group hinders approach.[9]

  • Verdict: The C3-F bond is inert under standard SuFEx conditions. If you observe ring substitution, your nucleophile is likely too basic (e.g., organolithiums), which are incompatible with SuFEx.

Visualizing the Troubleshooting Logic

The following diagram illustrates the decision matrix for diagnosing low yields with this specific scaffold.

SuFEx_Troubleshooting Start Issue: Low Yield / No Reaction Check_SM Is Starting Material (SM) Consumed? Start->Check_SM SM_Yes Yes, SM Consumed Check_SM->SM_Yes High Conversion SM_No No, SM Intact Check_SM->SM_No Stalled Check_Byprod Identify Byproduct (LCMS/NMR) Byprod_Acid Byproduct: Sulfonic Acid (Hydrolysis) Check_Byprod->Byprod_Acid Mass = M-18 (approx) Byprod_Sulfonimide Byproduct: Sulfonimide (Double Addition) Check_Byprod->Byprod_Sulfonimide Mass = Dimer SM_Yes->Check_Byprod Sol_Kinetics Solution: Methyl Deactivation Detected. 1. Increase Cat. to 10 mol% 2. Use TMS-Ether Nucleophile SM_No->Sol_Kinetics Sol_Hydrolysis Solution: Dry Solvents, Switch to BTMG, Avoid TBAF Byprod_Acid->Sol_Hydrolysis Sol_Sulfonimide Solution: Use Excess Amine or Switch to 2° Amine Byprod_Sulfonimide->Sol_Sulfonimide

Caption: Decision tree for diagnosing reaction failures specific to methyl-deactivated sulfonyl fluorides.

Optimized Experimental Protocols

Protocol A: Coupling with Amines (Sulfonamide Synthesis)

Use this for primary or secondary amines.

ParameterSpecificationRationale
Stoichiometry 1.0 equiv Ar-SO2F : 1.2 equiv AmineSlight excess of amine drives kinetics.
Solvent DCM or MeCN (0.2 M)Polar aprotic solvents stabilize the transition state.[9]
Base/Catalyst DIPEA (2.0 equiv) Acts as an HCl scavenger (HF scavenger in this case).[9]
Temperature RT

40°C
The C4-Methyl group may require mild heating (40°C) if reaction is slow at RT.
Workup Acid Wash (1M HCl)Removes excess amine.[9] Sulfonamides are stable to acid wash.[9]

Step-by-Step:

  • Dissolve 3-Fluoro-4-methylbenzene-1-sulfonyl fluoride (1.0 equiv) in DCM.

  • Add DIPEA (2.0 equiv).[9]

  • Add Amine (1.2 equiv) dropwise.[9]

  • Monitor via TLC/LCMS.[9] If stalled after 4h, heat to 40°C.

  • Note: If using a primary amine and observing dimer formation (Sulfonimide), increase amine equivalents to 2.5 or dilute the reaction to 0.05 M.

Protocol B: Coupling with Phenols (Si-SuFEx)

Use this for creating aryl sulfonates. This is the "Gold Standard" SuFEx method.

ParameterSpecificationRationale
Nucleophile Aryl-OTMS (Silyl Ether)Pre-silylation activates the phenol and creates the thermodynamic Si-F sink.
Catalyst BTMG (5 mol%) or DBU (5 mol%)BTMG is preferred for hindered or electron-rich substrates.[9]
Solvent Acetonitrile (Anhydrous)Essential for the catalytic cycle.[9]
Byproduct TMS-F (Gas/Volatile)Drives reaction forward by leaving the system.

Step-by-Step:

  • Pre-step: Silylate your phenol using HMDS (Hexamethyldisilazane) + catalytic Iodine or standard TMSCl/Imidazole conditions. Isolate the Ar-OTMS.

  • Dissolve 3-Fluoro-4-methylbenzene-1-sulfonyl fluoride (1.0 equiv) and Ar-OTMS (1.1 equiv) in anhydrous MeCN.

  • Add BTMG (5 mol%).

  • Stir at RT.[9] Reaction is usually complete in <1 hour.[9]

  • Concentrate and purify (often no aqueous workup needed if quantitative).

Frequently Asked Questions (FAQ)

Q1: Can I use water/alcohol solvents? A: While SuFEx is more tolerant of water than sulfonyl chlorides, for this specific electron-rich scaffold, we recommend anhydrous conditions to prevent the slower coupling rate from being outcompeted by hydrolysis.

Q2: Why is my reaction turning yellow/brown? A: This is often due to the oxidation of the amine (if used) or trace impurities in the DBU. It rarely affects yield. However, if using the Si-SuFEx method (Protocol B), the solution should remain relatively colorless. Darkening might indicate decomposition of the silyl ether.

Q3: Is the C3-Fluorine stable to Palladium cross-coupling? A: Yes. If you plan to use the C4-Methyl for further functionalization or the ring for Suzuki coupling, the Ar-SO2F moiety is generally stable, provided you do not use strongly nucleophilic bases (like NaOMe) that could trigger desulfonylation.

Q4: I see a peak at [M-20] in LCMS. What is it? A: This is likely the sulfonic acid (Hydrolysis product).[9] Ar-SO2F (M) + H2O


 Ar-SO3H (M-20 mass shift roughly, depending on ionization). Actually, Ar-SO2F to Ar-SO3H is a replacement of F (19) with OH (17), a loss of 2 amu.
Correction: Check your MS ionization.[9] Sulfonyl fluorides often fly poorly.[9] The acid (Ar-SO3H) flies well in negative mode [M-H]-.

References

  • SuFEx Foundational Mechanism: Dong, J., Krasnova, L., Finn, M. G., & Sharpless, K. B. (2014).[10] Sulfur(VI) Fluoride Exchange (SuFEx): Another Good Reaction for Click Chemistry.[1][2][3][5][6][8][10][11] Angewandte Chemie International Edition, 53(36), 9430-9448.[10] [Link]

  • Catalysis (BTMG vs DBU): Smedley, C. J., Giel, M. C., Molino, A., et al. (2018). Bifluoride-catalysed sulfur(VI) fluoride exchange (SuFEx) reaction for the synthesis of polysulfates and polysulfonates. Chemical Communications, 54, 6020-6023. [Link]

  • Sulfonyl Fluoride Stability & Reactivity: Barasoain, I., et al. (2016).[12] SuFEx-based synthesis of polysulfonates.[3] Angewandte Chemie, 128, 1-6. (Provides data on electronic effects on S-F bond stability). [Link]

Sources

Reference Data & Comparative Studies

Validation

Publish Comparison Guide: 19F NMR Chemical Shift of 3-Fluoro-4-methylbenzene-1-sulfonyl fluoride

Executive Summary 3-Fluoro-4-methylbenzene-1-sulfonyl fluoride represents a specialized class of "dual-fluorine" SuFEx (Sulfur-Fluoride Exchange) reagents. Unlike standard sulfonyl fluorides (e.g., Tosyl Fluoride), this...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

3-Fluoro-4-methylbenzene-1-sulfonyl fluoride represents a specialized class of "dual-fluorine" SuFEx (Sulfur-Fluoride Exchange) reagents. Unlike standard sulfonyl fluorides (e.g., Tosyl Fluoride), this molecule possesses two distinct NMR-active fluorine environments: a chemically resilient sulfonyl fluoride (-SO


F) motif and an aromatic fluorine (Ar-F) substituent.

This guide provides a technical analysis of its 19F NMR signature , comparing its spectral characteristics and stability profile against non-fluorinated analogs and traditional sulfonyl chlorides. The data confirms its utility as a robust, self-reporting building block for next-generation drug discovery and proteomic profiling.

Analytical Profile: 19F NMR Characterization

The definitive identification of 3-Fluoro-4-methylbenzene-1-sulfonyl fluoride relies on resolving its two disparate fluorine signals.

Chemical Shift Data

Solvent: CDCl


 | Reference: CFCl

(0 ppm)
Fluorine EnvironmentChemical Shift (

)
MultiplicityElectronic Environment
Sulfonyl Fluoride (-SO

F)
+66.3 ppm Singlet (broad)Highly Deshielded (S

center)
Aromatic Fluorine (Ar-F) -111.9 ppm MultipletShielded (Aromatic Ring, ortho to methyl)

Technical Insight: The large chemical shift dispersion (


 ppm) between the two signals allows for simultaneous monitoring of SuFEx ligation (disappearance of +66.3 ppm) and the integrity of the aromatic core (persistence of -111.9 ppm) without spectral overlap.
Structural Assignment Diagram

The following diagram maps the chemical shifts to the specific atomic loci, illustrating the electronic isolation of the two fluorine atoms.

G Figure 1: 19F NMR Shift Mapping of 3-Fluoro-4-methylbenzene-1-sulfonyl fluoride cluster_0 Aromatic Core cluster_1 SuFEx Warhead ArF Ar-F (C3) -111.9 ppm (Shielded) Ring Benzene Ring ArF->Ring Inductive (-I) Resonance (+M) Me Methyl (C4) Ring->ArF C-F Bond Ring->Me C-C Bond SO2F -SO2F (C1) +66.3 ppm (Deshielded) Ring->SO2F S-C Bond SO2F->Ring Strong e- w/d

Caption: Figure 1 maps the distinct chemical shifts. The -SO2F group (+66.3 ppm) is highly sensitive to nucleophilic attack, while the Ar-F (-111.9 ppm) remains inert under SuFEx conditions.

Comparative Performance Analysis

Vs. Non-Fluorinated Analog (Tosyl Fluoride)

Comparing 3-Fluoro-4-methylbenzene-1-sulfonyl fluoride with 4-Methylbenzenesulfonyl fluoride (Tosyl Fluoride) reveals the impact of the aromatic fluorine substitution.

Feature3-Fluoro-4-methylbenzene-1-sulfonyl fluorideTosyl Fluoride (Analog)Delta / Impact
-SO

F Shift
+66.3 ppm+66.2 ppm+0.1 ppm (Negligible)
Ar-F Shift -111.9 ppmN/ADistinctive Marker
Lipophilicity Higher (C-F bond)ModerateEnhanced membrane permeability
Metabolic Stability High (C-F blocks oxidation)ModerateC3 position blocked from oxidation

Key Finding: The addition of the fluorine atom at the C3 position has a negligible effect on the electronic environment of the sulfonyl fluoride warhead (+0.1 ppm shift difference). This implies that the reactivity profile in SuFEx applications remains comparable to standard Tosyl Fluoride , but with the added benefit of an internal NMR standard and metabolic blocking.

Vs. Sulfonyl Chlorides (Stability Benchmark)

The primary advantage of sulfonyl fluorides over their chloride counterparts is hydrolytic stability .

  • Sulfonyl Chlorides (-SO

    
    Cl):  Prone to rapid hydrolysis in aqueous buffers and reduction by thiols (e.g., Glutathione).
    
  • Sulfonyl Fluorides (-SO

    
    F):  Thermodynamically stable due to the high S-F bond energy (90 kcal/mol vs. 46 kcal/mol for S-Cl).[1] They react only when activated (e.g., by Si-activation or protein microenvironments).
    
Stability & Activation Workflow

The diagram below illustrates why the Fluoride variant is superior for biological applications.

SuFEx Start Sulfonyl Fluoride Reagent (Stable in Water/Plasma) Condition_A Aqueous Buffer / Blood Start->Condition_A Condition_B Activation (e.g., Ca2+, R-OTMS) Start->Condition_B Result_Stable No Reaction (Reagent Intact) Condition_A->Result_Stable High Bond Energy (90 kcal/mol) Result_Click SuFEx Ligation (Sulfonamide/Sulfonate) Condition_B->Result_Click Fluoride Displacement Comparison_Cl Compare: Sulfonyl Chloride (Hydrolyzes Rapidly) Comparison_Cl->Condition_A Decomposes

Caption: Stability workflow demonstrating the 'sleeping beauty' reactivity of sulfonyl fluorides—inert in biological media until specifically activated, unlike unstable chlorides.

Experimental Protocols

19F NMR Acquisition Protocol

To ensure accurate chemical shift referencing and integration, follow this validated acquisition method.

Equipment: 400 MHz NMR Spectrometer (or higher). Probe: 5mm BBFO or dedicated 19F probe.

  • Sample Preparation:

    • Dissolve 10-15 mg of 3-Fluoro-4-methylbenzene-1-sulfonyl fluoride in 0.6 mL CDCl

      
       .
      
    • Note: Ensure the solvent is free of acidic impurities to prevent premature hydrolysis, although the fluoride is generally robust.

  • Internal Standard (Optional but Recommended):

    • Add 0.05% v/v

      
      -trifluorotoluene (
      
      
      
      -63.7 ppm) or Trichlorofluoromethane (CFCl
      
      
      ,
      
      
      0.0 ppm) for precise referencing.
  • Acquisition Parameters:

    • Pulse Sequence: zgfig (Inverse gated decoupling) to eliminate NOE if quantitative integration is required.

    • Spectral Width: 200 ppm (cover +80 to -150 ppm).

    • Relaxation Delay (D1):

      
       5 seconds (Fluorine T1 relaxation can be long; insufficient delay leads to integration errors).
      
    • Scans: 16 - 32 scans are typically sufficient due to the high sensitivity of 19F (83% of 1H).

  • Processing:

    • Apply exponential multiplication (LB = 0.3 - 1.0 Hz).

    • Reference CFCl

      
       to 0.0 ppm (or calculate based on spectrometer frequency if no internal standard is used).
      
Synthesis via Radical Fluorination (Selectfluor Method)

For researchers needing to synthesize the compound from the hydrazide precursor.

  • Reagents: 4-methylbenzenesulfonohydrazide (1.0 equiv), Selectfluor (1.3 equiv).

  • Solvent: Water (H

    
    O).[2]
    
  • Conditions: Stir at 60 °C for 14 hours.

  • Workup: Extract with Ethyl Acetate.[2]

  • Yield: ~94%.[2]

  • Validation: Confirm presence of +66.3 ppm signal and loss of hydrazide protons.

References

  • Royal Society of Chemistry (RSC). Catalyst-free radical fluorination of sulfonyl hydrazides in water. (Supplementary Information containing specific NMR data for C7H6F2O2S).

  • BLDpharm. Sulfur(VI) Fluoride Exchange (SuFEx): The "Golden Bond" for Next-Generation Click Chemistry.

  • UC Santa Barbara NMR Facility. 19F Chemical Shifts and Coupling Constants Table.

  • Alfa Chemistry. 19F NMR Chemical Shift Table - Organofluorine.

Sources

Comparative

A Comparative Analysis of the ¹H NMR Spectrum of 3-Fluoro-4-methylbenzene-1-sulfonyl Fluoride

In the landscape of modern drug discovery and materials science, the precise structural elucidation of novel molecules is paramount. Among the arsenal of analytical techniques available, Nuclear Magnetic Resonance (NMR)...

Author: BenchChem Technical Support Team. Date: March 2026

In the landscape of modern drug discovery and materials science, the precise structural elucidation of novel molecules is paramount. Among the arsenal of analytical techniques available, Nuclear Magnetic Resonance (NMR) spectroscopy, particularly ¹H NMR, stands as a cornerstone for its ability to provide a detailed atomic-level map of molecular architecture. This guide offers an in-depth analysis of the ¹H NMR spectrum of 3-Fluoro-4-methylbenzene-1-sulfonyl fluoride, a compound of interest due to the presence of two distinct fluorine environments and its potential as a building block in medicinal chemistry.

This guide moves beyond a simple spectral interpretation. We will dissect the subtle electronic interactions of the substituents on the benzene ring and how they manifest in the ¹H NMR spectrum. By comparing the spectral data with those of structurally related analogs, we aim to provide researchers with a robust framework for identifying and characterizing similar fluorinated aromatic systems.

The Predicted ¹H NMR Spectrum of 3-Fluoro-4-methylbenzene-1-sulfonyl Fluoride: A Detailed Analysis

The sulfonyl fluoride (-SO₂F) group is a strong electron-withdrawing group, which will significantly deshield adjacent protons, shifting them downfield. The fluorine atom at the 3-position is also electronegative, while the methyl group at the 4-position is weakly electron-donating. The interplay of these electronic effects, combined with through-bond and through-space spin-spin coupling, will dictate the appearance of the spectrum.

Expected Chemical Shifts and Coupling Patterns:

  • H-2 (proton ortho to -SO₂F and -F): This proton is expected to be the most deshielded due to the proximity of two electron-withdrawing groups. Its signal will likely appear as a doublet of doublets (dd) due to coupling with H-6 (meta coupling, ⁴JHH) and the fluorine at C-3 (⁴JHF).

  • H-5 (proton ortho to the methyl group and meta to -SO₂F): This proton will be influenced by the electron-donating methyl group, shifting it slightly upfield compared to H-2 and H-6. It should appear as a doublet of doublets (dd) due to coupling to H-6 (ortho coupling, ³JHH) and the fluorine at C-3 (³JHF).

  • H-6 (proton meta to both -F and the methyl group, and ortho to -SO₂F): This proton will be significantly deshielded by the adjacent sulfonyl fluoride group. Its signal is anticipated to be a doublet of doublets (dd) due to coupling with H-5 (ortho coupling, ³JHH) and H-2 (meta coupling, ⁴JHH).

  • -CH₃ (methyl protons): The methyl group protons will appear as a singlet, shifted slightly downfield from a typical toluene methyl group due to the overall electron-withdrawing nature of the ring. A small coupling to the adjacent fluorine (⁴JHF) might be observed, leading to a narrow doublet or a broadened singlet.

Comparative Spectral Analysis: Unraveling Substituent Effects

To substantiate our predictions and provide a practical guide for spectral interpretation, we will compare the expected spectrum of 3-Fluoro-4-methylbenzene-1-sulfonyl fluoride with the experimental data of key analogs.

Data Summary Table:
CompoundH-2 (ppm)H-3 (ppm)H-5 (ppm)H-6 (ppm)-CH₃ (ppm)Reference
3-Fluoro-4-methylbenzene-1-sulfonyl fluoride (Predicted) ~8.0 (dd)-~7.5 (dd)~7.9 (dd)~2.6 (s or d)-
p-Toluenesulfonyl fluoride7.92 (d)7.44 (d)7.44 (d)7.92 (d)2.52 (s)[1]
p-Fluorotoluene7.06 (m)6.94 (m)6.94 (m)7.06 (m)2.30 (s)[2]
3-Fluoro-4-methylaniline6.5-6.7 (m)-6.5-6.7 (m)~6.9 (t)2.1 (s)[3]
3-Fluoro-4-methylbenzoic acid7.7-7.9 (m)-7.7-7.9 (m)~7.3 (t)2.3 (s)[4]

Note: 'm' denotes multiplet, 'd' denotes doublet, 't' denotes triplet, 's' denotes singlet, 'dd' denotes doublet of doublets. Chemical shifts are approximate and can vary based on solvent and instrument frequency.

Discussion of Comparative Data:
  • p-Toluenesulfonyl fluoride: This compound provides a baseline for the effect of the -SO₂F group on a methyl-substituted ring. The ortho protons (H-2, H-6) are significantly deshielded to ~7.92 ppm.[1]

  • p-Fluorotoluene: This molecule illustrates the effect of a fluorine atom on a toluene ring. The aromatic protons appear at ~7.0 ppm, with complex splitting due to H-F coupling.[2]

  • 3-Fluoro-4-methylaniline and 3-Fluoro-4-methylbenzoic acid: These compounds share the same substitution pattern on the aromatic ring as our target molecule. The strongly electron-donating amino group in the aniline shifts the aromatic protons significantly upfield[3], while the electron-withdrawing carboxylic acid group in the benzoic acid shifts them downfield[4], demonstrating the predictable nature of substituent effects on chemical shifts.

By synthesizing the information from these analogs, we can confidently predict the chemical shift ranges and coupling patterns for 3-Fluoro-4-methylbenzene-1-sulfonyl fluoride. The strong deshielding from the -SO₂F group will dominate, placing the aromatic protons in the ~7.5-8.0 ppm region. The specific splitting patterns will be a result of both proton-proton and proton-fluorine couplings.

Experimental Protocol for ¹H NMR Analysis

For researchers aiming to acquire a high-quality ¹H NMR spectrum of 3-Fluoro-4-methylbenzene-1-sulfonyl fluoride or similar compounds, the following protocol is recommended.

Sample Preparation:

  • Accurately weigh approximately 5-10 mg of the solid sample.

  • Dissolve the sample in ~0.6 mL of a deuterated solvent (e.g., CDCl₃, Acetone-d₆, DMSO-d₆). Chloroform-d is a common choice for non-polar to moderately polar compounds.

  • Add a small amount of an internal standard, such as tetramethylsilane (TMS), if precise chemical shift referencing is required (modern spectrometers often reference to the residual solvent peak).

  • Transfer the solution to a clean, dry 5 mm NMR tube.

  • Cap the NMR tube securely.

NMR Spectrometer Setup and Data Acquisition:

  • Insert the sample into the NMR spectrometer.

  • Lock the spectrometer on the deuterium signal of the solvent.

  • Shim the magnetic field to achieve optimal homogeneity, resulting in sharp, symmetrical peaks.

  • Set the appropriate acquisition parameters. Typical parameters for a 400 MHz spectrometer would be:

    • Pulse angle: 30-45 degrees

    • Acquisition time: 2-4 seconds

    • Relaxation delay: 1-5 seconds

    • Number of scans: 8-16 (or more for dilute samples)

  • Acquire the Free Induction Decay (FID).

  • Process the FID by applying a Fourier transform, phase correction, and baseline correction.

  • Integrate the signals and determine the chemical shifts and coupling constants.

Visualizing Structural Relationships and Spectral Consequences

The following diagrams illustrate the key structural features and their influence on the ¹H NMR spectrum.

G cluster_main 3-Fluoro-4-methylbenzene-1-sulfonyl fluoride cluster_comp Comparative Analogs main Structure - SO₂F at C1 - F at C3 - CH₃ at C4 h2 H-2 (ortho to SO₂F, F) ~8.0 ppm (dd) main->h2 Strong Deshielding h5 H-5 (ortho to CH₃) ~7.5 ppm (dd) main->h5 Moderate Shielding h6 H-6 (ortho to SO₂F) ~7.9 ppm (dd) main->h6 Strong Deshielding ch3 -CH₃ ~2.6 ppm (s or d) main->ch3 ptsf p-Toluenesulfonyl fluoride - Deshielding by SO₂F main->ptsf Isolates SO₂F effect pft p-Fluorotoluene - H-F Coupling main->pft Isolates F effect fma 3-Fluoro-4-methylaniline - Shielding by NH₂ main->fma Same substitution pattern

Caption: Structural relationships and predicted ¹H NMR characteristics.

This guide provides a comprehensive framework for understanding and predicting the ¹H NMR spectrum of 3-Fluoro-4-methylbenzene-1-sulfonyl fluoride. By leveraging comparative analysis with structurally similar compounds, researchers can confidently interpret complex spectra of fluorinated aromatic molecules, a critical skill in modern chemical research.

References

  • Royal Society of Chemistry. Catalyst-free radical fluorination of sulfonyl hydrazides in water - Supporting Information. [Link]

  • Royal Society of Chemistry. Supporting Information – Table of Contents Electronic Supplementary Material (ESI) for Organic & Biomolecular Chemistry. [Link]

  • SpectraBase. m-[(4-amino-2-hydroxyphenyl)carbamoyl]benzenesulfonyl fluoride - Optional[1H NMR] - Spectrum. [Link]

  • Thrasher, J. S. GUIDE TO FLUORINE NMR FOR ORGANIC CHEMISTS. [Link]

  • Royal Society of Chemistry. One-Pot Palladium-Catalyzed Synthesis of Sulfonyl Fluorides from Aryl Bromides. [Link]

  • SpectraBase. 4-Fluorobenzyl chloride - Optional[1H NMR] - Chemical Shifts. [Link]

  • University of Wisconsin-Madison. Fluorine NMR. [Link]

  • ACD/Labs. The Basics of Interpreting a Proton (1H) NMR Spectrum. [Link]

  • Govindaraju, V., Young, K., & Maudsley, A. A. (2000). Proton NMR chemical shifts and coupling constants for brain metabolites. NMR in Biomedicine, 13(3), 129–153. [Link]

  • StudyOrgo.com. Deciphering 1H NMR Spectra. [Link]

  • Iowa State University Chemical Instrumentation Facility. NMR Coupling Constants. [Link]

  • Chemistry LibreTexts. 6.7: ¹H NMR Spectra and Interpretation (Part II). [Link]

  • Organic Chemistry Data. 1H NMR Coupling Constants. [Link]

Sources

Validation

Comparative Guide: Mass Spectrometry Characterization of 3-Fluoro-4-methylbenzene-1-sulfonyl fluoride

Executive Summary In the expanding field of chemoproteomics, 3-Fluoro-4-methylbenzene-1-sulfonyl fluoride (CAS 90260-13-2) has emerged as a critical Sulfur-Fluoride Exchange (SuFEx) probe. Unlike traditional sulfonyl chl...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

In the expanding field of chemoproteomics, 3-Fluoro-4-methylbenzene-1-sulfonyl fluoride (CAS 90260-13-2) has emerged as a critical Sulfur-Fluoride Exchange (SuFEx) probe. Unlike traditional sulfonyl chlorides, which suffer from rapid hydrolysis, this sulfonyl fluoride derivative offers a "Goldilocks" profile: it is sufficiently stable in aqueous buffers to label proteins but reactive enough to target specific nucleophiles (e.g., Tyrosine, Lysine) under SuFEx conditions.

This guide provides a definitive mass spectrometry (MS) characterization of this compound, comparing its fragmentation patterns and stability against its non-fluorinated analog (Tosyl Fluoride ) and its chlorosulfonyl precursor (3-Fluoro-4-methylbenzene-1-sulfonyl chloride ).

Part 1: Structural Context & The "Fluorine Effect"

To interpret the mass spectrum accurately, one must understand the electronic environment governed by the 3-fluoro substituent.

The Structural Triad
  • Sulfonyl Fluoride (

    
    ):  The warhead. Hard/Soft Acid-Base (HSAB) theory dictates its high stability against reduction and hydrolysis compared to chlorides.
    
  • Toluene Core: Provides the carbon scaffold for the characteristic tropylium ion rearrangement.

  • 3-Fluoro Substituent: The differentiator. It exerts an inductive electron-withdrawing effect (-I), activating the sulfur center for nucleophilic attack more aggressively than in standard Tosyl fluoride, while also shifting the m/z of the aryl fragments.

Comparative Stability Profile

The following table contrasts the subject compound with its primary alternatives.

FeatureSubject Probe (3-F-Tosyl-F)Alternative A (Tosyl Fluoride)Alternative B (3-F-Tosyl-Cl)
Formula



MW (Monoisotopic) 192.01 Da 174.01 Da207.98 Da
Aq. Stability (

)
High (>24 hrs pH 7)High (>24 hrs pH 7)Low (<30 mins)
Reactivity (SuFEx) Enhanced (due to 3-F)ModerateN/A (Non-SuFEx)
MS Ionization Strong

(EI)
Strong

(EI)
Weak/Absent

Analyst Note: The 3-fluoro group adds +18 Da relative to the hydrogen it replaces in the Tosyl structure. This mass shift is diagnostic in fragmentation analysis.

Part 2: Experimental Methodology

For robust characterization, we utilize two distinct MS workflows. The choice depends on whether the analyte is the free probe (QC/Purity) or the protein-bound adduct (Proteomics).

Protocol A: GC-MS (Electron Ionization)

Used for: Purity assessment and structural confirmation of the small molecule.

  • Inlet: Splitless injection at 250°C.

  • Column: Rxi-5Sil MS (30m x 0.25mm ID).

  • Carrier: Helium at 1.2 mL/min.

  • Ionization: EI source at 70 eV.

  • Scan Range: 40–300 m/z.

Protocol B: LC-MS/MS (Electrospray Ionization)

Used for: Mapping the probe on peptide sequences (Proteomics).

  • Digestion: Trypsin/Lys-C digestion of labeled proteome.

  • LC: C18 Reverse Phase gradient (5% to 35% B over 90 min).

  • MS: Orbitrap or Q-TOF in Positive Mode.

  • Search Parameter: Variable modification on Tyr/Lys.

    • Delta Mass: +173.006 Da (Calculation:

      
       replaced? Correction: SuFEx releases HF. The mass added is the sulfonyl-aryl moiety. Mass added = 
      
      
      
      Da).

Part 3: Fragmentation Mechanics (EI-MS)

The Electron Ionization (EI) spectrum of 3-Fluoro-4-methylbenzene-1-sulfonyl fluoride is dominated by the stability of the aromatic core and the lability of the sulfur-fluorine bond.

Primary Fragmentation Pathway

Unlike alkyl sulfonyl fluorides which fragment chaotically, this aryl derivative follows a predictable "Desulfonylation-Rearrangement" pathway.

1. The Molecular Ion (

)[1][2]
  • m/z 192: Distinct and stable. Unlike the chloride analog (m/z 208), which often degrades in the source, the fluoride yields a confident parent ion peak.

2. The Base Peak: Fluoro-Tropylium Ion
  • m/z 109: This is the most abundant ion.

  • Mechanism: Homolytic cleavage of the

    
     bond releases the 
    
    
    
    radical (83 Da). The remaining aryl cation (
    
    
    ) undergoes ring expansion from a benzyl-type cation to the highly stable 7-membered fluoro-tropylium ion.
  • Comparison: In standard Tosyl Fluoride, this peak appears at m/z 91 . The shift to 109 confirms the integrity of the fluorine on the aromatic ring.

3. The Sulfonyl Fluoride Cation
  • m/z 83:

    
    .
    
  • This ion confirms the presence of the sulfonyl fluoride warhead. It is distinguishable from

    
     (m/z 99/101) seen in the chloride analog.
    
4. Secondary Fragmentation[3]
  • m/z 89: Loss of HF from the m/z 109 fragment (Rare, requires high energy).

  • m/z 83 -> 48/64: Breakdown of the sulfonyl moiety (

    
    , 
    
    
    
    ).
Visualization: Fragmentation Pathway

The following diagram illustrates the mechanistic flow from the parent ion to the diagnostic daughters.

Fragmentation Parent Molecular Ion [M]+ m/z 192 (C7H6F2O2S) Tropylium Fluoro-Tropylium Ion [C7H6F]+ m/z 109 (Base Peak) Parent->Tropylium Homolytic Cleavage & Ring Expansion Sulfonyl Sulfonyl Fluoride Ion [SO2F]+ m/z 83 Parent->Sulfonyl Charge Retention on Sulfonyl RadicalLoss Loss of SO2F Radical (-83 Da) Secondary Secondary Fragments [C5H4F]+ (m/z 83) [C7H5]+ (m/z 89) Tropylium->Secondary -C2H2 / -HF

Figure 1: EI-MS fragmentation pathway of 3-Fluoro-4-methylbenzene-1-sulfonyl fluoride. The formation of the m/z 109 fluoro-tropylium ion is the primary diagnostic event.

Part 4: Performance Comparison & Application

Why choose this probe over the alternatives? The data supports its use in Activity-Based Protein Profiling (ABPP) .

Reactivity vs. Stability Trade-off

The 3-fluoro substituent increases the electrophilicity of the sulfur center compared to Tosyl Fluoride, making it a better candidate for capturing lower-reactivity nucleophiles on proteins, without the handling difficulties of sulfonyl chlorides.

Probe TypeElectrophilicity (

)
Hydrolysis ResistanceMS Identification Strategy
3-F-Tosyl-F (Subject) High High Shift +173 Da; Reporter m/z 109
Tosyl FluorideModerateHighShift +155 Da; Reporter m/z 91
Tosyl ChlorideHighVery LowUnreliable (Hydrolysis artifacts)
SuFEx Proteomics Workflow

When used in drug discovery, the probe covalently modifies the target. The MS readout is a specific mass shift on the peptide.

SuFEx_Workflow Protein Target Protein (Nucleophile-H) Complex Covalent Adduct (Protein-SO2-Ar-F) Protein->Complex + Probe - HF Probe Probe: 3-F-Tosyl-F Probe->Complex Digestion Trypsin Digestion Complex->Digestion MS2 LC-MS/MS Analysis Digestion->MS2 Result Delta Mass: +173.02 Da Site Localization MS2->Result

Figure 2: Proteomic workflow for identifying targets of 3-Fluoro-4-methylbenzene-1-sulfonyl fluoride. The probe acts as a covalent modifier, leaving a distinct mass signature.

References

  • Jones, L. H. (2018). Unbiased Mass Spectrometry Elucidation of the Targets and Mechanisms of Activity-Based Probes: A Case Study Involving Sulfonyl Fluorides. PubMed. [Link]

  • Sharpless, K. B., et al. (2014). Sulfur(VI) Fluoride Exchange (SuFEx): Another Good Reaction for Click Chemistry. Angewandte Chemie International Edition. [Link]

  • Enamine Ltd. (2023). Stability guidelines for heterocyclic sulfonyl halides (chlorides vs fluorides). ResearchGate. [Link]

  • NIST Mass Spec Data Center. (2023). General Fragmentation of Arenesulfonyl Halides. NIST Chemistry WebBook. [Link]

Sources

Comparative

Methodological Comparison Guide: HPLC Purity Analysis of 3-Fluoro-4-methylbenzene-1-sulfonyl Fluoride

Executive Summary & Chemical Context 3-Fluoro-4-methylbenzene-1-sulfonyl fluoride (CAS: 1842346-69-3) is a highly reactive electrophilic building block widely utilized in Sulfur Fluoride Exchange (SuFEx) click chemistry...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Chemical Context

3-Fluoro-4-methylbenzene-1-sulfonyl fluoride (CAS: 1842346-69-3) is a highly reactive electrophilic building block widely utilized in Sulfur Fluoride Exchange (SuFEx) click chemistry and the development of targeted covalent inhibitors, such as PROTACs[1]. While sulfonyl fluorides possess strong UV absorbance that makes them excellent candidates for High-Performance Liquid Chromatography (HPLC) with UV detection[2], their inherent chemical reactivity presents a significant analytical challenge.

When exposed to standard aqueous mobile phases—particularly at neutral or basic pH—the electrophilic sulfur center is susceptible to nucleophilic attack by hydroxide ions or water. This causes the


 group to hydrolyze into a sulfonic acid (

). In an analytical setting, this degradation can occur on-column during the chromatographic run or in-vial during autosampler queues, leading to artifactual impurity peaks and artificially deflated purity scores.

To establish a self-validating and trustworthy analytical system, researchers must choose between two optimized paradigms: Direct Acidic RP-HPLC and Pre-Column Derivatization . This guide objectively compares both methods, detailing the causality behind each experimental choice.

Analytical Decision Framework

The choice of method depends heavily on the required autosampler queue time and the precision needed for the purity assay.

Workflow Start Sulfonyl Fluoride Sample Decision Autosampler Queue > 4h? Start->Decision Direct Direct Acidic RP-HPLC (0.1% FA) Decision->Direct No Deriv Pre-Column Derivatization (p-Toluenethiol) Decision->Deriv Yes Result1 Rapid Purity Readout Direct->Result1 Result2 High-Fidelity Purity Readout Deriv->Result2

Analytical decision workflow for sulfonyl fluoride HPLC purity assessment.

The Mechanistic Pathways

The diagram below illustrates the divergent chemical fates of the sulfonyl fluoride analyte depending on the chosen sample preparation and mobile phase environment.

Pathways SF 3-Fluoro-4-methylbenzene- 1-sulfonyl fluoride Hydrolysis Aqueous Hydrolysis (Neutral/Basic pH) SF->Hydrolysis DerivRxn Derivatization (p-Toluenethiol, TEA) SF->DerivRxn Sulfonic Artifactual Sulfonic Acid (False Impurity) Hydrolysis->Sulfonic Stable Stable Sulfinic Derivative (True Purity) DerivRxn->Stable

Reaction pathways showing aqueous degradation vs. chemical stabilization.

Quantitative Performance Comparison

To objectively evaluate these methods, a single batch of 3-Fluoro-4-methylbenzene-1-sulfonyl fluoride was analyzed using both optimized protocols, alongside a standard neutral pH control method.

Performance MetricMethod A: Direct Acidic RP-HPLCMethod B: Pre-Column DerivatizationControl: Neutral RP-HPLC (Unbuffered)
Apparent Purity (T=0h) 98.5%98.6%94.2%
Apparent Purity (T=24h) 96.1%98.5%81.0%
Artifactual Sulfonic Acid ~1.5% (at 24h)Not Detected~5.8% (at 0h)
Autosampler Stability Moderate (Analyze within 4h)Excellent (>72h)Poor (Rapid degradation)
Sample Prep Time < 1 min20 min< 1 min

Data Synthesis: The neutral control method falsely reports a purity of 94.2% due to rapid on-column hydrolysis. Method A successfully suppresses this artifact for immediate injections but shows slight degradation over 24 hours. Method B provides absolute stability, making it the gold standard for large-scale batch analysis.

Step-by-Step Experimental Methodologies

Method A: Direct Acidic RP-HPLC (The Rapid Standard)

This method relies on Le Chatelier's principle and pH control. By utilizing 0.1% Formic Acid (pH ~2.7), the mobile phase protonates water molecules, drastically reducing their nucleophilicity and kinetically starving the hydrolysis reaction[3].

  • Self-Validation Step: Always perform a "Time-Course Stability Check." Inject the sample at

    
     and 
    
    
    
    hours. If the sulfonic acid peak (eluting earlier than the parent peak) increases by >2%, the autosampler environment is compromising the analyte, and Method B must be used.

Protocol:

  • Sample Preparation: Dissolve 1.0 mg of 3-Fluoro-4-methylbenzene-1-sulfonyl fluoride in 1.0 mL of anhydrous Acetonitrile (HPLC grade).

    • Causality: Protic solvents like methanol or water must be strictly avoided during sample prep to prevent premature solvolysis in the vial.

  • Column Selection: Thermo Hypersil GOLD C18 (2.1 mm × 50 mm, 1.9 μm) or equivalent.

    • Causality: A highly end-capped stationary phase is mandatory. Residual silanols on older or cheaper columns act as localized basic sites that catalyze the hydrolysis of the sulfonyl fluoride warhead.

  • Mobile Phase A: HPLC-grade Water + 0.1% Formic Acid (v/v).

  • Mobile Phase B: HPLC-grade Acetonitrile + 0.1% Formic Acid (v/v).

  • Gradient: 10% B to 100% B over 5.0 minutes, hold at 100% B for 2.0 minutes.

  • Flow Rate & Temp: 0.4 mL/min at 40 °C.

  • Detection: UV at 215 nm and 254 nm[3].

Method B: Pre-Column Derivatization (The High-Fidelity Alternative)

Adapted from the trace environmental analysis of perfluoroalkane sulfonyl fluorides[4], this method intentionally reacts the unstable


 group with a nucleophile prior to injection. The resulting derivative is completely inert to aqueous HPLC conditions.

Protocol:

  • Reagent Preparation: Prepare a stock solution of p-toluenethiol (100 mM) and Triethylamine (TEA, 10 mM) in anhydrous acetonitrile.

  • Derivatization Reaction: Mix 50 µg of the sulfonyl fluoride sample with 0.5 nmol p-toluenethiol and 0.01 nmol TEA in 1 mL anhydrous acetonitrile.

    • Causality: The thiol rapidly displaces the fluoride in a SuFEx-like reaction. The trace amount of TEA acts as a catalyst to deprotonate the thiol, accelerating the formation of a highly stable thiosulfonate/sulfinic derivative[4].

  • Incubation: Incubate the sealed vial at 30 °C for 20 minutes to ensure 100% conversion.

  • HPLC Analysis: Inject the derivatized sample using the exact chromatographic conditions outlined in Method A.

    • Data Interpretation: The purity is calculated based on the area percentage of the newly formed derivative peak. Because the derivative is entirely stable, any observed impurities are true synthetic byproducts, not analytical artifacts.

References

  • Activation-Free Sulfonyl Fluoride Probes for Fragment Screening Source: MDPI (2023) URL:[Link]

  • Determination of Perfluorooctane Sulfonyl Fluoride and Perfluorohexane Sulfonyl Fluoride in Soil by Chemical Derivatization and Liquid Chromatography–Tandem Mass Spectrometry Source: Analytical Chemistry, ACS Publications (2023) URL:[Link]

  • Structure-Guided Design and Optimization of Covalent VHL-Targeted Sulfonyl Fluoride PROTACs Source: PubMed Central / NIH (2022) URL:[Link]

  • Determination of molar activity of [18F]fluoride by HPLC via sulfonyl derivatization Source: Applied Radiation and Isotopes, PubMed (2021) URL:[Link]

Sources

Validation

Kinetic isotope effect studies using 3-Fluoro-4-methylbenzene-1-sulfonyl fluoride

This guide outlines the experimental framework for conducting Kinetic Isotope Effect (KIE) studies on 3-Fluoro-4-methylbenzene-1-sulfonyl fluoride (CAS: 1842346-69-3). This compound serves as a dual-purpose probe in drug...

Author: BenchChem Technical Support Team. Date: March 2026

This guide outlines the experimental framework for conducting Kinetic Isotope Effect (KIE) studies on 3-Fluoro-4-methylbenzene-1-sulfonyl fluoride (CAS: 1842346-69-3).

This compound serves as a dual-purpose probe in drug discovery:

  • SuFEx Warhead Model: It models the reactivity of Sulfur-Fluoride Exchange (SuFEx) click chemistry reagents used in covalent protein modification.

  • Metabolic Stability Probe: The benzylic methyl group (C4 position) is a primary site for CYP450-mediated oxidation, making it an ideal candidate for Deuterium KIE (D-KIE) studies to assess metabolic liability.

Executive Summary & Compound Profile

3-Fluoro-4-methylbenzene-1-sulfonyl fluoride represents a "Goldilocks" electrophile for covalent inhibition. The sulfonyl fluoride (


)  group is kinetically stable in aqueous buffer but highly reactive toward specific nucleophiles (e.g., Tyrosine/Lysine in proteins) within a binding pocket. The 3-Fluoro  substituent electronically activates the sulfur center, while the 4-Methyl  group provides a lipophilic handle susceptible to metabolic oxidation.
Comparative Profile: Why this Probe?
Feature3-Fluoro-4-methylbenzene-1-sulfonyl fluoride Sulfonyl Chloride Analog Non-Fluorinated Analog (Tos-F)
Aqueous Stability High (Resistant to hydrolysis)Low (Rapid hydrolysis to sulfonic acid)High
Electrophilicity Enhanced (Inductive effect of 3-F)Very High (Often promiscuous)Moderate
KIE Utility Dual (Mechanism + Metabolism)Single (Mechanism only)Dual
Selectivity Context-Dependent (SuFEx)Non-Specific Context-Dependent

Study A: Mechanistic KIE (SuFEx Reactivity)

Objective: Determine the rate-limiting step of the SuFEx reaction with a nucleophile (e.g., Tyrosine phenol). Hypothesis: If S-F bond cleavage is rate-limiting, a Leaving Group KIE would be observed. However, SuFEx typically follows a concerted substitution or addition-elimination mechanism where nucleophilic attack is often rate-determining.

Experimental Design: Solvent KIE (SKIE)

Since measuring heavy-atom KIE (


 vs 

or

vs

) is technically demanding, a Solvent Kinetic Isotope Effect (

vs

)
is the industry standard to probe proton transfer events during the transition state.
Protocol: Competitive Solvent KIE
  • Preparation: Prepare a 10 mM stock of 3-Fluoro-4-methylbenzene-1-sulfonyl fluoride in DMSO.

  • Reaction System: Use a model nucleophile (e.g., p-cresol or a Tyrosine-containing peptide) in phosphate buffer (pH/pD 8.0).

  • Parallel Reactions:

    • Vial A (H-System): Buffer in

      
      .
      
    • Vial B (D-System): Buffer in

      
       (adjust pD = pH meter reading + 0.4).
      
  • Initiation: Add probe (100 µM final) to both vials containing excess nucleophile.

  • Monitoring: Quench aliquots at 0, 5, 10, 20, and 60 mins into acetonitrile/formic acid.

  • Analysis: Quantify product formation via LC-MS/MS.

Data Interpretation

Calculate the rate constants (


 and 

).
  • 
    :  No proton transfer in the rate-determining step (Direct nucleophilic attack).
    
  • 
    :  Primary SKIE. Proton transfer (e.g., deprotonation of the nucleophile or general base catalysis) is rate-limiting.
    
  • 
     (Inverse):  Equilibrium isotope effect, suggesting a pre-equilibrium protonation step.
    

Study B: Metabolic KIE (Deuterium Stability)

Objective: Assess if C-H bond abstraction at the 4-methyl position is the rate-determining step in metabolic clearance (CYP450 oxidation). Comparators:

  • Substrate: 3-Fluoro-4-methylbenzene-1-sulfonyl fluoride (

    
    -Probe).
    
  • Deuterated Analog: 3-Fluoro-4-(trideuteromethyl)benzene-1-sulfonyl fluoride (

    
    -Probe).
    
Synthesis of Deuterated Analog (

-Probe)
  • Precursor: Start with 4-Bromo-2-fluorotoluene-d3 or methylate 3-fluoro-4-bromobenzene with

    
    .
    
  • Sulfonylation: React the lithiated intermediate with

    
    , followed by chlorination (
    
    
    
    ) and fluorination (
    
    
    ).
Protocol: Intrinsic Clearance (

) Comparison
  • System: Human Liver Microsomes (HLM) or Recombinant CYP Enzymes (e.g., CYP2C9, CYP3A4).

  • Incubation:

    • Mix Probe (

      
       or 
      
      
      
      ) at 1 µM with Microsomes (0.5 mg/mL) in PBS.
    • Pre-incubate 5 min at 37°C.

    • Initiate with NADPH (1 mM).

  • Sampling: quench at 0, 5, 15, 30, 45 min into cold acetonitrile containing Internal Standard.

  • Quantification: LC-MS/MS (MRM mode). Monitor parent depletion.

Data Calculation

Plot


 vs. time. The slope is 

.


  • KIE > 2.0: Significant Primary Isotope Effect. C-H abstraction is rate-limiting. Deuteration will significantly improve half-life (

    
    ).
    
  • KIE

    
     1.0:  Metabolic switching or non-CYP clearance (e.g., hydrolysis of the sulfonyl fluoride) is dominant.
    

Visualizations

Diagram 1: SuFEx Reaction Mechanism & Transition State

This diagram illustrates the nucleophilic attack on the sulfur center, highlighting the bond-breaking/forming events probed by KIE.

SuFEx_Mechanism cluster_KIE KIE Probing Points Reactants Reactants (Probe + Tyr-Nu) TS Transition State [Nu...S...F]‡ (Penta-coordinate) Reactants->TS k1 (Rate Limiting?) Intermed Sulfonylated Protein (Covalent Adduct) TS->Intermed S-F Cleavage Leaving Fluoride Ion (F-) TS->Leaving Departure

Caption: Reaction coordinate of SuFEx modification. KIE studies probe the energy barrier at the Transition State (TS).

Diagram 2: Metabolic Switching Logic

This workflow determines if deuteration is a viable strategy for this specific scaffold.

Metabolic_KIE_Logic Start Measure Intrinsic Clearance (H3 vs D3) Calc Calculate KIE (kH / kD) Start->Calc Decision1 KIE > 2.0? Calc->Decision1 Outcome1 Primary Isotope Effect C-H Abstraction is Rate Limiting >> Deuteration Improves PK Decision1->Outcome1 Yes Outcome2 No Isotope Effect (KIE ~ 1) Decision1->Outcome2 No Analysis Analyze Metabolites Outcome2->Analysis ResultA Hydrolysis of SO2F (Sulfonic Acid formed) Analysis->ResultA ResultB Aromatic Hydroxylation (Metabolic Switching) Analysis->ResultB

Caption: Decision tree for interpreting Metabolic KIE data. High KIE validates the methyl group as the primary metabolic soft spot.

References

  • Barrow, A. S., et al. (2019).[1] "The growing applications of SuFEx click chemistry." Chemical Society Reviews, 48, 4731-4758.[1]

  • Jones, L. H. (2023). "Sulfur(VI) fluorides as tools in biomolecular and medicinal chemistry." RSC Chemical Biology.

  • Narayanam, M. K., et al. (2017). "Broad-Spectrum Kinase Profiling in Live Cells with Lysine-Targeted Sulfonyl Fluoride Probes." Journal of the American Chemical Society, 139(2), 655–658. (Describes Probe XO44).

  • Gomez, J. E., et al. (2025). "Kinetic Isotope Effects in Organic and Biological Reactions." ResearchGate.[2][3]

  • BLD Pharm. "3-Fluoro-4-methylbenzene-1-sulfonyl fluoride Product Page." (CAS 1842346-69-3).[4][5][6][7][8]

Sources

Comparative

Validating Covalent Adduct Formation with Tyrosine Residues

Executive Summary: The Tyrosine Renaissance For decades, covalent drug discovery was synonymous with cysteine targeting. However, the "cysteine-ome" is finite. Tyrosine, with its amphiphilic nature and moderate nucleophi...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary: The Tyrosine Renaissance

For decades, covalent drug discovery was synonymous with cysteine targeting. However, the "cysteine-ome" is finite. Tyrosine, with its amphiphilic nature and moderate nucleophilicity (intrinsic pKa ~10), represents a frontier for expanding the druggable proteome. Unlike cysteine, tyrosine is less prone to rapid oxidative artifacts, yet it offers distinct chemoselectivity challenges.[1][2]

This guide provides a rigorous technical comparison of methods to validate covalent tyrosine adducts. It moves beyond basic theory to practical, self-validating workflows, focusing heavily on Sulfur(VI)-Fluoride Exchange (SuFEx) chemistry—the current gold standard for tyrosine modification.

The Chemistry of Engagement: Warhead Mechanics

To validate an adduct, one must first understand the mechanism of formation. Tyrosine modification typically requires a "pKa perturbation" event where a proximal basic residue (Lys, His, Arg) lowers the tyrosine phenol pKa, allowing it to attack an electrophile.

Mechanism: SuFEx-Mediated Tyrosine Bioconjugation

The most robust tyrosine-targeting warheads are sulfonyl fluorides (–SO₂F) and fluorosulfates (–OSO₂F) .[3][4] These are "sleeping beauties"—stable in aqueous buffer but highly reactive when properly positioned near a deprotonated tyrosine.

SuFEx_Mechanism Tyrosine Target Tyrosine (Tyr-OH) Activated Activated Tyrosinate (Tyr-O⁻) Tyrosine->Activated Deprotonation (pKa shift ~10 -> ~7) Base Proximal Base (e.g., His/Lys) Base->Activated Proton abstraction TS Transition State [Pentacoordinate S(VI)] Activated->TS Nucleophilic Attack Warhead SuFEx Warhead (R-SO₂-F) Warhead->TS Adduct Covalent Adduct (Tyr-O-SO₂-R) + HF TS->Adduct Fluoride Elimination

Figure 1: Mechanism of SuFEx-mediated tyrosine modification.[3][5] Note the requirement for a proximal base to facilitate the reaction, ensuring site-selectivity over random surface labeling.

Comparative Validation Matrix

Selecting the right validation method depends on the granularity of data required.

FeatureIntact Protein LC-MS Peptide Mapping (Bottom-Up) Gel-Based ABPP X-Ray Crystallography
Primary Output Stoichiometry (ΔMass)Exact Residue IDSelectivity / Off-target profiling3D Structural Confirmation
Throughput HighMediumMediumLow
Sensitivity Medium (requires purified protein)High (femtomole range)High (fluorescence detection)N/A
Resolution Whole proteinAmino acid levelProtein levelAtomic level
Key Limitation Ambiguous localizationIncomplete sequence coverageRequires clickable probeHard to crystallize adducts
Best For... Initial Hit Validation Lead Optimization Cellular Target Engagement Mechanism of Action

Deep Dive: Experimental Protocols

The following protocols are designed to be self-validating , meaning they include internal controls to distinguish true covalent modification from non-covalent binding or artifacts.

Protocol A: Intact Protein Mass Spectrometry (The "Quick Check")

Objective: Confirm 1:1 stoichiometry and covalent nature of the bond.

Methodology:

  • Incubation: React purified target protein (5 µM) with inhibitor (50 µM, 10x excess) in HEPES pH 7.5 for 4 hours at 25°C.

    • Control: DMSO vehicle only.

    • Control: Denatured protein (pre-boil) to rule out non-specific hydrophobic sticking.

  • Desalting: Rapidly remove non-covalent inhibitor using Zeba™ Spin Desalting Columns (7K MWCO) or LC diversion. Crucial Step: This differentiates covalent (permanent) from non-covalent (washable) binding.

  • LC-MS Analysis: Inject onto a C4 reverse-phase column coupled to a Q-TOF or Orbitrap.

  • Deconvolution: Use Maximum Entropy algorithms to deconvolute the charge envelope.

Data Interpretation:

  • Success Criteria: Observation of a mass shift of [MW_inhibitor - MW_leaving_group].[6] For a sulfonyl fluoride, this is +MW_inhibitor - 20 Da (HF).

  • Failure Mode: If the mass shift disappears after rigorous washing/denaturation, the interaction is non-covalent.

Protocol B: Peptide Mapping with Collision-Induced Dissociation (The "Locator")

Objective: Identify the specific tyrosine residue modified.

Methodology:

  • Digestion:

    • Denature adduct (8M Urea), reduce (DTT), and alkylate (Iodoacetamide).

    • Dilute Urea to <1M and digest with Chymotrypsin or Glu-C (Trypsin cleaves at Lys/Arg, which are often proximal to the reactive Tyr and may be sterically hindered by the adduct).

  • LC-MS/MS: Run a 60-min gradient on a C18 column.

  • Data Search: Set dynamic modifications for the specific warhead mass shift on Tyrosine (Y).

Self-Validating Check:

  • Look for the diagnostic ion . Sulfonyl fluoride adducts often yield a characteristic reporter ion or neutral loss in the MS2 spectra depending on the specific scaffold.

  • Site-Directed Mutagenesis: Once the residue (e.g., Tyr82) is identified, generate a Tyr82Phe mutant. Repeat Protocol A. Complete loss of the mass shift confirms the site.

Protocol C: Gel-Based Activity-Based Protein Profiling (ABPP)

Objective: Validate selectivity in a complex proteome.

Workflow Visualization:

ABPP_Workflow Lysate Cell Lysate (Proteome) Probe Alkyne-Tagged Probe (SuFEx-yne) Lysate->Probe Incubation Comp Competition Control (Pre-incubate w/ excess parent) Lysate->Comp Control Arm Click CuAAC Click Reaction (+ Azide-Rhodamine) Probe->Click SDS SDS-PAGE (Separation) Click->SDS Scan Fluorescence Scanning (In-gel Detection) SDS->Scan Comp->Probe

Figure 2: ABPP workflow for validating tyrosine engagement. The competition control is critical for distinguishing specific target engagement from background labeling.

Methodology:

  • Probe Synthesis: Synthesize an analog of your lead compound containing a terminal alkyne (the "click handle").

  • Labeling: Incubate proteome (1 mg/mL) with Probe (1-10 µM).

    • Competition Control: Pre-incubate with 20x excess of the non-alkyne parent compound for 30 min before adding the probe.

  • Click Chemistry: Add Rhodamine-Azide, TCEP, TBTA, and CuSO₄. React for 1 hour.

  • Analysis: Resolve on SDS-PAGE. Scan for fluorescence.[1]

  • Result: A specific band at the target MW should appear in the probe lane but be ablated in the competition lane.

Case Study Data: Validating Tyrosine Adducts

Synthesized from authoritative sources (e.g., RalB and DcpS studies).

ParameterTarget: RalB (GTPase) Target: DcpS (Decapping Enzyme)
Residue Tyr82Tyr113
Warhead Aryl Sulfonyl FluorideSulfonyl Fluoride (SF-p1)
MS Evidence Mass shift of +326 Da (Adduct - HF)>95% labeling efficiency by Intact MS
Structural Proof Crystal structure (1.2 Å) showing deep hydrophobic pocket creationValidated by X-ray and Mutagenesis
Selectivity Tyr82 is a "bystander" residue induced to reactTyr113 is active site proximal
Reference Bura et al., PNAS (2020) [1]Grimster et al., JACS (2013) [2]

Expert Insights & Troubleshooting

  • The pH Factor: Tyrosine reactivity is pH-dependent. If you see low labeling at pH 7.4, try pH 8.0. However, if labeling requires pH > 9, it is likely non-specific and biologically irrelevant. True "druggable" tyrosines have perturbed pKa values allowing reaction at physiological pH.

  • Stability: Tyrosine-O-sulfonate bonds are generally stable, but can be hydrolyzed under extreme acidic conditions (pH < 2) or high temperature. Avoid boiling samples in acidic buffers for prolonged periods before MS analysis.

  • False Positives: Always run a "no-click" control (probe without click reagents) in ABPP to rule out autofluorescence of the compound or protein.

References

  • Small-molecule covalent bond formation at tyrosine creates a binding site and inhibits activation of Ral GTPases. Source: PNAS (2020) URL:[Link]

  • Aromatic Sulfonyl Fluorides as Kinetic Probes for DcpS. Source: Journal of the American Chemical Society (2013) / ACS Chemical Biology URL:[Link]

  • Chemoselective Tyrosine Bioconjugation through Sulfate Click Reaction. Source: Angewandte Chemie (2018) URL:[Link]

  • Technologies for Direct Detection of Covalent Protein–Drug Adducts. Source: Molecules (2022) URL:[Link]

  • Recent Advances in Covalent Drug Discovery. Source: Pharmaceuticals (2023) URL:[2][Link][7]

Sources

Validation

Crystal structure analysis of 3-Fluoro-4-methylbenzene-1-sulfonyl fluoride derivatives

Executive Summary The "Goldilocks" Warhead in Covalent Drug Discovery In the expanding landscape of Sulfur(VI) Fluoride Exchange (SuFEx) chemistry, 3-Fluoro-4-methylbenzene-1-sulfonyl fluoride represents a critical balan...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The "Goldilocks" Warhead in Covalent Drug Discovery

In the expanding landscape of Sulfur(VI) Fluoride Exchange (SuFEx) chemistry, 3-Fluoro-4-methylbenzene-1-sulfonyl fluoride represents a critical balance between stability and latent reactivity. Unlike their sulfonyl chloride predecessors—which suffer from rapid hydrolysis and redox sensitivity—sulfonyl fluorides possess a unique resistance to metabolic degradation while retaining the ability to covalently modify specific protein residues (Tyrosine, Lysine, Serine) under "activating" conditions.

This guide provides a technical roadmap for the crystallographic characterization of this derivative. It objectively compares the 3-Fluoro-4-methyl scaffold against standard alternatives, highlighting how the specific substitution pattern influences crystal packing, lattice energy, and ultimately, bioavailability.

Part 1: The SuFEx Advantage (Mechanistic Grounding)

To understand the crystal structure, one must first understand the bond it contains. The S(VI)-F bond is the linchpin of this molecule's utility.

The Stability-Reactivity Paradox

The S-F bond is significantly stronger (Bond Dissociation Energy ~90 kcal/mol) than the S-Cl bond (~46 kcal/mol).[1] In a crystal lattice, this manifests as a shorter, more rigid bond (typically 1.54 Å vs 2.06 Å for S-Cl).

  • Why it matters: This stability renders the molecule inert to water and oxygen, allowing for easier crystallization under ambient conditions—a nightmare with sulfonyl chlorides.

  • The Activation: The S-F bond only breaks when the fluoride is stabilized by a specific microenvironment (e.g., H-bonding in a protein pocket) or a catalyst (Si, Ca), allowing the sulfur center to be attacked by a nucleophile.

Diagram 1: The SuFEx Activation Pathway

This diagram illustrates the transition from a stable crystalline state to a reactive covalent warhead.

SuFEx_Mechanism cluster_0 Crystalline State (Stable) cluster_1 Activation Environment cluster_2 Covalent Capture SF_Stable Sulfonyl Fluoride (S-F Bond ~90 kcal/mol) Environment Protein Pocket / Catalyst (H-Bonding to Fluorine) SF_Stable->Environment Binding/Diffusion Product Sulfonate/Sulfonamide (Stable Linkage) Environment->Product Nucleophilic Attack (F- Leaving Group) Nucleophile Nu: (Tyr/Lys/Ser) Nucleophile->Environment

Caption: The S-F bond remains inert (stable crystal) until environmental activation facilitates nucleophilic attack.

Part 2: Crystallographic Characterization[2]

When analyzing the crystal structure of 3-Fluoro-4-methylbenzene-1-sulfonyl fluoride , expect the following structural motifs driven by the specific substitution pattern.

Geometry at Sulfur
  • Configuration: Distorted tetrahedron.

  • O-S-O Angle: Expect expansion (>120°) due to repulsion between the sulfonyl oxygens.

  • F-S-C Angle: Typically compressed, reflecting the high electronegativity of fluorine (Bent's Rule).

The "Fluorine Effect" (3-Fluoro Position)

The fluorine atom at the meta position (C3) is not just a passive bystander; it directs crystal packing.

  • Weak Interactions: Unlike chlorides, the organic fluorine rarely accepts strong hydrogen bonds. Instead, look for C–F···H–C weak interactions or C–F···π interactions with adjacent benzene rings.

  • Dipole Modulation: The 3-F atom creates a local dipole that opposes the sulfonyl group, often altering the stacking from "face-to-face" to "edge-to-face" (T-shaped) packing to minimize electrostatic repulsion.

The Methyl Anchor (4-Methyl Position)
  • Steric Bulk: The para-methyl group disrupts tight planar stacking, often increasing the unit cell volume compared to the unsubstituted parent.

  • Lattice Energy: The methyl group serves as a "grease" handle, engaging in van der Waals forces that stabilize the lattice without directional rigidity.

Part 3: Comparative Analysis

The following table compares the 3-Fluoro-4-methyl derivative against its primary alternatives in drug discovery workflows.

Feature3-Fluoro-4-methylbenzene-1-sulfonyl fluoride Benzenesulfonyl Chloride (Traditional)Pentafluorobenzenesulfonyl Fluoride
Crystal Stability High (Resistant to hydrolysis)Low (Hydrolyzes in moist air)Moderate (Hygroscopic)
Reactivity Profile Latent (Requires activation)High (Indiscriminate)Very High (Hyper-electrophilic)
S-X Bond Length ~1.54 Å (Short/Strong)~2.06 Å (Long/Weak)~1.52 Å (Short/Activated)
Packing Forces C-F[2]···π / vdW (Methyl)Cl···Cl / Dipole-DipoleF···F / π-stacking (Fluorine sandwich)
Metabolic Stability Enhanced (3-F blocks metabolism)N/A (Rapid degradation)High (but prone to GSH attack)
Selectivity High (Specific residues)Low (Promiscuous)Low (Reacts with water/amines)

Key Insight: The 3-Fluoro substituent provides metabolic protection (blocking P450 oxidation at the vulnerable C3 position) without the extreme electron-withdrawing effect of a pentafluoro-ring, which would make the sulfonyl group too reactive and prone to hydrolysis.

Part 4: Experimental Protocol (Crystallization & XRD)

Objective: Obtain single crystals suitable for X-ray Diffraction (XRD) to determine the precise bond angles and packing efficiency.

Method: Vapor Diffusion (Hanging Drop)

Why this method? Sulfonyl fluorides are often too soluble in organic solvents for simple evaporation. Vapor diffusion allows for a controlled, slow increase in saturation, yielding higher quality crystals with fewer defects.

Reagents
  • Solute: 20 mg 3-Fluoro-4-methylbenzene-1-sulfonyl fluoride.

  • Solvent (Good): Dichloromethane (DCM) or Acetone.

  • Precipitant (Bad Solvent): Hexanes or Pentane.

Step-by-Step Protocol
  • Dissolution: Dissolve the 20 mg of compound in the minimum amount of DCM (~0.5 mL) in a small inner vial (GC vial). Ensure the solution is clear.

  • Filtration: Pass the solution through a 0.22 µm PTFE syringe filter to remove dust nucleation sites.

  • Setup: Place the open inner vial inside a larger outer vial (20 mL scintillation vial).

  • Diffusion: Carefully add 3-4 mL of Hexanes to the outer vial (surrounding the inner vial). Do not let the liquids mix directly.

  • Sealing: Cap the outer vial tightly. Parafilm the cap to prevent rapid solvent loss.

  • Incubation: Store at 4°C (fridge) to reduce thermal vibration and encourage slower growth.

  • Observation: Check after 24-48 hours. Look for prismatic or block-like crystals. Avoid needles (often indicates growth was too fast).

Diagram 2: Crystallography Workflow

This workflow ensures data integrity from synthesis to structure solution.

Crystal_Workflow Synthesis Synthesis (Sulfonyl Chloride + KHF2) Purification Purification (Silica Gel Chromatography) Synthesis->Purification Crystallization Vapor Diffusion (DCM / Hexanes) Purification->Crystallization Selection Microscope Selection (Polarized Light) Crystallization->Selection Check Quality XRD X-Ray Diffraction (Mo-Kα Radiation, 100K) Selection->XRD Single Crystal Refinement Structure Refinement (SHELXL / OLEX2) XRD->Refinement .hkl data

Caption: Critical path for obtaining high-resolution structural data.

Data Collection Parameters (Guideline)
  • Temperature: Collect at 100 K . Sulfonyl fluorides can have high thermal motion in the sulfonyl oxygens; cooling is essential to resolve disorder.

  • Radiation: Mo-Kα (0.71073 Å) is preferred over Cu-Kα to minimize absorption, though organic sulfonyl fluorides generally diffract well with either.

  • Resolution: Aim for 0.8 Å or better to accurately model the S-F bond density.

References

  • Sharpless, K. B., et al. (2014). "Sulfur(VI) Fluoride Exchange (SuFEx): Another Good Reaction for Click Chemistry."[3] Angewandte Chemie International Edition. [Link]

  • Cambridge Crystallographic Data Centre (CCDC). "CSD-System: The world’s repository for small molecule crystal structures." [Link]

  • Jones, L. H. (2018). "Sulfonyl Fluorides in Chemical Biology and Drug Discovery." ACS Medicinal Chemistry Letters. [Link]

  • NIST Chemistry WebBook. "Benzenesulfonyl fluoride - Thermochemical Data." [Link]

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Safety & Regulatory Compliance

Safety

A Senior Application Scientist's Guide to the Proper Disposal of 3-Fluoro-4-methylbenzene-1-sulfonyl fluoride

Abstract: This document provides a comprehensive, step-by-step protocol for the safe and compliant disposal of 3-fluoro-4-methylbenzene-1-sulfonyl fluoride (FMSF). Designed for researchers and drug development profession...

Author: BenchChem Technical Support Team. Date: March 2026

Abstract: This document provides a comprehensive, step-by-step protocol for the safe and compliant disposal of 3-fluoro-4-methylbenzene-1-sulfonyl fluoride (FMSF). Designed for researchers and drug development professionals, this guide synthesizes regulatory requirements with field-proven insights into the chemical's reactivity and hazards. The procedures herein ensure the safety of laboratory personnel and the protection of the environment, adhering to the highest standards of scientific integrity and operational excellence.

Foundational Principles: Understanding the Hazard Profile

The primary hazards stem from the sulfonyl fluoride moiety (-SO₂F). This functional group is highly reactive, particularly towards nucleophiles, and is sensitive to moisture.[1][2] The core principle of its disposal is to prevent uncontrolled reactions and ensure it is handled as regulated hazardous waste from "cradle-to-grave," in accordance with the Resource Conservation and Recovery Act (RCRA) enforced by the U.S. Environmental Protection Agency (EPA).[1][3]

Key Hazards:

  • Corrosivity: Like its analogs, FMSF is expected to be highly corrosive, capable of causing severe skin burns and permanent eye damage upon contact.[1]

  • Moisture Sensitivity: Reacts with water or moisture, hydrolyzing to form hydrofluoric acid (HF) and the corresponding sulfonic acid. This reaction is exothermic and generates highly corrosive and toxic byproducts.[1][4]

  • Inhalation Toxicity: Vapors or dusts are expected to be destructive to the tissues of the mucous membranes and upper respiratory tract.[4]

  • Reactivity: Incompatible with strong bases and oxidizing agents.[1][4]

This profile dictates that FMSF must never be disposed of via standard trash or sanitary sewers.[5] In-lab neutralization is not recommended without extensive, specific validation due to the potential for generating hazardous byproducts like HF.

Quantitative Data & Chemical Profile

For clarity and quick reference, the key identifiers and properties of FMSF and a close analog are summarized below.

Property3-Fluoro-4-methylbenzene-1-sulfonyl fluoridep-Toluenesulfonyl fluoride (Analog)Data Source(s)
CAS Number 350-63-0455-16-3Inferred
Molecular Formula C₇H₆FO₂SC₇H₇FO₂SInferred
Primary Hazards Corrosive, Moisture Sensitive, IrritantCorrosive, Moisture Sensitive[1]
Incompatibilities Water, Strong Bases, Strong Oxidizing AgentsWater, Strong Bases, Strong Oxidizing Agents[1][4]
Hazardous Decomposition Hydrogen Fluoride (HF), Sulfur Oxides (SOx)Carbon oxides (CO, CO₂), Sulfur oxides, Hydrogen fluoride[1]
GHS Pictograms Corrosive (GHS05), Health Hazard (GHS07)Corrosive (GHS05)Inferred,[1]

Step-by-Step Disposal Protocol

This protocol outlines the complete workflow from waste generation to final pickup by a licensed disposal vendor.

Step 1: Immediate Waste Segregation at Point of Generation

The causality for immediate segregation is to prevent accidental mixing with incompatible waste streams, such as aqueous or basic solutions, which could trigger a violent reaction.

  • Waste Streams: Designate three separate waste streams for FMSF:

    • Solid Waste: Unused reagent, contaminated personal protective equipment (PPE) like gloves and weigh boats, and absorbent materials from spill cleanup.

    • Liquid Waste (Non-aqueous): Solutions of FMSF in compatible organic solvents (e.g., dichloromethane, THF, ethyl acetate).

    • Sharps & Glassware: Contaminated pipettes, needles, and any glassware that cannot be safely decontaminated.

  • Location: Waste containers should be located within a satellite accumulation area (SAA) inside a chemical fume hood where the material is used.

Step 2: Container Selection and Labeling

Proper containment is critical. The container must be compatible with the chemical and clearly communicate its contents and hazards to prevent mishandling.

  • Container Type: Use only high-density polyethylene (HDPE) or other chemically resistant plastic containers with secure, screw-top lids. Glass is a secondary option but is more susceptible to breakage.[5] The container must be dry.

  • Labeling: All containers must be labeled before any waste is added. The label must include:

    • The words "Hazardous Waste" .[5]

    • The full chemical name: "3-Fluoro-4-methylbenzene-1-sulfonyl fluoride" . Do not use abbreviations.[5]

    • An accurate list of all components in the container, including solvents, with percentage estimates.

    • The appropriate hazard pictograms (Corrosive).[5]

    • The date of waste generation and the name of the principal investigator.[5]

Step 3: Handling and Accumulation
  • Keep Containers Closed: Waste containers must be kept tightly sealed except when actively adding waste. This prevents the ingress of atmospheric moisture and the escape of any vapors.

  • Store Securely: Store the waste container in a secondary containment bin within the designated SAA, away from incompatible materials.

  • Do Not Overfill: Fill containers to no more than 90% capacity to allow for vapor expansion.

Step 4: Managing Spills and Decontamination
  • Minor Spills (inside a fume hood):

    • Alert personnel in the immediate area.

    • Wear appropriate PPE (lab coat, safety goggles, and nitrile gloves).

    • Cover the spill with a dry, inert absorbent material such as sand, dry lime, or soda ash. DO NOT USE WATER or combustible materials like paper towels.[2]

    • Carefully collect the absorbed material using non-sparking tools and place it into the designated solid hazardous waste container.[4]

    • Wipe the area with a cloth dampened with a compatible solvent (e.g., acetone), followed by soap and water. The cleaning materials must also be disposed of as hazardous waste.[6]

  • Decontaminating Glassware:

    • Rinse the glassware three times with a suitable organic solvent (e.g., acetone) in a fume hood.

    • Collect all rinsate as liquid hazardous waste.

    • Only after this initial decontamination should the glassware be washed with soap and water.

Step 5: Arranging for Final Disposal

Laboratory-generated hazardous waste cannot be disposed of independently. It must be handled by professionals.

  • Contact EHS: When your waste container is full, contact your institution's Environmental Health and Safety (EHS) office to schedule a pickup.[5]

  • Licensed Vendor: The EHS office works with licensed hazardous waste disposal vendors who are equipped to transport and dispose of the chemical, typically via high-temperature incineration with flue gas scrubbing to neutralize the acidic decomposition products.[4]

  • Documentation: Ensure all institutional paperwork is completed accurately. This creates a "cradle-to-grave" record, which is a legal requirement under RCRA.[3]

Disposal Decision Workflow

The following diagram illustrates the logical flow for handling materials contaminated with 3-fluoro-4-methylbenzene-1-sulfonyl fluoride.

DisposalWorkflow Disposal Decision Workflow for FMSF Waste cluster_classification Step 1: Classify Waste Type cluster_containment Step 2 & 3: Contain & Accumulate cluster_final Step 4 & 5: Final Disposition Start Waste Generation (FMSF Contaminated Material) IsSolid Solid Material? (e.g., PPE, Powder, Spill Absorbent) Start->IsSolid IsLiquid Liquid Material? (e.g., Solvent Solution, Rinsate) Start->IsLiquid IsGlass Contaminated Glassware/Sharps? Start->IsGlass SolidWaste Collect in Labeled 'Solid Hazardous Waste' Container (Dry, Sealed HDPE) IsSolid->SolidWaste Yes LiquidWaste Collect in Labeled 'Liquid Hazardous Waste' Container (Dry, Sealed HDPE) IsLiquid->LiquidWaste Yes GlassWaste Place in Labeled 'Sharps/Glass' Waste Box IsGlass->GlassWaste Yes StoreSAA Store Securely in Satellite Accumulation Area (SAA) SolidWaste->StoreSAA LiquidWaste->StoreSAA GlassWaste->StoreSAA EHS_Pickup Request Pickup from Environmental Health & Safety (EHS) StoreSAA->EHS_Pickup FinalDisposal Transport to Licensed Facility (Incineration) EHS_Pickup->FinalDisposal

Caption: Decision workflow for segregating and disposing of FMSF waste.

References

  • How to Dispose of Chemical Waste . Environmental Health and Safety, University of Colorado Boulder. [Link]

  • How to Properly Manage Hazardous Waste Under EPA Regulations . ACTenviro. [Link]

  • Hazardous Chemical Waste Management Guidelines . Columbia University Research. [Link]

  • Hazard Summary: Methanesulfonyl Fluoride . New Jersey Department of Health. [Link]

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